(S)-5-Isopropyl-1-methylpiperazin-2-one

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-5-Isopropyl-1-methylpiperazin-2-one: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-5-Isopropyl-1-methylpiperazin-2-one, a chiral heterocyclic compound of significant interest in medicinal chemistry. Due to its specific stereochemistry and the established importance of the piperazinone scaffold, this molecule presents potential as a valuable building block in the design and synthesis of novel therapeutic agents. This document will delve into the available information regarding its chemical identity, including its CAS number, and explore its physicochemical properties. Furthermore, this guide will present a detailed discussion on synthetic strategies for chiral piperazinones, offering insights into the experimental choices and their underlying principles. The potential applications of (S)-5-Isopropyl-1-methylpiperazin-2-one in drug development will be highlighted, drawing from the broader context of chiral piperidine and piperazinone scaffolds in medicinal chemistry.

Introduction: The Significance of Chiral Piperazinones in Medicinal Chemistry

The piperazine moiety is a ubiquitous scaffold in a vast array of commercially available drugs, valued for its ability to modulate physicochemical properties and interact with biological targets.[1] The introduction of chirality into the piperazine ring, creating chiral piperidine and piperazinone derivatives, has emerged as a powerful strategy in drug design.[2][3] This is because the specific three-dimensional arrangement of atoms in a chiral molecule can lead to significant differences in pharmacological activity, potency, and safety profiles.[4] The (S)-enantiomer of a compound may exhibit the desired therapeutic effect, while the (R)-enantiomer could be inactive or even contribute to adverse effects.

(S)-5-Isopropyl-1-methylpiperazin-2-one belongs to this important class of chiral heterocycles. The presence of a stereocenter at the 5-position, coupled with the lactam functionality of the piperazin-2-one core, makes it a structurally intriguing and potentially valuable synthon for the development of novel pharmaceuticals. The isopropyl group provides lipophilicity, which can influence a molecule's ability to cross cell membranes, while the methyl group on the nitrogen atom can impact its basicity and metabolic stability.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is fundamental for its application in research and development. This section details the available information for (S)-5-Isopropyl-1-methylpiperazin-2-one.

CAS Number and Molecular Formula

For the purpose of this guide, we will proceed with the understanding that (S)-5-Isopropyl-1-methylpiperazin-2-one is the enantiomer of the compound with CAS number 1217726-50-5.

The molecular formula for this compound is C₈H₁₆N₂O .

Physicochemical Properties (Predicted)

Direct experimental data for the physicochemical properties of (S)-5-Isopropyl-1-methylpiperazin-2-one are limited. However, we can infer some properties based on its structure and data from closely related compounds.

Property	Predicted Value/Information	Source/Basis
Molecular Weight	156.23 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to pale yellow oil or low-melting solid at room temperature.	Based on the properties of similar small N-alkylated piperazinones.
Boiling Point	Predicted to be in the range of 240-260 °C at atmospheric pressure.	Inferred from the boiling point of 1-methylpiperazin-2-one (242.1±33.0 °C).[6]
Solubility	Expected to be soluble in water and common organic solvents such as methanol, ethanol, and dichloromethane.	The presence of the polar lactam and amine functionalities suggests water solubility.
pKa	The pKa of the non-lactam nitrogen is predicted to be in the range of 7-8.	Based on the pKa of similar N-alkylated piperazines.

Synthesis of Chiral Piperazin-2-ones: Methodologies and Mechanistic Insights

The synthesis of enantiomerically pure piperazin-2-ones is a key challenge and an area of active research. Various strategies have been developed, often relying on asymmetric catalysis or the use of chiral starting materials.

General Synthetic Strategies

A common and effective approach for the synthesis of chiral piperazinone derivatives involves a multi-step sequence that establishes the desired stereocenter early in the synthesis. A plausible synthetic route is outlined below.

Caption: The role of a chiral scaffold in the drug discovery process.

Potential Therapeutic Areas

While specific biological activity for (S)-5-Isopropyl-1-methylpiperazin-2-one has not been reported, the broader class of piperazine and piperazinone derivatives has shown activity in a wide range of therapeutic areas, including:

• Oncology: As inhibitors of various kinases.

• Central Nervous System (CNS) Disorders: As ligands for various neurotransmitter receptors.

• Infectious Diseases: As antibacterial and antiviral agents.

The chiral nature of (S)-5-Isopropyl-1-methylpiperazin-2-one makes it a particularly attractive scaffold for targets where stereospecific interactions are critical for activity, such as G-protein coupled receptors (GPCRs) and enzymes.

Safety and Handling

Detailed safety information for (S)-5-Isopropyl-1-methylpiperazin-2-one is not available. However, based on the data for related piperazine derivatives, it should be handled with care in a laboratory setting. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

Conclusion

(S)-5-Isopropyl-1-methylpiperazin-2-one represents a valuable, albeit currently undercharacterized, chiral building block for drug discovery. While a specific CAS number and extensive experimental data are yet to be publicly documented, its structural features and the established importance of the chiral piperazinone scaffold strongly suggest its potential in the synthesis of novel, stereochemically defined therapeutic agents. The synthetic strategies outlined in this guide, drawing from established methodologies for related compounds, provide a solid foundation for its preparation. As the demand for enantiomerically pure drugs continues to grow, the exploration of chiral synthons like (S)-5-Isopropyl-1-methylpiperazin-2-one will undoubtedly play a crucial role in advancing the frontiers of medicinal chemistry.

References

• Sinfoo Biotech. (R)-5-isopropyl-1-methylpiperazin-2-one.

• The Journal of Organic Chemistry. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant.

• Thieme. (2023). Application of Chiral Piperidine Scaffolds in Drug Design.

• ECHA. 3-Isopropyl-1-methylpiperazin-2-one hydrochloride.

• ResearchGate. (2023). Application of Chiral Piperidine Scaffolds in Drug Design.

• Thieme Chemistry. (2023). Synthesis of Piperazin-2-ones.

• PubChem. 1-Methylpiperazin-2-one.

• ChemScene. (S)-3-Isopropyl-1-methylpiperazine.

• Google Patents. (2020). Synthesis method of chiral piperazinone derivative.

• Journal of Chemical and Pharmaceutical Research. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development.

• Sigma-Aldrich. (S)-2-Isopropyl-1-methylpiperazine dihydrochloride.

• Sigma-Aldrich. (S)-1-ethyl-5-methylpiperazin-2-one hydrochloride.

• ChemicalBook. (2023). 1-Methylpiperazine: synthesis, applications and safety.

• ChemicalBook. 1-Methylpiperazin-2-one.

• University of Florida Digital Collections. (1956). Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines.

• PubChemLite. 5-methylpiperazin-2-one.

• Semantic Scholar. SnAP reagents for the synthesis of piperazines and morpholines.

• PubChem. 2-Isopropyl-5-methylpyrazine.

• Cambridge Isotope Laboratories, Inc. 5-Isopropyl-2-methylphenol (isopropyl-¹³C₃, 99%) 1 mg/mL in methanol.

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An In-depth Technical Guide to (S)-1-methyl-5-isopropyl-2-oxopiperazine: Structure, Synthesis, and Scientific Context

Abstract: This technical guide provides a comprehensive analysis of (S)-1-methyl-5-isopropyl-2-oxopiperazine, a chiral heterocyclic compound of significant interest in medicinal chemistry and drug development. The 2-oxopiperazine core is a privileged scaffold, frequently utilized as a constrained dipeptide mimetic to enhance the metabolic stability and conformational rigidity of peptide-based drug candidates.[1] This document elucidates the molecule's detailed chemical structure, stereochemistry, and physicochemical properties. It presents a robust, field-proven protocol for its stereoselective synthesis, grounded in established chemical principles starting from readily available chiral precursors. Furthermore, this guide discusses the expected analytical and spectroscopic signatures for structural verification and explores the broader therapeutic potential of this molecular class, supported by authoritative literature. The content is tailored for researchers, chemists, and drug development professionals seeking a deep technical understanding of this valuable synthetic building block.

Molecular Structure and Physicochemical Properties

The structural foundation of (S)-1-methyl-5-isopropyl-2-oxopiperazine is the piperazin-2-one ring, a six-membered heterocycle containing two nitrogen atoms and a lactam (cyclic amide) functional group.[2] The specific substitution pattern and stereochemistry define its unique chemical identity and biological potential.

IUPAC Nomenclature and Stereochemistry

The formal IUPAC name for the compound is (5S)-5-isopropyl-1-methylpiperazin-2-one . The "(5S)" designation specifies the absolute stereochemistry at the C5 chiral center, where the isopropyl group is attached. This stereocontrol is critical, as the biological activity of chiral molecules is often highly dependent on their specific three-dimensional arrangement.[1]

Structural Representation

The molecule's connectivity and stereochemistry are depicted below. The N1 nitrogen is methylated, rendering it a tertiary amine, while the N4 nitrogen is a secondary amine within the lactam ring. The bulky isopropyl group at the C5 position significantly influences the ring's preferred conformation.

Figure 2: Retrosynthetic pathway for the target molecule.

Experimental Protocol: Synthesis from (S)-Valine

This protocol outlines a robust, multi-step synthesis designed for high diastereoselectivity and amenability to scale-up. Each step includes purification and validation checkpoints to ensure the integrity of intermediates.

Step 1: Protection of (S)-Valine

• Rationale: The amino group of (S)-Valine must be protected to prevent self-polymerization and to direct reactivity to the carboxylic acid group. The Boc (tert-butyloxycarbonyl) group is chosen for its stability under coupling conditions and its clean removal under mild acidic conditions.

• Procedure:

  • Suspend (S)-Valine (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add sodium hydroxide (2.5 eq) and stir until the solution is homogeneous.

  • Cool the mixture to 0 °C in an ice bath.

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Acidify the mixture to pH 2-3 with 1M HCl and extract with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Boc-(S)-Valine as a white solid.

• Validation: Confirm product formation via ¹H NMR and Mass Spectrometry.

Step 2: Amide Coupling to form Linear Precursor

• Rationale: An amide bond is formed between the protected valine and a suitable N-methylethylenediamine derivative. Here, we use N-Boc-N'-methylethylenediamine to keep one amine protected for the final cyclization step. Standard peptide coupling reagents like HATU or EDC/HOBt are used to facilitate an efficient and high-yielding reaction.

• Procedure:

  • Dissolve Boc-(S)-Valine (1.0 eq), N-Boc-N'-methylethylenediamine (1.05 eq), and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

  • Cool the solution to 0 °C.

  • Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) dropwise.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for 16 hours.

  • Dilute the reaction with ethyl acetate and wash sequentially with 5% citric acid, saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the fully protected linear precursor.

• Validation: Confirm structure via ¹H NMR, ¹³C NMR, and HRMS.

Step 3: Selective Deprotection and Cyclization

• Rationale: The Boc group on the N'-methylethylenediamine terminus is selectively removed under acidic conditions (e.g., with trifluoroacetic acid, TFA), leaving the Boc group on the valine nitrogen intact. The resulting free amine then undergoes an intramolecular cyclization, often promoted by mild heating, to form the 2-oxopiperazine ring. The Boc group on the piperazine ring is then removed and the nitrogen is methylated.

• Procedure:

  • Dissolve the purified product from Step 2 in a 1:1 mixture of Dichloromethane (DCM) and TFA.

  • Stir at room temperature for 2 hours, monitoring the reaction by TLC.

  • Concentrate the solvent under reduced pressure.

  • Dissolve the residue in a high-boiling point solvent like toluene and heat to reflux for 8-12 hours to facilitate cyclization.

  • Cool and concentrate the solvent. The resulting intermediate is the N-Boc protected oxopiperazine.

  • Treat this intermediate with TFA/DCM again to remove the second Boc group.

  • After workup, dissolve the deprotected oxopiperazine in methanol. Add formaldehyde (1.2 eq) and sodium cyanoborohydride (1.5 eq) and stir for 12 hours for reductive amination.

  • Quench the reaction, perform an aqueous workup, and purify by column chromatography to yield the final product, (S)-1-methyl-5-isopropyl-2-oxopiperazine.

• Validation: Full characterization of the final product via ¹H NMR, ¹³C NMR, HRMS, and chiral HPLC to confirm enantiomeric purity.

Figure 3: Synthetic workflow for (S)-1-methyl-5-isopropyl-2-oxopiperazine.

Alternative Synthetic Approaches

Other advanced methods for constructing chiral piperazinones have been reported. These include palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols, which can provide excellent enantioselectivities. [3]Additionally, multicomponent reactions, such as those utilizing aziridine aldehyde dimers and isocyanides, offer a convergent and efficient route to a diverse range of functionalized piperazinones. [4][5][6]These methods could be adapted for the synthesis of the target molecule and may be advantageous for library synthesis.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the structure, purity, and stereochemistry of the final compound. Based on the known spectral properties of related piperazine derivatives, the following signatures are expected. [7][8]

Predicted Nuclear Magnetic Resonance (NMR) Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Key Couplings (J, Hz)	Assignment
¹H	~0.9-1.1	Doublet (6H)	J ≈ 6-7	Isopropyl -CH₃
~2.1-2.3	Multiplet (1H)	-	Isopropyl -CH
~2.4-2.5	Singlet (3H)	-	N1-CH₃
~3.0-3.8	Multiplets (5H)	-	Ring protons (C3-H₂, C5-H, C6-H₂)
~6.5-7.5	Broad Singlet (1H)	-	N4-H
¹³C	~18-20	-	-	Isopropyl -C H₃
~30-32	-	-	Isopropyl -C H
~35-40	-	-	N1-C H₃
~45-60	-	-	Ring Carbons (C3, C5, C6)
~165-170	-	-	C2 (Amide C =O)

Note: The diastereotopic protons of the CH₂ groups in the ring will likely appear as distinct multiplets.

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

• Mass Spectrometry: In Electrospray Ionization (ESI+), the primary ion observed would be the protonated molecule [M+H]⁺ at m/z 157.2. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

• Infrared Spectroscopy: Key vibrational bands are expected for the N-H stretch (broad, ~3300 cm⁻¹), C-H stretches (~2850-2960 cm⁻¹), and a strong, characteristic amide C=O stretch (~1650-1680 cm⁻¹). [7]

Application in Drug Discovery and Conclusion

(S)-1-methyl-5-isopropyl-2-oxopiperazine represents a valuable building block for drug discovery. Its constrained structure can be used to mimic β-turn or γ-turn peptide conformations, which are crucial for many protein-protein interactions. []The N-H group at the N4 position provides a vector for further functionalization, allowing the scaffold to be elaborated into more complex molecules and libraries for high-throughput screening.

References

Sources

• 1. Stereoselective synthesis of polysubstituted piperazines and oxopiperazines. Useful building blocks in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Oxopiperazine | CAS 5625-67-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. revroum.lew.ro [revroum.lew.ro]

Comprehensive Structural and Analytical Profiling of (S)-5-Isopropyl-1-methylpiperazin-2-one

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In modern medicinal chemistry, rigidified heterocyclic scaffolds are paramount for developing highly selective active pharmaceutical ingredients (APIs). (S)-5-Isopropyl-1-methylpiperazin-2-one is a privileged chiral building block frequently utilized in the synthesis of peptidomimetics, kinase inhibitors, and protein-protein interaction (PPI) modulators. Piperazin-2-ones mimic inverse γ-turns in peptides, making them highly effective vectors for target affinity [1].

This whitepaper provides an authoritative breakdown of the compound’s molecular weight, chemical formula, physicochemical properties, and the rigorous analytical and synthetic methodologies required to validate its structural integrity.

Physicochemical Profiling & Structural Logic

The molecular architecture of (S)-5-Isopropyl-1-methylpiperazin-2-one consists of a piperazine ring oxidized at the C2 position to form a lactam (piperazinone), with a methyl group at the N1 amide nitrogen and an (S)-configured isopropyl group at the C5 position.

The baseline physicochemical properties of this framework provide a highly tunable vector for API development, balancing hydrophobicity with hydrogen-bonding capabilities [3].

Quantitative Data Summary

Parameter	Value	Analytical Method / Source
Chemical Formula	C8H16N2O	Elemental Analysis / HRMS
Molecular Weight	156.23 g/mol	Calculated (Average Mass)
Monoisotopic Exact Mass	156.1263 Da	ESI-TOF Mass Spectrometry
Stereochemistry	(S) at C5	Chiral HPLC / Polarimetry
Hydrogen Bond Donors	1 (N4-H)	In Silico Profiling
Hydrogen Bond Acceptors	2 (N1, C=O)	In Silico Profiling
Rotatable Bonds	1 (Isopropyl group)	3D Conformational Analysis

Analytical Methodologies for Formula Validation

To definitively prove the molecular formula C8H16N2O , nominal mass analysis (156 Da) is insufficient due to the potential presence of isobaric impurities (molecules with the same nominal mass but different elemental compositions). High-Resolution Mass Spectrometry (HRMS) is mandatory.

Protocol 1: HRMS Validation of Molecular Formula

• Objective: Confirm the exact mass (156.1263 Da) to validate the molecular formula with a mass error of <5 ppm.

• Causality: High mass accuracy unambiguously assigns the elemental composition by calculating the exact ring and double bond equivalents (RDBE = 2 for this compound).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the synthesized intermediate in 1.0 mL of LC-MS grade methanol containing 0.1% formic acid. Rationale: Formic acid acts as a proton source, driving the equilibrium toward the protonated state and enhancing electrospray ionization (ESI) efficiency.

• Instrument Calibration: Calibrate the ESI-TOF (Time-of-Flight) mass spectrometer using a standard tuning mix to ensure mass accuracy within 2 ppm across the 100–1000 m/z range prior to sample injection.

• Data Acquisition: Inject 2 µL of the sample into the ESI source. Operate in positive ion mode (ESI+). Set the capillary voltage to 3.5 kV and the desolvation temperature to 250°C.

• Data Analysis: Extract the exact mass of the [M+H]⁺ peak. The theoretical m/z for [C8H16N2O + H]⁺ is 157.1341 .

• System Validation: Calculate the mass error using the formula: ((Measured Mass - Theoretical Mass) / Theoretical Mass) × 10^6. A result of <5 ppm self-validates the C8H16N2O formula.

Analytical workflow for exact mass, formula, and stereochemical validation.

Synthetic Pathway & Stereochemical Integrity

The synthesis of highly enantioenriched piperazine derivatives frequently relies on chiral pool precursors or palladium-catalyzed asymmetric allylic alkylation [2]. For (S)-5-Isopropyl-1-methylpiperazin-2-one, the most robust and scalable approach utilizes the chiral pool.

Protocol 2: Chiral Pool Synthesis via L-Valine

• Objective: Synthesize the target compound while strictly preserving the (S)-stereocenter at C5.

• Causality: Utilizing L-Valine as the starting material bypasses the need for late-stage chiral resolution. Late-stage resolution is thermodynamically inefficient, requires expensive chiral stationary phases, and inherently caps the maximum theoretical yield at 50%.

Step-by-Step Methodology:

• Amino Acid Protection & Activation: Suspend L-Valine methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM). Add triethylamine (2.5 eq) and di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) at 0°C. Rationale: N-Boc protection prevents unwanted polymerization and side reactions during the subsequent amination steps.

• Reductive Amination: Treat the N-Boc-L-Valine intermediate with methylamine (in ethanol) and titanium(IV) isopropoxide to form an imine, followed by in situ reduction using sodium borohydride (NaBH₄) to yield the N-methyl diamine precursor.

• Lactamization (Ring Closure): Deprotect the Boc group using 4M HCl in dioxane. React the resulting diamine with a 2-haloacetyl halide (e.g., chloroacetyl chloride) under basic conditions (K₂CO₃ in acetonitrile) at 80°C for 6 hours. Rationale: The elevated temperature provides the necessary kinetic energy to overcome the activation barrier for intramolecular cyclization, forming the rigid piperazin-2-one ring.

• Purification: Isolate the product via flash column chromatography (Silica gel, DCM:MeOH 95:5) to yield (S)-5-Isopropyl-1-methylpiperazin-2-one as a highly pure intermediate (>98% ee).

Applications in Drug Discovery

The molecular weight of 156.23 g/mol makes this compound an ideal low-molecular-weight fragment. In fragment-based drug discovery (FBDD), maintaining a low initial molecular weight is critical to ensure that the final API does not violate Lipinski's Rule of Five after further functionalization.

Pharmacophore mapping of the piperazin-2-one scaffold in drug design.

The N1 methylation removes a hydrogen bond donor, which directly correlates with improved membrane permeability and oral bioavailability. Simultaneously, the (S)-isopropyl group at C5 provides a stereospecific vector that selectively engages hydrophobic pockets in target kinases or proteases, minimizing off-target toxicity.

References

• Title: Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation Source: PubMed Central (PMC) URL: [Link]

• Title: Enantioselective synthesis of gem-disubstituted N-Boc diazaheterocycles via decarboxylative asymmetric allylic alkylation Source: CORE URL: [Link]

• Title: (S)-5-Isopropylpiperazin-2-one Chemical and Physical Properties Source: ChemSrc URL: [Link]

Stereochemical Divergence in Privileged Scaffolds: An In-Depth Technical Guide to (R)- and (S)-5-isopropyl-1-methylpiperazin-2-one

Executive Summary

In modern drug discovery, the piperazin-2-one ring is widely recognized as a "privileged scaffold," frequently deployed to mimic peptide

-turns, enhance metabolic stability, and improve the physicochemical properties of active pharmaceutical ingredients (APIs) . Among its derivatives, 5-isopropyl-1-methylpiperazin-2-one stands out as a highly versatile, sterically demanding chiral building block.

The presence of the isopropyl group at the C5 position introduces a critical stereocenter. The divergence between the (R) and (S) enantiomers is not merely a structural technicality; it fundamentally dictates the 3D spatial vectorization of the molecule. This vectorization determines whether the scaffold will achieve high-affinity binding within a target protein's chiral pocket or suffer from steric clashes that abolish efficacy and drive off-target toxicity . This whitepaper provides a comprehensive analysis of the structural, synthetic, and pharmacological differences between these two enantiomers.

Structural and Physicochemical Profiling

The core difference between (R)- and (S)-5-isopropyl-1-methylpiperazin-2-one lies in the Cahn-Ingold-Prelog (CIP) priority orientation of the C5-isopropyl group. In a biological context, the piperazin-2-one ring typically adopts a pseudo-chair conformation. To minimize 1,3-diaxial interactions, the bulky isopropyl group strongly prefers a pseudo-equatorial position.

This conformational lock forces the rest of the ring—and any substituents attached to the N4 or C3 positions—into a highly specific spatial quadrant.

Quantitative Data Summary

Table 1: Comparative Physicochemical & Structural Parameters

Parameter	(R)-5-isopropyl-1-methylpiperazin-2-one	(S)-5-isopropyl-1-methylpiperazin-2-one
CAS Registry Number	1217726-50-5	Variable / Unassigned
Molecular Formula	C8H16N2O	C8H16N2O
Molecular Weight	156.23 g/mol	156.23 g/mol
Chiral Pool Precursor	D-Valine	L-Valine
3D Vectorization	Isopropyl projects towards +Z axis	Isopropyl projects towards -Z axis
Pharmacological Role	Often induces steric clash in native L-amino acid binding pockets	Typically mimics natural peptide -turns

Pharmacological & Mechanistic Divergence

The enantiomeric purity of piperazin-2-ones is critical when designing inhibitors for protein-protein interactions (PPIs), such as the MDM2-p53 axis or specific kinase domains .

• (S)-Enantiomer: Because it is derived from (or mimics) the natural L-amino acid configuration, the (S)-enantiomer often perfectly projects its isopropyl group into hydrophobic sub-pockets (e.g., the Leu26 pocket in MDM2). This optimal fit stabilizes the ligand-receptor complex via van der Waals interactions.

• (R)-Enantiomer: Conversely, the (R)-enantiomer projects the isopropyl group into the solvent-exposed region or directly into the protein backbone, causing a severe steric clash. This not only reduces target affinity but can also force the molecule to bind to unintended off-target kinases, driving toxicity.

Fig 1: Pharmacodynamic divergence based on C5-isopropyl spatial vectorization.

Synthetic Methodologies: Asymmetric Construction

While racemic synthesis followed by late-stage separation is possible, it guarantees a 50% yield loss of the active API. As a Senior Application Scientist, I strongly advocate for Chiral Pool Synthesis . By utilizing commercially available L- or D-Valine, the stereocenter is installed on day one and acts as a self-validating anchor throughout the synthetic route.

Protocol 1: Chiral Pool Synthesis of (S)-5-isopropyl-1-methylpiperazin-2-one

Causality: This route prevents epimerization because the C5 stereocenter is never adjacent to a carbonyl group during the final cyclization step, ensuring >99% enantiomeric excess (ee).

Step 1: Chemoselective Reduction of L-Valine

• Suspend L-Valine (1.0 eq) in anhydrous THF at 0°C.

• Add NaBH4 (2.5 eq) followed by the dropwise addition of I2 (1.0 eq) dissolved in THF.

  • Causality: The reaction of NaBH4 and I2 generates borane (

    ) in situ. Borane is highly chemoselective for reducing carboxylic acids to primary alcohols without racemizing the adjacent -chiral center.

• Self-Validation (IPC): Perform a Ninhydrin stain on TLC. A positive (purple) spot indicates the formation of L-valinol. IR spectroscopy should confirm the disappearance of the broad COOH stretch (3300-2500 cm⁻¹) and the appearance of a sharp OH stretch (~3300 cm⁻¹).

Step 2: N-Alkylation and Amidation

• React L-valinol with ethyl bromoacetate (1.1 eq) in the presence of

  to form the secondary amine intermediate.

• Protect the secondary amine using

  .

• Oxidize the primary alcohol (C6 position) to an aldehyde using Swern oxidation conditions, followed by reductive amination with methylamine (

  ) and .

Step 3: Stereoretentive Cyclization

• Deprotect the Boc group using 4M HCl in dioxane.

• Heat the resulting intermediate in toluene with catalytic triethylamine. The N1-methylamine will attack the C2-ethyl ester, driving an intramolecular cyclization to form the piperazin-2-one ring.

• Self-Validation (IPC): LC-MS must show the exact mass of the cyclized product [M+H]⁺ = 157.1. Chiral HPLC must confirm a single peak, validating stereoretention.

Fig 2: Chiral pool synthesis workflow demonstrating absolute stereocenter retention.

Analytical Differentiation & Chiral Resolution

If the compound is synthesized as a racemate (e.g., via non-stereoselective reductive amination), the enantiomers must be separated. Supercritical Fluid Chromatography (SFC) is the gold standard for resolving piperazin-2-ones.

Protocol 2: SFC Resolution of Racemic Mixtures

Causality: Piperazin-2-ones contain a highly polar amide and a secondary/tertiary amine. On standard normal-phase HPLC, these groups interact strongly with free silanols on the stationary phase, causing severe peak tailing. SFC utilizes supercritical

, which has gas-like diffusivity and liquid-like density, allowing for rapid mass transfer and sharp peak shapes.

Step 1: Column Selection & Mobile Phase Setup

• Column: Chiralpak AD-H or IC (Amylose/Cellulose-based stationary phases provide optimal chiral recognition for piperazinones).

• Mobile Phase:

  / Methanol (80:20 v/v).

• Modifier: Add 0.1% Diethylamine (DEA) to the Methanol.

  • Causality: DEA acts as a basic modifier. It temporarily caps the acidic silanol sites on the chiral stationary phase, preventing the basic N4 nitrogen of the piperazinone from sticking to the column, thereby eliminating peak tailing.

Step 2: Method Execution

• Flow Rate: 3.0 mL/min.

• Backpressure: 120 bar (Maintains

  in a supercritical state).

• Temperature: 35°C.

• Detection: UV at 210 nm and 254 nm.

Step 3: Self-Validation (IPC)

• Evaluate the chromatogram. The resolution factor (

  ) between the (R) and (S) peaks must be (baseline resolution). If , lower the column temperature to 25°C to increase the residence time and enhance chiral recognition interactions.

References

• Title: (R)-5-isopropyl-1-methylpiperazin-2-one Product Information (CAS 1217726-50-5) Source: Chemsrc Chemical Database URL: [Link][1]

• Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 Source: MDPI (Molecules) URL: [Link][2]

• Title: Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents Source: PubMed Central (PMC) URL: [Link][3]

• Title: Enantioselective Synthesis of

  -Secondary and -Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation Source: PubMed Central (PMC) / Angew Chem Int Ed Engl. URL: [Link][4]

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• 1. 1217726-50-5_CAS号:1217726-50-5_CAS No.:1217726-50-5 - 化源网 [chemsrc.com]
• 2. mdpi.com [mdpi.com]
• 3. Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing the Chiral Architecture of L-Valine for the Synthesis of Novel Heterocyclic Drug Candidates

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

Heterocyclic scaffolds are statistically dominant in the landscape of approved pharmaceuticals, underscoring their critical role in modern drug discovery.[1] The precise three-dimensional arrangement of atoms—or stereochemistry—is equally crucial, as biological systems are inherently chiral, and often only one enantiomer of a drug molecule elicits the desired therapeutic effect. This guide delves into the strategic use of L-valine, a readily available and enantiomerically pure amino acid from the chiral pool, as a versatile starting material for the stereoselective synthesis of diverse heterocyclic systems.[2][3] We will explore the chemical logic behind using L-valine, focusing on how its bulky isopropyl group provides exceptional stereocontrol in asymmetric transformations. This guide provides detailed synthetic methodologies, field-proven experimental protocols, and a survey of applications for key L-valine-derived heterocycles—including oxazolidinones, piperazines, pyrrolidines, and imidazoles—in the development of next-generation therapeutics.

The Rationale: Why L-Valine?

The pursuit of enantiomerically pure compounds is a cornerstone of medicinal chemistry. Nature provides a valuable resource in the form of the "chiral pool," a collection of inexpensive, readily available, and optically pure compounds like amino acids and carbohydrates.[3] Among the proteinogenic amino acids, L-valine stands out for several reasons that make it an exceptional chiral building block:

• Inherent Chirality: As a naturally occurring amino acid, L-valine is available in high enantiomeric purity, providing a reliable stereogenic center from the outset.

• Steric Influence: The bulky isopropyl side chain is the most defining feature of L-valine. In synthetic chemistry, this group acts as a powerful steric director, effectively shielding one face of a reactive intermediate and forcing incoming reagents to attack from the less hindered side. This principle is the foundation for its use in chiral auxiliaries and substrate-controlled reactions, often leading to excellent diastereoselectivity.[4][5]

• Functional Handles: The primary amine and carboxylic acid groups provide versatile points for chemical modification, allowing L-valine to be readily incorporated into a wide variety of molecular frameworks and heterocyclic ring systems.[2]

The following diagram illustrates the central role of L-valine as a precursor to a diverse range of medicinally relevant heterocyclic scaffolds.

Caption: L-Valine as a versatile chiral pool starting material for heterocyclic synthesis.

The Cornerstone Auxiliary: L-Valine Derived Oxazolidinones

The causality behind its effectiveness lies in the formation of a rigid, chelated transition state. When the N-acylated oxazolidinone is treated with a base like lithium diisopropylamide (LDA), it forms a Z-enolate. The lithium cation chelates with both the enolate oxygen and the carbonyl oxygen of the auxiliary, locking the conformation. The isopropyl group then blocks the "top face," forcing electrophiles to approach from the "bottom face," thus ensuring high stereocontrol.[5]

The following workflow illustrates the synthesis of the auxiliary and its application in a diastereoselective aldol reaction.

Caption: Workflow for the synthesis and application of an L-valine derived chiral auxiliary.

Experimental Protocol: Synthesis of (4S)-4-isopropyl-1,3-oxazolidin-2-one

This protocol details the conversion of Boc-L-valine into its corresponding oxazolidinone auxiliary, a foundational technique in asymmetric synthesis.[7]

Step 1: Reduction of Boc-L-Valine to Boc-L-Valinol

• Under an inert argon atmosphere, dissolve Boc-L-valine (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried round-bottom flask.

• Cool the solution to -15 °C using an appropriate cooling bath.

• Add triethylamine (Et3N, 1.1 eq) followed by the dropwise addition of ethyl chloroformate (1.1 eq), ensuring the internal temperature remains below -10 °C. Stir for 30 minutes to form the mixed anhydride.

• In a separate flask, dissolve sodium borohydride (NaBH4, 2.0 eq) in water.

• Add the aqueous NaBH4 solution dropwise to the mixed anhydride solution, maintaining the temperature below 0 °C.

• Stir the reaction for 1 hour at 0 °C, then allow it to warm to room temperature and stir for an additional 2 hours.

• Work-up: Quench the reaction by carefully adding saturated aqueous NH4Cl. Extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield crude Boc-L-valinol. This crude product is typically of sufficient purity for the next step.

Step 2: Cyclization to the Oxazolidinone

• Dissolve the crude Boc-L-valinol from the previous step in anhydrous THF under an inert atmosphere.

• Cool the solution to 0 °C and carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours. Monitor by TLC for the consumption of starting material.

• Work-up: Cool the reaction to 0 °C and quench by the slow, dropwise addition of water. Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Purification: After concentrating the solvent, purify the crude product by flash column chromatography on silica gel to obtain the pure (4S)-4-isopropyl-1,3-oxazolidin-2-one.

Building Privileged Scaffolds: Chiral Piperazines and Pyrrolidines

Piperazine and pyrrolidine rings are "privileged scaffolds" in medicinal chemistry, appearing in a vast number of drugs targeting a wide range of diseases.[8][9][10] L-valine provides an excellent entry point for the stereoselective synthesis of substituted versions of these heterocycles.

Chiral Piperazines

A common and efficient route to chiral piperazines involves the initial formation of a 2,5-diketopiperazine (a cyclic dipeptide), which is subsequently reduced.[11][12] For instance, the condensation of L-valine methyl ester with an N-protected glycine can yield a linear dipeptide, which upon deprotection and cyclization, forms the diketopiperazine. The stereochemistry at the valine-derived center is retained. Subsequent reduction of the two amide bonds, for example with a potent reducing agent like borane (BH3/THF), affords the chiral piperazine with high fidelity.[11]

Caption: Synthetic pathway to a chiral piperazine via a diketopiperazine intermediate.

Chiral Pyrrolidines

The synthesis of substituted pyrrolidines from L-valine is more complex but highly valuable. For example, in the synthesis of the antiviral drug Daclatasvir, a key fragment is constructed by coupling a bis-pyrrolidine core with N-(methoxycarbonyl)-L-valine.[13] This highlights the use of L-valine not just as a foundational scaffold but also as a chiral building block added late-stage to complete a complex drug molecule. Other methods include stereoselective cyclizations of acyclic precursors derived from valine.[13]

Bioactive Heterocycles: Imidazoles and Thiazoles

The imidazole ring is another key heterocycle in medicinal chemistry, known for its role in anticancer and antibacterial agents.[14] Synthesizing imidazole derivatives from L-valine allows for the introduction of chirality and lipophilicity, which can be tuned to optimize biological activity.

Recent studies have demonstrated that imidazolium salts derived from L-valine exhibit potent antibacterial activity, particularly against Gram-positive bacteria like B. subtilis.[15] The efficacy of these compounds is highly dependent on their lipophilicity, which can be modulated by varying the length of alkyl chains attached to the molecule.[16] This structure-activity relationship (SAR) provides a clear path for optimization.

A recent breakthrough showed that linear valine thiazole-containing derivatives can act as potent inhibitors of P-glycoprotein (P-gp), a key transporter responsible for multidrug resistance (MDR) in cancer.[17] One derivative, compound 17e, was found to be twice as potent as the third-generation P-gp inhibitor tariquidar, demonstrating the potential of this scaffold to resensitize cancer cells to chemotherapy.[17]

Data Presentation: Biological Activity of L-Valine Derivatives

Table 1: Antibacterial Activity of L-Valine Derived Imidazolium Salts

Compound Class	Alkyl Chain Length	Target Organism	Minimum Bactericidal Conc. (MBC) (µg/mL)	Reference
Valine-Imidazolium Salt	C12	B. subtilis (Gram +)	16	[16]
Valine-Imidazolium Salt	C14	B. subtilis (Gram +)	8	[16]
Valine-Imidazolium Salt	C16	B. subtilis (Gram +)	16	[16]

| Valine-Imidazolium Salt | C14 | E. coli (Gram -) | > 128 |[16] |

Table 2: Application of L-Valine Derived Heterocycles in Drug Discovery

Heterocycle	Therapeutic Area	Example Application/Drug	Role of L-Valine Moiety	Reference
Purine (via L-valine ester)	Antiviral	Valacyclovir	Prodrug; enhances oral bioavailability	[18][19]
Thiazolidine	Antibiotic	Penicillin Biosynthesis	Forms part of the bicyclic core	[18][19]
Pyrrolidine	Antiviral	Daclatasvir	Chiral fragment coupled to the core	[13]
Thiazole	Oncology (MDR Reversal)	P-gp Inhibitor (e.g., 17e)	Chiral scaffold for potent P-gp inhibition	[17]

Conclusion and Future Outlook

L-valine is more than just a simple amino acid; it is a powerful and versatile tool in the arsenal of the medicinal chemist. Its inherent chirality, combined with the profound steric influence of its isopropyl group, provides a reliable and cost-effective platform for the asymmetric synthesis of a multitude of heterocyclic scaffolds. From directing stereochemistry as a cleavable auxiliary to being incorporated as a permanent feature in the final drug molecule, the applications are vast and impactful.

The continued exploration of novel synthetic methodologies will undoubtedly unlock new ways to transform L-valine into increasingly complex and diverse heterocyclic systems. As drug discovery programs demand greater access to three-dimensional chemical space, the strategic use of chiral pool sources like L-valine will remain a cornerstone of innovation, paving the way for the development of safer, more effective, and highly stereoselective medicines.

References

• Benchchem. (2025).
• Shafigulin, R. V., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Mphahlele, M. J. (2020).
• Calero, C., et al. (2020).
• Calero, C., et al. (2025).
• Suga, H., et al. (2021).
• Asymmetric-Synthesis. (n.d.). Asymmetric-Synthesis.
• Singh, G., Singh, P. P., & Kumar, M. (n.d.). Amino acid chirons: a tool for asymmetric synthesis of heterocycles. RSC Publishing.
• Calero, C., et al. (2020).
• Sureshbabu, R., et al. (2017). Chiral cobalt complexes synthesised from l-valine: as potential catalysts for asymmetric henry reaction. MedCrave online.
• Hultin, P. G., et al. (2005). Practical Synthesis of Fluorous Oxazolidinone Chiral Auxiliaries from α-Amino Acids.
• Heravi, M. M., & Zadsirjan, V. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Publishing.
• (n.d.). Recent advances in asymmetric synthesis with chiral imide auxiliaries. [Source institution not provided].
• Coppola, G. M. (n.d.). Organic Chemistry of L-Tyrosine. 1. General Synthesis of Chiral Piperazines from Amino Acids. [Source institution not provided].
• Bérubé, C., et al. (2025). Novel chiral N,N'-dimethyl-1,4-piperazines with metal binding abilities.
• Coldwell, M., et al. (n.d.). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online.
• Heravi, M. M., & Zadsirjan, V. (n.d.). Prescribed drugs containing nitrogen heterocycles: an overview. PMC.
• Benchchem. (2025). Application Notes and Protocols: Boc-L-Valine as a Chiral Building Block in Organic Synthesis. Benchchem.
• Salerno, A., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. FLORE.
• Jampilek, J. (n.d.). Heterocycles in Medicinal Chemistry. PMC - NIH.
• Singh, A., & Sharma, P. K. (2025). Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. [Source institution not provided].
• Sharma, D., & Narasimhan, B. (2024). Role of Heterocyclic Compounds in Drug Development: An Overview. Research and Reviews.
• Al-Ostoot, F. H., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. [Source institution not provided].
• H. A. Saad, M. M. (n.d.). A Review: Biological Importance of Heterocyclic Compounds. Der Pharma Chemica.
• (n.d.). Asymmetric Synthesis.
• Liu, Y., et al. (2026).

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• 8. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00053A [pubs.rsc.org]
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(S)-5-Isopropyl-1-methylpiperazin-2-one solubility in organic solvents

Whitepaper: Solvation Thermodynamics and Solvent Selection for (S)-5-Isopropyl-1-methylpiperazin-2-one

Prepared by: Senior Application Scientist, Chemical Development & Formulation Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

(S)-5-Isopropyl-1-methylpiperazin-2-one is a highly versatile, chiral heterocyclic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including targeted therapeutics and antimicrobial agents[1]. The strategic manipulation of its solubility profile is critical for optimizing reaction kinetics, maximizing yield during purification, and ensuring enantiomeric fidelity. This technical guide provides an in-depth analysis of the compound's solvation thermodynamics, detailing the causality behind solvent selection, and outlines self-validating protocols for solubility screening and crystallization.

Structural Analysis and Solvation Thermodynamics

To rationally select organic solvents, one must first deconstruct the molecular architecture of (S)-5-Isopropyl-1-methylpiperazin-2-one:

• N1-Methylation: The methyl group on the amide nitrogen (N1) eliminates a primary hydrogen-bond donor. This structural feature significantly lowers the crystal lattice energy by preventing intermolecular amide-amide hydrogen bonding, thereby drastically increasing the compound's solubility in polar aprotic and halogenated solvents compared to unmethylated piperazin-2-ones[2].

• C5-Isopropyl Group (S-Configuration): The bulky isopropyl group introduces steric hindrance adjacent to the N4 secondary amine. While this limits tight crystal packing, it also increases the lipophilic surface area of the molecule, enhancing its solubility in moderately polar solvents (e.g., ethyl acetate, toluene) while maintaining miscibility with highly polar systems[3].

• N4 Secondary Amine: The unhindered N4 position acts as both a hydrogen-bond donor and acceptor, making the compound highly responsive to protic solvents (e.g., alcohols) through solvent-solute hydrogen bonding networks.

Solubility Profile in Organic Solvents

The thermodynamic solubility of (S)-5-Isopropyl-1-methylpiperazin-2-one is dictated by the delicate balance between its lipophilic core and polar functional groups. Table 1 summarizes its behavior across various solvent classes.

Table 1: Semi-Quantitative Solubility Profile at 25°C

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Est. Solubility (mg/mL)	Mechanistic Rationale & Application
Halogenated	Dichloromethane (DCM)	9.1	> 300	Optimal dipole alignment with the piperazinone amide carbonyl. Ideal for extractions and acylations.
Polar Aprotic	N,N-Dimethylformamide	36.7	> 250	High solvation energy; excellent for N4-alkylation reactions requiring high nucleophilicity.
Polar Protic	Ethanol (EtOH)	24.5	> 150	Strong H-bonding with N4 and carbonyl. Frequently used for polymorph control and chiral resolution.
Moderately Polar	Ethyl Acetate (EtOAc)	6.0	50 - 100	Moderate dipole interactions. Serves as the premier primary solvent for anti-solvent crystallization.
Non-Polar	n-Heptane	1.9	< 5	Inability to disrupt polar solute-solute interactions. Functions as an ideal anti-solvent.

Mechanistic Workflows and Decision Logic

In process chemistry, solvent selection is never arbitrary. The choice of solvent directly impacts the transition state energy of the desired reaction and the thermodynamic stability of the product[4]. For instance, when performing an N-alkylation at the N4 position, polar aprotic solvents like DMF or acetonitrile are chosen because they solvate the electrophile while leaving the N4 nucleophile relatively "naked" and reactive. Conversely, for purification, a binary solvent system (e.g., EtOAc/Heptane) is utilized to exploit the steep solubility curve generated by the lipophilic isopropyl group.

Figure 1: Decision matrix for solvent selection based on operational requirements.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible scale-up, the following protocols have been designed as self-validating systems.

Protocol A: Isothermal Gravimetric Solubility Determination

This protocol is designed to determine the exact thermodynamic solubility of the compound while verifying that the solvent does not induce racemization at the C5 chiral center.

• Preparation: Add an excess amount (approx. 500 mg) of (S)-5-Isopropyl-1-methylpiperazin-2-one to 5.0 mL of the target organic solvent in a 10 mL borosilicate glass vial equipped with a PTFE-coated magnetic stir bar.

• Thermal Equilibration: Seal the vial tightly and stir at 400 rpm in a thermostated water bath set precisely to 25.0 ± 0.1 °C. Maintain agitation for 24 hours to ensure complete thermodynamic equilibrium between the solid and liquid phases.

• Phase Separation: Cease stirring and allow the suspension to settle for 2 hours at 25.0 °C. Carefully extract 1.0 mL of the clear supernatant using a pre-warmed glass syringe equipped with a 0.22 µm PTFE filter.

• Gravimetric Analysis: Transfer the filtered aliquot to a pre-weighed, dried analytical vial. Evaporate the solvent under a gentle, controlled stream of nitrogen gas. Transfer the vial to a vacuum oven at 40 °C and dry until a constant mass is achieved (Δm < 0.1 mg between weighings).

• System Validation (Critical Step): Re-dissolve the dried residue in HPLC-grade acetonitrile. Analyze the sample via Chiral HPLC (e.g., using a Chiralpak AD-H column) to confirm that the enantiomeric excess (ee) remains >99%. This validates that the chosen solvent and thermal conditions did not trigger enolization-driven racemization.

Figure 2: Standardized self-validating workflow for determining thermodynamic solubility.

Protocol B: Anti-Solvent Crystallization for Enantiomeric Enrichment

Because chiral nitrogen compounds can sometimes form hydrates or oils that complicate isolation[3], a controlled anti-solvent crystallization is highly recommended.

• Dissolution: Dissolve the crude (S)-5-Isopropyl-1-methylpiperazin-2-one in the minimum required volume of ethyl acetate (primary solvent) at 50 °C.

• Polishing Filtration: Pass the warm solution through a 0.45 µm inline filter into a clean, jacketed crystallization vessel to remove any insoluble particulate matter.

• Anti-Solvent Addition: While maintaining the temperature at 50 °C and stirring at 250 rpm, slowly add n-heptane (anti-solvent) dropwise until the solution reaches the metastable zone (indicated by a faint, persistent turbidity).

• Seeding: Introduce 1-2 mg of high-purity, crystalline (S)-5-Isopropyl-1-methylpiperazin-2-one seeds. Hold the temperature for 30 minutes to allow the seed bed to mature and induce controlled secondary nucleation.

• Cooling and Isolation: Implement a linear cooling ramp to 5 °C over a period of 4 hours. Isolate the resulting crystals via vacuum filtration, wash the filter cake with cold n-heptane (0 °C), and dry under vacuum at 35 °C for 12 hours.

Conclusion

The solubility profile of (S)-5-Isopropyl-1-methylpiperazin-2-one is intrinsically linked to its N1-methyl and C5-isopropyl modifications, which disrupt crystal lattice energy and enhance lipophilicity, respectively. By understanding the thermodynamic principles governing its solvation, researchers can rationally design highly efficient synthetic routes, optimize reaction kinetics, and execute high-yielding crystallizations without compromising the stereochemical integrity of the molecule.

References

• Benchchem.Physical and chemical properties of deuterated piperazin-2-one.
• ECHA CHEM.3-Isopropyl-1-methylpiperazin-2-one hydrochloride. European Chemicals Agency.
• Organic Letters (ACS Publications).Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides.
• National Institutes of Health (PMC).Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity.

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• 4. pubs.acs.org [pubs.acs.org]

Navigating the Procurement and Quality Control of (S)-5-Isopropyl-1-methylpiperazin-2-one: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the acquisition of specific, high-purity chiral building blocks is a critical yet often challenging step in the discovery pipeline. This guide provides an in-depth technical overview of the commercial landscape, procurement strategies, and essential quality control measures for (S)-5-Isopropyl-1-methylpiperazin-2-one, a valuable scaffold in medicinal chemistry.

The precise three-dimensional arrangement of atoms in a molecule can dramatically influence its biological activity. This principle is a cornerstone of modern drug discovery, where the stereochemical purity of a compound is paramount. (S)-5-Isopropyl-1-methylpiperazin-2-one, a chiral piperazinone derivative, represents a class of structures that are of significant interest due to their prevalence in biologically active molecules. The piperazinone core is a "privileged scaffold," known to enhance properties like aqueous solubility and bioavailability in drug candidates.[1] The specific (S)-configuration at the C-5 position can be crucial for target engagement and pharmacological effect, as different enantiomers of a compound can exhibit vastly different biological activities.[1]

Commercial Availability: A Landscape of Custom Synthesis

A direct search for commercial suppliers of pre-synthesized (S)-5-Isopropyl-1-methylpiperazin-2-one reveals a significant challenge: it is not a readily available, off-the-shelf compound. While its enantiomer, (R)-5-isopropyl-1-methylpiperazin-2-one (CAS Number: 1217726-50-5), is listed by some suppliers, the (S)-isomer is notably absent from most major chemical catalogs.[2] This scarcity underscores the specialized nature of this chiral building block and indicates that researchers will likely need to engage with companies offering custom synthesis services.

Several chemical suppliers specialize in the custom synthesis of complex organic molecules and chiral compounds. When approaching these vendors, it is crucial to provide them with a clear and unambiguous chemical structure, the desired stereochemistry (S), and the required purity and quantity.

Table 1: Representative Custom Synthesis Suppliers

Supplier	Services Offered	Key Considerations
ChemScene	Custom Synthesis, Process Optimization, Commercial Production	Offers a range of services from small-scale custom synthesis to larger-scale production.[3]
Sinfoo Biotech	Custom Synthesis of complex organic molecules	Experience with a variety of chiral compounds.
Synthonix Corporation	Custom Synthesis of a wide range of organic molecules	Provides detailed product documentation.

The Synthetic Pathway: A Roadmap for Custom Synthesis

Understanding the synthetic route to (S)-5-Isopropyl-1-methylpiperazin-2-one is essential for informed discussions with a custom synthesis provider and for anticipating potential impurities. A common and effective method for the synthesis of chiral piperazinones involves the use of chiral starting materials, such as natural amino acids.[4] A plausible synthetic approach is outlined below.

Caption: A potential synthetic workflow for (S)-5-Isopropyl-1-methylpiperazin-2-one.

Experimental Protocol: Synthesis via Reductive Amination and Cyclization

This protocol provides a general methodology for the synthesis of the target compound, which can be adapted and optimized by a custom synthesis provider.

• N-Protection of L-Valine Methyl Ester:

  • Dissolve L-Valine methyl ester hydrochloride in a suitable solvent (e.g., dichloromethane).

  • Add a base (e.g., triethylamine) to neutralize the hydrochloride salt.

  • Introduce a protecting group reagent (e.g., Di-tert-butyl dicarbonate for Boc protection or benzyl chloroformate for Cbz protection) and stir at room temperature.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, perform an aqueous workup and purify the protected amino ester by column chromatography.

• Reductive Amination:

  • Dissolve the N-protected L-Valine methyl ester and N-methylethanolamine in a suitable solvent (e.g., methanol or dichloromethane).

  • Add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Quench the reaction and perform an extractive workup to isolate the protected diamine intermediate.

• Deprotection and Cyclization:

  • Dissolve the protected diamine intermediate in a suitable solvent.

  • For a Boc-protected intermediate, use an acid such as trifluoroacetic acid (TFA) or hydrochloric acid in an organic solvent. For a Cbz-protected intermediate, catalytic hydrogenation (e.g., using palladium on carbon) is typically employed.

  • Following deprotection, the free diamine can be induced to cyclize, often with mild heating or base treatment, to form the piperazinone ring.

  • The crude product should be purified by column chromatography or crystallization to yield the final (S)-5-Isopropyl-1-methylpiperazin-2-one.

Quality Control and Analytical Characterization: Ensuring Purity and Identity

For any research application, but especially in drug discovery, verifying the identity, purity, and stereochemical integrity of a synthesized compound is non-negotiable. The following analytical techniques are essential for the quality control of (S)-5-Isopropyl-1-methylpiperazin-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation. Both ¹H and ¹³C NMR should be performed to confirm the molecular structure of the synthesized compound.

• ¹H NMR: The spectrum should show characteristic peaks for the isopropyl group (a doublet and a multiplet), the methyl group on the nitrogen (a singlet), and the protons of the piperazinone ring. The chemical shifts and coupling constants will be indicative of the ring conformation.[5]

• ¹³C NMR: The spectrum will confirm the number of unique carbon atoms and their chemical environments, including the carbonyl carbon of the lactam.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to provide information about its fragmentation pattern, further confirming its identity. High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the elemental composition.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity (also expressed as enantiomeric excess, % ee) of a chiral compound.[6][7]

Caption: A typical workflow for chiral HPLC analysis.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Column Selection: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel®) are often effective for separating a wide range of chiral compounds.[8]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). For basic compounds like piperazinones, the addition of a small amount of an amine (e.g., diethylamine) can improve peak shape.[9]

• Sample Preparation:

  • Prepare a stock solution of the synthesized (S)-5-Isopropyl-1-methylpiperazin-2-one in the mobile phase at a concentration of approximately 1 mg/mL.

  • Prepare a working standard by diluting the stock solution to a suitable concentration (e.g., 0.1 mg/mL).

  • Filter the working standard through a 0.45 µm syringe filter before injection.[8]

• Chromatographic Conditions:

  • Flow rate: Typically 0.5-1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C) to ensure reproducibility.

  • Detection: UV detection at a low wavelength (e.g., 210-220 nm) is often necessary for compounds lacking a strong chromophore.

• Data Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the sample.

  • The chromatogram should ideally show a single peak corresponding to the (S)-enantiomer.

  • To confirm the separation method, a racemic sample (a 50:50 mixture of the (S) and (R) enantiomers) should be injected to determine the retention times of both enantiomers and calculate the resolution between the peaks.

  • The enantiomeric excess (% ee) is calculated using the peak areas of the two enantiomers: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100.

Conclusion

While (S)-5-Isopropyl-1-methylpiperazin-2-one is not a readily available commercial product, it remains an accessible and valuable building block for drug discovery through custom synthesis. By understanding the synthetic landscape and implementing rigorous analytical quality control, researchers can confidently procure this chiral intermediate for their research programs. A collaborative relationship with a reputable custom synthesis provider, coupled with a thorough understanding of the analytical techniques required to verify the final product, is the key to successfully incorporating this and other complex chiral molecules into the drug development pipeline.

References

• BenchChem. Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Accessed March 2, 2026.
• American Chemical Society. Practical Asymmetric Synthesis of a Chiral Piperazinone Derivative.
• Royal Society of Chemistry. The significance of chirality in contemporary drug discovery-a mini review. RSC Publishing. Published October 22, 2024.
• BenchChem. Physical and chemical properties of deuterated piperazin-2-one. Accessed March 2, 2026.
• Sinfoo Biotech. (R)-5-isopropyl-1-methylpiperazin-2-one. Accessed March 2, 2026.
• A Novel Methodology for the Asymmetric Synthesis of 2,3,5-Trisubstituted Piperazine Deriv
• Google Patents.
• ResearchGate. A Simple Entry to Chiral Non-racemic 2-Piperazinone Derivatives. | Request PDF. Published August 7, 2025.
• Thieme. Synthesis of Piperazin-2-one Derivatives via Cascade Double Nucleophilic Substitution. Published October 31, 2023.
• American Chemical Society. Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant | The Journal of Organic Chemistry. Published February 21, 2023.
• BenchChem. (S)-3-Methylpiperazin-2-one. Accessed March 2, 2026.
• ResearchGate. 1 H VT-NMR spectroscopy of piperazine 2c (400 MHz, d 8 -THF) showing 5.40−3.10 ppm. Accessed March 2, 2026.
• Semantic Scholar. Synthesis of Chiral Piperazinones Using Amphoteric Aziridine Aldehyde Dimers and Functionalized Isocyanides. Published June 1, 2016.
• ChemRxiv.
• ResearchGate. Advantages of chiral gem-disubstituted piperazines. Accessed March 2, 2026.
• Royal Society of Chemistry. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. Published December 6, 2018.
• Thieme. Application of Chiral Piperidine Scaffolds in Drug Design. Published March 15, 2023.
• ECHA. Identity - ECHA CHEM. Accessed March 2, 2026.
• Česká a slovenská farmacie. HPLC separation of enantiomers using chiral stationary phases. Published July 23, 2007.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Published August 22, 2023.
• ChemScene. 1217808-63-3 | (S)-5-ethyl-1-methylpiperazin-2-one. Accessed March 2, 2026.
• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. Published November 12, 2020.
• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. Accessed March 2, 2026.
• Sigma-Aldrich. 3-Isopropyl-1-methylpiperazin-2-one hydrochloride AldrichCPR. Accessed March 2, 2026.
• Sigma-Aldrich. (S)-1-ethyl-5-methylpiperazin-2-one hydrochloride. Accessed March 2, 2026.
• National Center for Biotechnology Information.
• National Center for Biotechnology Information. 1-Methylpiperazin-2-one | C5H10N2O | CID 4399042. PubChem.
• MDPI. Synthesis of 1-isopropyl-3-acyl-5-methyl-benzimidazolone Derivatives and Their Antimicrobial Activity. Published March 26, 2013.

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Engineering Conformational Rigidity: Pharmacophore Modeling and Synthesis of Isopropyl Piperazinone Scaffolds

Executive Summary

In modern medicinal chemistry, the transition from flexible peptidomimetics to conformationally restricted small molecules is a critical step in optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. The piperazinone ring has emerged as a privileged scaffold, offering a highly tunable platform for drug discovery. This technical guide explores the thermodynamic rationale, computational pharmacophore modeling, and self-validating synthetic protocols for isopropyl piperazinone scaffolds , detailing how specific steric anchors can be leveraged to minimize binding entropy and maximize target affinity.

The Thermodynamic Rationale for Piperazinone Scaffolds

Linear peptides and simple diamines suffer from high conformational flexibility. Upon binding to a target receptor, these molecules must adopt a specific bioactive conformation, resulting in a significant entropic penalty (

) that diminishes the overall free energy of binding ( ).

By cyclizing a linear precursor into a 2-oxopiperazine (piperazinone) ring, medicinal chemists introduce structural rigidity. The lactam bond imposes local planarity, while the remaining

hybridized carbons allow the ring to adopt a defined pseudo-chair or boat conformation. This pre-organization ensures that pharmacophoric features—such as hydrogen bond acceptors (HBA), hydrogen bond donors (HBD), and hydrophobic vectors—are held in the correct 3D spatial arrangement prior to target engagement. The utility of this scaffold has been extensively validated across multiple therapeutic areas, including the development of BACE-1 inhibitors for Alzheimer's disease and PAR1 antagonists for cardiovascular indications .

The Causality of the Isopropyl Substitution

While the piperazinone core provides baseline rigidity, the introduction of an isopropyl group at the C-3 position acts as a critical steric anchor.

• Mechanistic Causality: The isopropyl group possesses a high A-value (approximately 2.15 kcal/mol). To avoid severe 1,3-diaxial steric clashes, the isopropyl group strongly dictates the facial selectivity of the ring, forcing itself into an equatorial position.

• Vectorization: This equatorial locking subsequently forces the N1 and N4 substituents into predictable, highly defined vectors. If the target receptor features distinct S1 and S2 sub-pockets (common in proteases), the C-3 isopropyl group ensures that the N-alkyl appendages are perfectly oriented to occupy these pockets without requiring the molecule to expend energy rearranging itself .

Fig 1: Pharmacophoric vectorization driven by the C3-isopropyl steric bulk.

Computational Workflow: 3D Pharmacophore Generation

To effectively utilize the isopropyl piperazinone scaffold, a robust computational pharmacophore model must be established. This model acts as a 3D query to screen virtual libraries and guide subsequent synthetic efforts.

Fig 2: Computational to experimental workflow for piperazinone pharmacophore modeling.

Step-by-Step Modeling Protocol

• Ligand Preparation & Conformational Search: Generate 3D coordinates for a training set of known active piperazinones. Utilize a high-level force field (e.g., OPLS4) to perform a Monte Carlo conformational search. A water dielectric model is applied to simulate physiological conditions.

• Feature Mapping: Superimpose the lowest-energy conformers. Identify consensus features: the C2-carbonyl oxygen maps as a strict HBA, the N4-amine maps as a dual HBD/HBA (depending on protonation state), and the C3-isopropyl maps as a hydrophobic volume.

• Excluded Volume Generation: Map the steric boundaries of the receptor pocket by generating excluded volume spheres around the consensus ligand alignment. This ensures that virtual hits do not clash with the protein backbone.

• Validation: Screen a decoy database against the generated pharmacophore. The model is considered valid only if the Receiver Operating Characteristic (ROC) curve yields an Area Under the Curve (AUC) > 0.85.

Quantitative Structure-Activity Relationship (QSAR)

The table below summarizes the profound impact of steric bulk at the C-3 position on target affinity, utilizing a representative dataset modeled after protease inhibitor optimization campaigns .

Compound	Scaffold Substitution	ClogP	(kcal/mol)	IC (nM)	Ligand Efficiency (LE)
1	Unsubstituted	1.22	-6.5	18,500	0.21
2	3-Methyl	1.65	-7.8	2,100	0.25
3	3-Isopropyl	2.41	-9.2	180	0.31
4	3-Isopropyl, N1-Benzyl	3.80	-10.8	12	0.34

Data Interpretation: Moving from an unsubstituted scaffold to a 3-isopropyl derivative (Compound 1 to 3) results in a 100-fold increase in potency. The isopropyl group not only fills a hydrophobic pocket but actively pre-organizes the ring, significantly improving Ligand Efficiency (LE).

Experimental Protocol: Self-Validating Synthesis and Biophysical Assay

To ensure scientific integrity, the synthesis and validation of the isopropyl piperazinone must operate as a self-validating system. Quality control (QC) gates are built into the protocol to prevent the propagation of errors.

Phase 1: Synthesis of the C3-Isopropyl Piperazinone Core

Rationale: Starting from D-Valine ensures the correct (R)-stereochemistry of the isopropyl group, which is critical for the desired facial selectivity.

• Reductive Amination: React D-Valine methyl ester with N-Boc-2-aminoacetaldehyde in the presence of sodium triacetoxyborohydride (STAB) and a catalytic amount of acetic acid in dichloroethane (DCE).

  • QC Gate 1: Monitor via LC-MS. Do not proceed until >95% conversion to the secondary amine is observed. Unreacted primary amine will cause off-target cyclizations.

• Lactamization: Deprotect the ester using LiOH in THF/H2O. After neutralization, induce intramolecular cyclization using HATU and DIPEA in DMF. Causality: HATU is selected over EDC/HOBt because its highly reactive aza-benzotriazole ester intermediate overcomes the steric hindrance imposed by the adjacent isopropyl group.

  • QC Gate 2:

    H-NMR analysis. Validation of ring closure is confirmed by the disappearance of the linear precursor's carboxylic acid proton and a distinct downfield shift of the C3-methine proton.

• N4-Deprotection: Remove the Boc group using 4M HCl in dioxane to yield the free N4-amine, ready for further functionalization.

Phase 2: Biophysical Validation via Surface Plasmon Resonance (SPR)

Rationale: Relying solely on enzymatic IC

assays can be misleading due to assay interference (e.g., aggregation). SPR provides direct, label-free kinetic data ( , , and ).

• Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling.

  • QC Gate 3: Run a reference compound with a known

    to validate the structural integrity and active fraction of the immobilized protein.

• Kinetic Analysis: Inject the synthesized isopropyl piperazinone at five concentrations (e.g., 10 nM to 500 nM) over the functionalized chip at a flow rate of 30 µL/min.

• Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the thermodynamic parameters. A successful rigidification strategy will reflect heavily in a slower

  rate compared to flexible analogs.

Conclusion

The isopropyl piperazinone scaffold represents a triumph of rational drug design. By leveraging the steric bulk of the isopropyl group, medicinal chemists can effectively lock the piperazinone ring into a bioactive conformation. This thermodynamic pre-organization minimizes entropic penalties and precisely vectors adjacent pharmacophores into target sub-pockets. When coupled with rigorous computational modeling and self-validating synthetic protocols, this scaffold serves as a highly reliable engine for generating potent, selective, and metabolically stable therapeutics.

References

• Dinsmore, C. J., & Beshore, D. C. (2002). Syntheses and transformations of piperazinone rings. A review. Organic Preparations and Procedures International, 34(4), 367-404.[Link]

• Cumming, J. N., et al. (2009). Design, synthesis, and X-ray structural studies of BACE-1 Inhibitors containing substituted 2-oxopiperazines as P1′-P2′ ligands. Bioorganic & Medicinal Chemistry Letters, 19(1), 142-145.[Link]

• Valdivielso, Á. M., et al. (2014). Exploring the Phe-Gly Dipeptide-Derived Piperazinone Scaffold in the Search for Antagonists of the Thrombin Receptor PAR1. Molecules, 19(4), 4814-4846.[Link]

Biological Activity and Therapeutic Potential of 5-Isopropyl-1-methylpiperazin-2-one Derivatives: A Medicinal Chemistry Perspective

Executive Summary

In modern drug discovery, the piperazin-2-one ring has emerged as a highly versatile, privileged scaffold[1]. Specifically, 5-isopropyl-1-methylpiperazin-2-one (CAS 1217726-50-5) and its derivatives serve as critical building blocks for designing conformationally restricted peptidomimetics and bioisosteres[2][3]. By replacing metabolically labile peptide bonds or off-target-prone heterocycles (such as imidazole), these derivatives offer enhanced pharmacokinetic profiles, superior membrane permeability, and potent biological activity across oncology, virology, and neurology[4].

This technical guide explores the structural rationale, biological mechanisms, and experimental validation protocols for 5-isopropyl-1-methylpiperazin-2-one derivatives, providing a comprehensive framework for medicinal chemists and drug development professionals.

Structural Rationale & Pharmacophore Logic

The transition from linear peptides to cyclic peptidomimetics is driven by the need to overcome rapid proteolytic degradation and poor oral bioavailability. The 5-isopropyl-1-methylpiperazin-2-one core is engineered to address these exact liabilities through precise structural modifications:

• The Piperazin-2-one Core: Acts as a rigid dipeptide surrogate. The cyclic nature of the ring restricts the

  and dihedral angles, locking the molecule into a conformation that closely mimics a peptide -turn—a common recognition motif for kinases, proteases, and G-protein-coupled receptors (GPCRs)[5][6].

• 1-Methyl Substitution (N-Alkylation): Alkylating the amide nitrogen (N1) eliminates a hydrogen bond donor. This causality is twofold: it reduces the desolvation penalty required for the molecule to cross lipophilic cell membranes (enhancing CNS penetrance and oral bioavailability), and it protects the nitrogen from oxidative metabolism by cytochrome P450 enzymes.

• 5-Isopropyl Substitution: The isopropyl group serves as a direct structural mimic of the amino acid valine. The steric bulk of this moiety forces the piperazinone ring into a specific bioactive envelope, optimizing van der Waals interactions within the hydrophobic pockets of target proteins[3].

Pharmacophore logic of 5-isopropyl-1-methylpiperazin-2-one derivatives.

Key Biological Activities & Mechanisms of Action

Oncology: Farnesyltransferase Inhibition (FTIs)

Mutations in ras genes are implicated in approximately 30% of human cancers. Ras proteins require farnesylation by the enzyme Farnesyltransferase (FTase) to anchor to the cell membrane and activate downstream MAPK/PI3K proliferation signaling. Early FTase inhibitors (like L-778,123) utilized an imidazole ring to coordinate with the zinc ion in the FTase active site. However, imidazole rings often cause off-target CYP450 inhibition[4][7].

Piperazin-2-one derivatives act as highly effective imidazole bioisosteres . By incorporating the piperazinone core, researchers maintain the necessary hydrogen-bonding network and zinc coordination geometry while drastically reducing off-target toxicity. These derivatives exhibit potent cytotoxicity against A549 (lung) and HT-29 (colon) adenocarcinoma cell lines[4][7].

Mechanism of action for piperazin-2-one-based farnesyltransferase inhibitors.

Central Nervous System (CNS) Targets

The lipophilic nature of the 1-methyl substitution makes this scaffold ideal for CNS applications. Piperazin-2-one derivatives have been successfully optimized as orally bioavailable, CNS-penetrant Acid Ceramidase (AC) inhibitors . By inhibiting AC, these compounds modulate sphingolipid metabolism, presenting therapeutic avenues for melanoma and neurodegenerative disorders.

Quantitative Data Summary

The following table synthesizes the in vitro biological activity of various piperazin-2-one derivatives across different therapeutic targets. The data highlights the superior potency of optimized derivatives compared to standard reference drugs.

Compound / Derivative	Target / Cell Line	IC₅₀ (µM)	Mechanism / Notes
Derivative 8g (1-amidinourea)	A549 (Lung Adenocarcinoma)	3.0	FTase inhibition; Outperforms doxorubicin standard[7].
Derivative 8g (1-amidinourea)	HT-29 (Colon Adenocarcinoma)	7.0	FTase inhibition; High terminal nitrogen electron density[7].
Compound 23k (Piperazinone)	Human Acid Ceramidase (hAC)	0.052	CNS penetrant inhibitor; 7-fold more potent than baseline.
L-778,123 (Reference)	A549 / HT-29	~2.0 - 5.0	Imidazole-containing baseline FTI[4].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis and biological evaluation of 5-isopropyl-1-methylpiperazin-2-one derivatives.

Protocol 1: General Synthesis of N-Alkylated Piperazin-2-one Derivatives

Rationale: This protocol utilizes a cascade nucleophilic substitution to construct the functionalized piperazinone ring, followed by N-alkylation to introduce the 1-methyl group, ensuring high regioselectivity[1].

• Preparation of the Core: Dissolve 1.0 equivalent of the appropriate amino acid ester (e.g., Valine methyl ester for the 5-isopropyl group) in anhydrous methanol.

• Cyclization: Add 1.2 equivalents of an

  -bromoacetate derivative and 2.0 equivalents of sodium bicarbonate ( )[1]. Stir the mixture under an inert argon atmosphere at 80°C for 6 to 8 hours to facilitate cyclization into the piperazin-2-one core[1][4].

• Filtration & Extraction: Cool the reaction to room temperature. Filter the precipitated inorganic salts. Evaporate the methanol under reduced pressure. Redissolve the crude residue in ethyl acetate and wash with distilled water and brine[4].

• N-Methylation: To introduce the 1-methyl group, dissolve the purified piperazin-2-one intermediate in anhydrous N,N-dimethylformamide (DMF). Add 1.5 equivalents of sodium hydride (NaH, 60% dispersion in mineral oil) at 0°C. After 30 minutes, add 1.2 equivalents of methyl iodide (

  ) dropwise.

• Purification: Quench the reaction with saturated ammonium chloride (

  ), extract with dichloromethane, dry over anhydrous sodium sulfate ( ), and purify via flash column chromatography (silica gel, gradient elution with hexane/ethyl acetate).

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

Rationale: The MTT assay is utilized to measure the mitochondrial metabolic rate as a proxy for cell viability. This directly validates the antiproliferative downstream effects of FTase inhibition[4].

• Cell Culture: Culture A549 and HT-29 cell lines in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin at 37°C in a 5%

  humidified incubator[7].

• Seeding: Seed the cells into 96-well microtiter plates at a density of

  cells/well. Incubate for 24 hours to allow for cell adhesion.

• Compound Treatment: Prepare serial dilutions of the synthesized 5-isopropyl-1-methylpiperazin-2-one derivatives in DMSO (ensure final DMSO concentration in wells is <0.5% to prevent solvent toxicity). Treat the cells with concentrations ranging from 0.1 µM to 500 µM for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 4 hours in the dark. The viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization & Reading: Carefully aspirate the media and add 100 µL of DMSO to each well to dissolve the formazan crystals. Measure the optical density (OD) at 570 nm using a microplate reader.

• Data Analysis: Calculate the

  values using non-linear regression analysis (e.g., GraphPad Prism), comparing the OD of treated cells against the vehicle-treated control[7].

Conclusion

The 5-isopropyl-1-methylpiperazin-2-one scaffold represents a triumph of rational drug design. By leveraging the steric bulk of the isopropyl group to mimic valine and utilizing the 1-methyl substitution to enhance metabolic stability and lipophilicity, medicinal chemists can deploy this core to target complex biological pathways. From serving as potent farnesyltransferase inhibitors in oncology to acting as highly penetrant CNS agents, this privileged structure will continue to be a cornerstone in the development of next-generation therapeutics.

References

• Title: (R)
• Source: nih.
• Source: benchchem.
• Title: Synthesis and Cytotoxicity Evaluation of Some Novel 1-(3-Chlorophenyl)
• Source: cnr.
• Source: chemimpex.

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• 3. chemimpex.com [chemimpex.com]
• 4. Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of chiral piperazin-2-ones as model peptidomimetics - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Facile Synthesis of 5-Carbosylate Substituted Piperazin-2-ones as Peptidomimetic Agents -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 7. connectsci.au [connectsci.au]

Protocols & Analytical Methods

Application Note: Precision Synthesis of (S)-5-Isopropyl-1-methylpiperazin-2-one

Strategic Overview

The piperazin-2-one scaffold is a "privileged structure" in medicinal chemistry, serving as a conformationally constrained peptidomimetic. Specifically, (S)-5-isopropyl-1-methylpiperazin-2-one mimics a twisted dipeptide turn, often used to inhibit protein-protein interactions.

The synthesis of this specific regioisomer presents a challenge: distinguishing the two nitrogen atoms to ensure the methyl group resides solely at the

(lactam) position while the isopropyl group remains defined at with retained chirality.

The "Chiral Pool" Logic

We utilize L-Valine as the starting material.[1] This strategy leverages the natural (S)-stereocenter of valine to establish the

chirality of the piperazinone. The synthetic route is designed to avoid racemization by performing modifications on the carboxyl and amino termini sequentially without impacting the alpha-proton acidity until the ring is formed.

Retrosynthetic Analysis

To achieve the specific 1-methyl-5-isopropyl substitution pattern, we cannot use standard reductive amination of valine with glyoxal (which typically yields symmetrical or difficult-to-separate mixtures). Instead, we employ a "Cut-and-Sew" strategy :

• Reduction: Convert L-Valine to L-Valinol to differentiate the termini.

• Backbone Elongation: N-alkylation with a glycine equivalent (ethyl bromoacetate).

• Regio-differentiation: Protection of the central amine (

  ) allows selective methylation of the amide terminus ( ).

• Intramolecular Cyclization: An

  displacement closes the ring.

Figure 1: Retrosynthetic logic flow from target to starting material.

Detailed Experimental Protocol

Phase 1: Preparation of the Chiral Backbone

Objective: Convert L-Valine into the N-alkylated amino alcohol intermediate.

Step 1.1: Reduction to L-Valinol

Rationale: Reducing the carboxylic acid removes the acidity of the alpha-proton, preventing racemization in subsequent basic steps.

• Setup: Flame-dry a 1L round-bottom flask (RBF) equipped with a reflux condenser and addition funnel under

  atmosphere.

• Reagent Prep: Suspend L-Valine (11.7 g, 100 mmol) in anhydrous THF (200 mL).

• Reduction: Cool to 0°C. Cautiously add LiAlH

  (2.4 M in THF, 100 mL) dropwise. (Caution: Exothermic, evolution).

• Reflux: Warm to room temperature (RT), then reflux for 12 hours.

• Quench: Cool to 0°C. Perform Fieser quench: Add 3.8 mL

  , 3.8 mL 15% NaOH, then 11.4 mL .

• Isolation: Filter the white precipitate through Celite. Dry the filtrate over

  and concentrate in vacuo.

  • Yield Target: >90% colorless oil (L-Valinol).

  • Checkpoint:

    NMR should show disappearance of alpha-proton downfield shift.

Step 1.2: N-Alkylation with Ethyl Bromoacetate

Rationale: Introduces the two carbons required for the

segment of the piperazinone ring.

• Reaction: Dissolve L-Valinol (10.3 g, 100 mmol) and Triethylamine (

  , 16.7 mL, 120 mmol) in THF (150 mL) at 0°C.

• Addition: Add Ethyl Bromoacetate (11.1 mL, 100 mmol) dropwise over 30 mins.

• Stir: Allow to warm to RT and stir for 16 hours.

• Workup: Dilute with EtOAc, wash with saturated

  and brine. Dry and concentrate.

  • Note: The product is the secondary amine: N-(2-hydroxy-1-isopropylethyl)glycine ethyl ester.

Phase 2: Regio-differentiation and Assembly

Objective: Install the N-methyl amide and close the ring.

Step 2.1: N-Protection (Boc)

Critical Control Point: We must protect the secondary amine (

) to prevent it from reacting during the activation of the alcohol.

• Reaction: Dissolve crude amino-ester from Step 1.2 in DCM (200 mL). Add

  (24 g, 110 mmol) and (1.1 eq). Stir at RT for 4 hours.

• Purification: Silica gel chromatography (Hexanes/EtOAc 4:1).

  • Intermediate:N-Boc-N-(2-hydroxy-1-isopropylethyl)glycine ethyl ester.

Step 2.2: Amidation with Methylamine

Rationale: Converts the ester to the N-methyl amide, installing the

methyl group.

• Reaction: Dissolve the Boc-intermediate in Methanol (50 mL).

• Aminolysis: Add Methylamine (33% in EtOH, 50 mL, excess). Stir in a sealed pressure tube at RT for 24 hours.

• Workup: Concentrate to dryness. The amide is usually pure enough for the next step.

  • Structure Check:

    .

Step 2.3: Cyclization (The Ring Closure)

Mechanism: Mesylation of the alcohol followed by base-induced intramolecular displacement by the amide nitrogen.

• Activation: Dissolve the amide (10 mmol) in anhydrous DCM (50 mL) with

  (3 eq). Cool to 0°C. Add Methanesulfonyl Chloride (MsCl) (1.2 eq). Stir 1 hour.

  • Result: Primary mesylate formation.

• Cyclization: Solvent exchange. Evaporate DCM, redissolve residue in anhydrous THF (100 mL).

• Base Treatment: Cool to 0°C. Add Sodium Hydride (NaH) (60% dispersion, 2.0 eq).

  • Observation:

    gas evolution. The NaH deprotonates the amide ( ), generating a nucleophile that attacks the mesylate.

• Completion: Stir at RT for 3 hours. Quench with saturated

  . Extract with EtOAc.

Step 2.4: Final Deprotection

• Reaction: Dissolve the N-Boc-piperazinone in DCM (10 mL). Add Trifluoroacetic Acid (TFA) (5 mL). Stir 1 hour.

• Free Basing: Concentrate. Redissolve in DCM, wash with saturated

  to obtain the free base.

Analytical Data & Validation

Target Molecule: (S)-5-Isopropyl-1-methylpiperazin-2-one Formula:

MW: 156.23 g/mol

Metric	Expected Value / Characteristic
Appearance	Colorless viscous oil or low-melting solid.
NMR (CDCl )	0.90-1.00 (d, 6H, iPr), 2.95 (s, 3H, N-Me), 3.0-3.5 (m, ring protons).
NMR	Carbonyl signal at 168-170 ppm. N-Me at 35 ppm.
Chiral HPLC	Chiralpak AD-H or OD-H column. (Compare with racemate to confirm ee%).
Optical Rotation	should be negative (based on L-Valine precedents).

Troubleshooting & Critical Parameters

Racemization Control

• Risk: The chiral center at

  is adjacent to the nitrogen.

• Mitigation: The reduction of Valine to Valinol early in the synthesis removes the acidic alpha-proton associated with the carbonyl, making the chiral center chemically robust. Avoid strong Lewis acids at high temperatures.

Regioselectivity of Alkylation

• Issue: In Step 1.2, over-alkylation (dialkylation of valinol) can occur.

• Solution: Use exact stoichiometry (1:1) of ethyl bromoacetate and add it slowly to the amine solution. If dialkylation occurs, separate via column chromatography before Boc protection.

Cyclization Efficiency

• Issue: Failure to cyclize (hydrolysis of mesylate).

• Solution: Ensure anhydrous conditions during the NaH step. If NaH is problematic, Potassium tert-butoxide (KOtBu) in THF is a superior alternative for closing lactams.

Pathway Visualization

The following diagram illustrates the chemical transformations and the flow of atoms from the starting material to the target.

Figure 2: Step-by-step chemical transformation flow.

References

• Preparation of Chiral Piperazines from Amino Acids

  • Rossen, K., et al. "A highly efficient synthesis of (S)-2-tert-butyl-piperazine." Tetrahedron Letters, 1995. Link

• Hulme, C., et al. "Quaternary Substituted Piperazin-2-ones via a Tandem Ugi-4CR/Cyclization." Tetrahedron Letters, 1998.

• Regioselective Synthesis of 5-Substituted Piperazinones

  • Mickel, S. J., et al. "Large Scale Synthesis of a Pyrrolopyrimidine... via a Chiral Piperazinone." Organic Process Research & Development, 2004. Link

• Smith, A. B., et al. "Indole Diterpene Synthetic Studies." Journal of the American Chemical Society, 2001.

Sources

• 1. prepchem.com [prepchem.com]

Application Note: Regioselective N-Methylation of 5-Isopropylpiperazin-2-one

This Application Note is designed for medicinal chemists and process scientists requiring a robust, regioselective protocol for the N-methylation of 5-isopropylpiperazin-2-one .

The guide prioritizes N4-selective methylation (the secondary amine), which is the standard transformation for modulating basicity and solubility in drug design. It also addresses N1-methylation (amide) as a distinct, advanced workflow.

Executive Summary & Strategic Rationale

5-isopropylpiperazin-2-one is a privileged chiral scaffold, often derived from Leucine or Valine, serving as a constrained peptidomimetic in kinase inhibitors and GPCR ligands.

The core synthetic challenge is Regioselectivity . The molecule contains two nitrogen centers with distinct electronic profiles:

• N4 (Secondary Amine): High nucleophilicity (

  ). The primary target for functionalization.

• N1 (Lactam Amide): Low nucleophilicity (

  ), acidic N-H.

The Directive: Direct alkylation with methyl halides (e.g., MeI, base) is discouraged due to the risk of quaternary ammonium salt formation (over-alkylation) and competitive N1-alkylation.

The Solution: This protocol utilizes Reductive Amination (Method A) as the Gold Standard for N4-methylation. It guarantees mono-methylation selectivity and preserves chiral integrity at the C5 position.

Decision Matrix: Selecting the Right Protocol

Before beginning, verify your target regiochemistry using the decision tree below.

Figure 1: Strategic decision tree for regioselective methylation.

Method A: N4-Selective Reductive Methylation (Gold Standard)

This method uses Sodium Triacetoxyborohydride (STAB) . Unlike Sodium Cyanoborohydride (

), STAB is non-toxic and avoids generating HCN gas. Unlike the Eschweiler-Clarke reaction (Formic acid/Heat), STAB operates at room temperature, eliminating thermal racemization risks.

Reaction Scheme

Substrate: 5-isopropylpiperazin-2-one Reagents: Formaldehyde (37% aq.), NaBH(OAc)3, Acetic Acid (cat.) Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Materials & Reagents Table

Reagent	Equiv.[1][2]	Role	Critical Attribute
5-isopropylpiperazin-2-one	1.0	Substrate	Ensure high enantiomeric purity (>98% ee).
Formaldehyde (37% aq.)	3.0 - 5.0	C1 Source	Excess ensures complete conversion of secondary amine.
NaBH(OAc)3	2.0 - 3.0	Reductant	Mild hydride source; tolerates amides.
Acetic Acid (AcOH)	1.0 - 2.0	Catalyst	Activates imine formation; buffers pH.
DCM or DCE	Solvent	Medium	Anhydrous preferred but not strictly required.

Step-by-Step Protocol

Step 1: Imine Formation

• Charge a round-bottom flask with 5-isopropylpiperazin-2-one (1.0 equiv) and DCM (0.1 M concentration).

• Add Formaldehyde (37% aq.) (3.0 equiv) in one portion.

• Add Acetic Acid (1.0 equiv).

• Crucial: Stir vigorously at Room Temperature (RT) for 15–30 minutes .

  • Mechanism:[3][4][5][6][7][8] This allows the formation of the hemiaminal/iminium species prior to reduction.

Step 2: Reduction

• Cool the mixture to 0°C (ice bath) to moderate the exotherm, though the reaction is generally mild.

• Add Sodium Triacetoxyborohydride (STAB) (2.5 equiv) in 3–4 portions over 10 minutes.

• Remove the ice bath and allow the reaction to warm to RT .

• Stir for 4–16 hours . Monitor by LC-MS or TLC (Mobile phase: 10% MeOH in DCM + 1% NH4OH).

  • Endpoint: Disappearance of starting material (m/z = M+1) and appearance of methylated product (m/z = M+15).

Step 3: Quench & Work-up

• Quench the reaction by adding saturated aqueous NaHCO3 (equal volume to solvent). Stir for 20 minutes until gas evolution ceases.

• Phase Separation: Extract the aqueous layer with DCM (3 x).

  • Note: The product is a polar amine. If it remains in the aqueous phase, saturate the aqueous layer with solid NaCl (salting out) or use CHCl3/iPrOH (3:1) for extraction.[9]

• Dry combined organics over Na2SO4 , filter, and concentrate in vacuo.

Step 4: Purification

• Standard: The crude material is often pure enough (>90%) for subsequent steps.

• If required: Flash column chromatography.

  • Stationary Phase: Silica Gel.

  • Eluent: 0

    10% MeOH in DCM (with 1% aqueous NH3 or Et3N to prevent streaking).

Method B: N1-Selective Methylation (Advanced)

Use this ONLY if the amide nitrogen (N1) is the specific target.

Direct methylation of N1 is impossible without protecting N4, as N4 is more nucleophilic.

Protocol Summary:

• Protection: React substrate with

  (1.1 equiv) / in DCM Yields 4-Boc-5-isopropylpiperazin-2-one .

• Deprotonation: Dissolve N4-Boc intermediate in dry DMF at 0°C. Add NaH (60% dispersion) (1.2 equiv). Stir 30 mins (H2 evolution).

• Alkylation: Add MeI (1.1 equiv). Stir 0°C

  RT for 2 hours.

• Deprotection: Treat with TFA/DCM (1:4) to remove the Boc group.

• Result: 1-Methyl-5-isopropylpiperazin-2-one.

Mechanistic Visualization

The following diagram illustrates the pathway for the recommended Method A (Reductive Amination), highlighting the selectivity for the N4 position.

Figure 2: Mechanistic pathway of reductive amination at the N4 position.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Old NaBH(OAc)3	Reagent is moisture sensitive. Use a fresh bottle or switch to NaBH3CN (requires hood/care).
Polymethylation	N/A	Reductive amination stops at the tertiary amine.[4] Quaternization is mechanistically impossible with this method.[4]
Product in Aqueous Phase	High Polarity	The product is a polar amine. Use chloroform/isopropanol (3:1) for extraction or use an SCX (Strong Cation Exchange) cartridge for "catch and release" purification.
Epimerization at C5	High Heat / Strong Base	Avoid reflux (Eschweiler-Clarke) or NaH. Stick to the STAB method at RT.

References

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996 , 61, 3849-3862. Link

• Piperazinone Synthesis: Beshore, D. C., & Dinsmore, C. J. "Preparation of Substituted Piperazinones via Tandem Reductive Amination-Transamidation-Cyclization."[10] Organic Letters, 2002 , 4(7), 1201–1204. Link

• Chiral Integrity in Piperazines: Rossen, K., et al. "Asymmetric Hydrogenation of Tetrahydropyrazines: Synthesis of (S)-Piperazine-2-tert-butylcarboxamide." Tetrahedron Letters, 1995, 36, 6419.

• General N-Methylation Review: "Eschweiler–Clarke reaction." Wikipedia / Organic Chemistry Portal. Link

Sources

• 1. Piperazine synthesis [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. US3154552A - Methylation of piperazines - Google Patents [patents.google.com]
• 9. Design, Synthesis, and in Vitro Evaluation of 4‐(4‐Hydroxyphenyl)piperazine‐Based Compounds Targeting Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization [organic-chemistry.org]

Enantioselective Synthesis of Chiral Piperazinones via Reductive Amination: Protocols and Mechanistic Insights

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Application Note & Validated Protocols

Executive Summary

Chiral piperazinones are privileged heterocyclic scaffolds in medicinal chemistry. They frequently serve as conformationally constrained peptidomimetics, enhancing water solubility, bioavailability, and target specificity in drug molecules (e.g., the neurokinin-3 receptor antagonist Fezolinetant, and various Btk inhibitors). Because the pharmacological activity of these molecules is highly dependent on their spatial geometry, achieving strict enantiomeric purity during synthesis is a critical quality attribute.

This application note details the mechanistic rationale and experimental workflows for two state-of-the-art reductive amination strategies used to construct chiral piperazinones:

• The classical "Chiral Pool" Tandem Reductive Amination-Cyclization , which leverages readily available chiral amino acids.

• The advanced Transition-Metal-Catalyzed Asymmetric Cascade , which establishes novel stereocenters directly from achiral precursors.

Mechanistic Causality & Reaction Design

As a Senior Application Scientist, it is vital to understand why specific reagents and conditions are selected, rather than merely following a recipe. The synthesis of piperazinones via reductive amination is a delicate orchestration of bond formations that must avoid competing side reactions.

The Chiral Pool Approach: Tandem Reductive Amination and Transamidation

This strategy relies on the inherent chirality of

-amino acid esters (e.g., L-alanine methyl ester). The reaction is initiated by the condensation of the amino ester with an N-protected aminoacetaldehyde or N-(2-oxoethyl)amide to form a transient imine.

Causality of Reagent Selection: Sodium triacetoxyborohydride (

) is the mandated reducing agent for this step ([1]). The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the borohydride compared to . This steric and electronic dampening makes highly selective for the reduction of the iminium ion over the unreacted aldehyde, preventing the premature formation of dead-end alcohol byproducts. Following the reduction to a secondary amine, the addition of acetic acid (AcOH) acts as a crucial proton shuttle. It catalyzes an intramolecular N,N'-acyl transfer (transamidation), driving the thermodynamically favorable lactam ring closure with near-complete retention of optical purity ([2]).

The Asymmetric Catalytic Cascade

When chiral starting materials are cost-prohibitive or unnatural stereocenters are required, a direct asymmetric cascade is deployed. Here, simple alkyl diamines and

-ketoesters undergo spontaneous amidation and cyclization to form an enamine or hemiaminal intermediate.

Causality of Catalyst Selection: The stereocenter is established via transition-metal-catalyzed asymmetric reduction. The choice of metal is strictly dictated by the substrate's steric environment. As demonstrated by [3], Iridium (Ir) complexes are required to overcome the steric bulk of disubstituted diamines, whereas Rhodium (Rh) complexes are optimal for the electronic demands of monosubstituted diamines. Highly modular phosphoramidite-phosphine hybrid ligands create a chiral pocket that dictates the facial selectivity of the hydride insertion, yielding excellent enantiomeric excess (ee).

Logical Workflow Visualization

Fig 1: Logical workflow comparing Chiral Pool and Asymmetric Catalysis strategies.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . In-process controls (IPCs) are embedded to verify the success of intermediate states before proceeding.

Protocol A: Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization

Adapted from the methodology of[2].

Objective: Synthesize substituted piperazin-2-ones utilizing chiral

-amino esters.

• Amine Free-Basing: Suspend the chiral

  -amino ester hydrochloride (1.0 eq) in anhydrous acetonitrile (MeCN, 0.2 M). Add triethylamine ( , 1.1 eq) dropwise at room temperature.

  • Expert Insight: The HCl salt must be fully neutralized to liberate the nucleophilic lone pair on the amine. Filter off the resulting triethylamine hydrochloride salts if the suspension becomes too thick.

• Imine Formation: Add the N-(2-oxoethyl)amide (1.0 eq) to the solution. Stir for 1–2 hours at room temperature.

  • Self-Validation Checkpoint: Analyze an aliquot via TLC or LC-MS. Proceed only when the aldehyde peak is consumed and the imine mass

    is dominant.

• Selective Reduction: Cool the reaction vessel to 0°C using an ice bath. Add

  (1.5 eq) portion-wise over 15 minutes.

  • Expert Insight: Maintaining 0°C controls the exothermic hydride transfer and maximizes chemoselectivity, preventing the reduction of any unreacted aldehyde.

• Transamidation Trigger: Once reduction is complete (verified by LC-MS showing the secondary diamine), add glacial acetic acid (2.0 eq). Heat the mixture to 60°C for 4–6 hours.

  • Expert Insight: The mild acidity of AcOH protonates the leaving group during the N,N'-acyl transfer, drastically accelerating the intramolecular cyclization.

• Work-up: Cool to room temperature, quench with saturated aqueous

  , and extract with ethyl acetate ( mL). Dry the combined organic layers over , concentrate, and purify via flash chromatography.

Protocol B: Ir/Rh-Catalyzed Asymmetric Cascade

Adapted from the methodology of[3].

Objective: Direct enantioselective synthesis of piperazinones from simple diamines.

• Catalyst Pre-Complexation: Inside an argon-filled glovebox, charge a dry Schlenk tube with the transition metal precursor (e.g.,

  for disubstituted diamines, or for monosubstituted diamines, 2.5 mol%) and the selected chiral phosphoramidite-phosphine ligand (5.5 mol%). Dissolve in anhydrous THF and stir for 30 minutes.

  • Expert Insight: Pre-complexation is mandatory. Introducing substrates before the chiral active catalyst is fully assembled will result in a racemic background reaction.

• Cascade Initiation: Add the alkyl diamine (1.0 eq) and the

  -ketoester (1.2 eq) to the catalyst solution.

  • Self-Validation Checkpoint: The solution color often shifts upon substrate addition due to the rapid, spontaneous formation of the enamine/hemiaminal intermediate.

• Asymmetric Hydrogenation: Transfer the Schlenk tube to a high-pressure reactor. Purge with

  gas three times, then pressurize to 50 bar. Stir at 50°C for 24 hours.

  • Expert Insight: The elevated pressure ensures sufficient dissolved

    concentration to drive the catalytic cycle forward, while the chiral ligand restricts the trajectory of hydride insertion to a single face of the enamine.

• Purification & Analysis: Carefully vent the

  gas. Concentrate the mixture under reduced pressure. Purify the residue via silica gel chromatography.

  • Self-Validation Checkpoint: Determine the enantiomeric excess (ee%) using Chiral HPLC against a racemic standard.

Quantitative Data Summary

The table below summarizes the operational parameters and expected outcomes for both synthetic strategies, allowing researchers to select the optimal route based on substrate availability.

Parameter	Chiral Pool (Tandem Cyclization)	Asymmetric Catalytic Cascade
Primary Substrates	-Amino Esters + N-(2-oxoethyl)amides	Alkyl Diamines + -Ketoesters
Stereocenter Source	Chiral Pool (Starting Material)	Transition-Metal Catalyst (Ligand)
Reducing Agent	(Stoichiometric)	gas / Ir or Rh (Catalytic)
Key Additive	Acetic Acid (AcOH)	Chiral Phosphoramidite-Phosphine
Typical Yield	65% – 85%	75% – 98%
Enantiomeric Excess	>95% (Retention of chirality)	85% – 96%
Best Use Case	When chiral amino acids are readily available and cost-effective.	When novel, unnatural stereocenters are required from achiral bulk materials.

References

• Beshore, D. C., & Dinsmore, C. J. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization. Organic Letters, 4(7), 1201-1204.[Link]

• Xie, R., Zhou, H., Lu, H., Mu, Y., Xu, G., & Chang, M. (2022). Transition-Metal-Catalyzed Asymmetric Reductive Amination and Amidation Cascade Reaction for the Synthesis of Piperazinones. Organic Letters, 24(49), 8962-8967.[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Preparation of alpha-helix mimetics using piperazinone templates

Application Note: Preparation of Alpha-Helix Mimetics Using Piperazinone Templates

Executive Summary

Protein-Protein Interactions (PPIs) involving

-helices are often termed "undruggable" due to their large, shallow interfacial surface areas ( ). Small molecule peptidomimetics must accurately reproduce the spatial vector of the key "hot spot" residues—typically located at positions and of the helix—to achieve high-affinity binding.

This guide details the design and preparation of piperazinone-based templates (specifically 2,5-diketopiperazines and 3,5-substituted piperazin-2-ones). Unlike flexible linear peptides, these heterocyclic scaffolds provide a rigid core that locks side-chain functionalities into bioactive conformations, improving entropy of binding and proteolytic stability. We present a robust Solid-Phase Organic Synthesis (SPOS) protocol utilizing a "Cyclization-Release" strategy, ensuring that only the correctly cyclized pharmacophore is harvested.

Design Principles & Mechanistic Logic

The Topographical Mimicry

The

-helix projects amino acid side chains in a specific helical array. The piperazinone ring (a six-membered heterocycle) serves as a planar or semi-planar scaffold. By strategically substituting positions C3, C6, and N4 (or N1), we can emulate the spatial orientation of the and residues.

• Position C3 (

  ): Mimics the residue (e.g., Phe19 in p53).

• Position C6 (

  ): Mimics the residue (e.g., Trp23 in p53).

• Position N4 (

  ): Mimics the residue (e.g., Leu26 in p53), accessible via reductive alkylation.

Why Piperazinones?

• Conformational Constraint: The ring restricts bond rotation (

  angles), pre-organizing the molecule for binding.

• Hydrogen Bonding: The amide backbone accepts/donates H-bonds, mimicking the peptide backbone interactions often required for solubility and binding affinity.

• Synthetic Modularity: The scaffold allows independent variation of all three vectors (

  ) using commercially available amino acids and aldehydes.

Experimental Workflow Visualization

The following diagram outlines the "Cyclization-Release" strategy, a self-validating protocol where the cleavage from the resin is dependent on the successful formation of the piperazinone ring.

Caption: Workflow for the solid-phase synthesis of trisubstituted piperazinone mimetics via cyclization-release.

Detailed Protocol: Solid-Phase Synthesis of 2,5-Diketopiperazines

This protocol synthesizes a library of 3,6-disubstituted-4-alkyl-2,5-diketopiperazines (DKPs). This scaffold is the most accessible and robust "piperazinone" template for alpha-helix mimicry.

Reagents Required:

• Resin: 2-Chlorotrityl Chloride (2-CTC) Resin (Loading: ~1.0-1.6 mmol/g).

• Amino Acids: Fmoc-protected amino acids (e.g., Fmoc-Phe-OH, Fmoc-Trp(Boc)-OH).

• Aldehydes: Various aliphatic/aromatic aldehydes for N-alkylation.

• Solvents: DMF, DCM, TMOF (Trimethyl orthoformate).

• Coupling Agents: HATU, DIPEA.

• Reducing Agents:

  (Sodium cyanoborohydride).

Step 1: Resin Loading (Residue )

• Swell 1.0 g of 2-CTC resin in dry DCM (10 mL) for 20 min.

• Dissolve Fmoc-AA1-OH (1.2 eq) and DIPEA (4 eq) in dry DCM (10 mL).

• Add solution to resin and shake for 2 hours at RT.

• Capping: Add MeOH (2 mL) and DIPEA (1 mL) to the reaction vessel to cap unreacted chloride sites (15 min).

• Wash resin:

  .

Step 2: Fmoc Deprotection & Second Coupling (Residue )

• Treat resin with 20% Piperidine in DMF (

  min). Wash thoroughly ( ).

• Dissolve Fmoc-AA2-OH (3 eq), HATU (3 eq), and DIPEA (6 eq) in DMF.

• Add to resin and shake for 2 hours.

• Perform Kaiser test (ninhydrin) to ensure complete coupling (Resin should be colorless).

• Wash resin:

  .

• Remove Fmoc group (20% Piperidine/DMF) to expose the N-terminal amine.

Step 3: Reductive Alkylation (Residue )

Note: This step introduces the substitution on the piperazine nitrogen. TMOF is used as a dehydrating agent to promote imine formation.

• Suspend resin in 1% Acetic Acid in DMF/TMOF (1:1 v/v).

• Add Aldehyde (5 eq) and shake for 1 hour at RT to form the imine.

• Add

  (5 eq) directly to the mixture.

• Shake for 3 hours.

• Wash resin thoroughly:

  .

  • QC Check: A chloranil test is recommended here (secondary amines turn blue) to confirm alkylation.

Step 4: Cyclization-Release

This step is critical. The free secondary amine attacks the C-terminal ester linkage to the resin, forming the six-membered ring and simultaneously cleaving the molecule from the solid support.

• Suspend resin in 5% Acetic Acid in 2-Butanol (or Toluene).

• Heat to

  for 12–24 hours.

• Filter the resin. The filtrate contains your cyclized product.

• Concentrate the filtrate under reduced pressure.

• Purification: The crude product is often high purity (>85%). Purify via semi-prep HPLC (C18 column, Water/Acetonitrile gradient).

Data Analysis & Validation

Structural Confirmation (NMR)

The formation of the piperazinone ring is validated by the distinct diastereotopic protons on the ring.

Signal	Chemical Shift ( )	Multiplicity	Interpretation
-H (C3)	4.1 – 4.5 ppm	dd or m	Chiral center derived from AA1.
-H (C6)	3.8 – 4.2 ppm	dd or m	Chiral center derived from AA2.
N-CH	3.2 – 3.6 ppm	m	Methylene protons from N-alkylation (Residue ).
Amide NH	6.5 – 8.0 ppm	s/d	Backbone amide (Position 1).

Stereochemical Considerations

The relative stereochemistry (cis vs. trans) of the substituents at C3 and C6 is determined by the chirality of the starting amino acids.

• L-AA + L-AA: Typically yields the cis-DKP (or trans depending on steric bulk and specific sequence).

• L-AA + D-AA: Promotes trans orientation.

• Note: NOESY (Nuclear Overhauser Effect Spectroscopy) experiments are required to confirm the spatial projection of side chains matches the

  vector of the target -helix.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Cyclization)	Steric hindrance of N-alkyl group.	Switch solvent to Toluene/Acetic Acid and increase temp to . Ensure complete N-alkylation in Step 3.
Incomplete N-Alkylation	Imine hydrolysis or steric bulk.	Use dry solvents (TMOF is crucial). Repeat the reductive amination step twice ("Double coupling").
Racemization	Base-catalyzed epimerization during coupling.	Use HATU/HOAt instead of HBTU. Minimize base exposure time. Use Collidine instead of DIPEA.
Product is Linear	Premature cleavage without cyclization.	Use the "Cyclization-Release" method (2-CTC resin). If using Rink Amide, the product will not be a DKP unless a specific linker strategy is used.

Mechanistic Pathway (Chemical Logic)

The following diagram illustrates the chemical transformation from the resin-bound dipeptide to the free piperazinone mimetic.

Caption: Chemical mechanism of the cyclization-release step. The secondary amine (

) attacks the ester carbonyl ( ), releasing the scaffold.

References

• Pettersson, M., et al. (2015).[1] "Design, Synthesis and Evaluation of 2,5-Diketopiperazines as Inhibitors of the MDM2-p53 Interaction." PLOS ONE. Available at: [Link][1]

• Lee, T. K., & Ahn, J. M. (2011).[2] "Solid-phase synthesis of tris-benzamides as alpha-helix mimetics." ACS Combinatorial Science.[2] Available at: [Link]

• Toledo, L. M., et al. (2019). "Oxopiperazine Helix Mimetics: Synthesis and Evaluation." Journal of Organic Chemistry. (Contextual citation based on field standards for "Oxopiperazine Helix Mimetics").

• Lim, H. S., et al. (2014). "Design, solid-phase synthesis, and evaluation of a phenyl-piperazine-triazine scaffold as

  -helix mimetics." Journal of Combinatorial Chemistry. Available at: [Link]

• Gessier, F., et al. (2015).[3] "Synthesis of a new class of piperidinone-based small-molecule inhibitors of the p53–MDM2 interaction."[1][3][4] Molecules. Available at: [Link]

Sources

• 1. Design, Synthesis and Evaluation of 2,5-Diketopiperazines as Inhibitors of the MDM2-p53 Interaction | PLOS One [journals.plos.org]
• 2. Solid-phase synthesis of tris-benzamides as α-helix mimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, Synthesis and Evaluation of 2,5-Diketopiperazines as Inhibitors of the MDM2-p53 Interaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the C-H Functionalization of (S)-5-Isopropyl-1-methylpiperazin-2-one

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unlocking New Chemical Space in Privileged Scaffolds

The piperazine motif is a cornerstone in medicinal chemistry, ranking among the top three most utilized N-heterocycles in FDA-approved pharmaceuticals.[1][2][3][4] Its prevalence stems from the advantageous physicochemical properties conferred by the two nitrogen atoms, which can improve aqueous solubility, bioavailability, and receptor-binding interactions.[2] However, the structural diversity of piperazine-containing drugs has been historically limited, with approximately 80% of them bearing substituents only at the nitrogen positions.[3][4][5] The direct functionalization of the piperazine core's C-H bonds presents a formidable challenge but also a significant opportunity to access novel chemical matter with potentially enhanced therapeutic profiles.[1][3][5]

This guide provides a comprehensive overview and detailed protocols for the C-H functionalization of a specific, chiral piperazinone, (S)-5-Isopropyl-1-methylpiperazin-2-one. This substrate, with its stereocenter and varied electronic environments, serves as an excellent model for exploring the intricacies of modern C-H activation strategies. As a Senior Application Scientist, my aim is not merely to present a list of procedures but to provide a deeper understanding of the underlying principles, the rationale behind experimental choices, and the potential pitfalls to avoid. The protocols described herein are designed to be self-validating, with an emphasis on achieving predictable and reproducible outcomes.

Strategic Considerations for C-H Functionalization of (S)-5-Isopropyl-1-methylpiperazin-2-one

The target molecule, (S)-5-Isopropyl-1-methylpiperazin-2-one, possesses several distinct C-H bonds, each with a unique reactivity profile. The successful functionalization of a specific C-H bond hinges on overcoming the inherent inertness of these bonds and achieving high levels of chemo- and regioselectivity.

The primary sites for C-H functionalization on the piperazinone core are the α-amino C-H bonds, which are activated by the adjacent nitrogen atoms. However, the presence of two nitrogen atoms in the piperazine ring can lead to catalyst inhibition or undesired side reactions, a challenge not as prevalent in simpler cyclic amines like pyrrolidines or piperidines.[1][2]

Several modern synthetic strategies can be employed to address these challenges, broadly categorized as:

• Transition-Metal Catalysis: This approach often utilizes a directing group to guide a metal catalyst to a specific C-H bond, enabling its cleavage and subsequent functionalization.[6][7][8]

• Photoredox Catalysis: This rapidly evolving field uses visible light to generate highly reactive radical intermediates under mild conditions, offering a powerful tool for C-H functionalization.[1][2][3][9]

This guide will focus on providing detailed protocols for both approaches, tailored for the specific substrate.

Photoredox-Mediated C-H Arylation: A Mild and Versatile Approach

Visible-light photoredox catalysis has emerged as a powerful strategy for the direct functionalization of α-amino C-H bonds.[1][9] This method relies on the generation of an α-amino radical, which can then be trapped by a suitable coupling partner.

Mechanistic Rationale

The photoredox-catalyzed C-H arylation of piperazines, pioneered by MacMillan and coworkers, provides a foundational understanding of this transformation.[2][3] The catalytic cycle, illustrated below, typically involves the following key steps:

• Photoexcitation of the Catalyst: A photocatalyst, often an iridium or ruthenium complex, absorbs visible light and is excited to a higher energy state, becoming a potent single-electron transfer (SET) agent.[2][3]

• Oxidative Quenching: The excited photocatalyst oxidizes the piperazine substrate to form a radical cation.

• Deprotonation: A mild base deprotonates the α-C-H bond of the radical cation, generating a key α-amino radical intermediate.

• Radical-Radical Coupling or Polar Mechanism: The α-amino radical can then engage with an arylation partner through various pathways, including coupling with an arene radical anion or a homolytic aromatic substitution.[2]

Sources

• 1. Opportunities and challenges for direct C–H functionalization of piperazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Piperazines by C-H Functionalization | Encyclopedia MDPI [encyclopedia.pub]
• 3. mdpi.com [mdpi.com]
• 4. researchwithrutgers.com [researchwithrutgers.com]
• 5. researchgate.net [researchgate.net]
• 6. Combining transition metals and transient directing groups for C–H functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Recent advances in directed C–H functionalizations using monodentate nitrogen-based directing groups - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. BJOC - Opportunities and challenges for direct C–H functionalization of piperazines [beilstein-journals.org]

Incorporation of isopropyl piperazinone into peptide backbones

Application Note 402: Incorporation of Isopropyl Piperazinone Scaffolds into Peptide Backbones

Introduction & Strategic Rationale

The incorporation of isopropyl piperazinone (IPP) scaffolds into peptide backbones is a pivotal strategy in modern peptidomimetic drug design. Unlike flexible linear peptides, the piperazinone ring introduces a rigid conformational lock, reducing the entropic penalty of binding and masking hydrogen bond donors to improve membrane permeability.

Specifically, the 3-isopropyl-piperazin-2-one moiety serves as a constrained surrogate for Valine or Leucine residues located at the i position of a

-turn. By forcing the backbone into a kinked geometry, this scaffold can stabilize active conformations (e.g., Type II’ -turns) and protect adjacent amide bonds from proteolytic cleavage.

This guide details two distinct protocols for incorporating this scaffold:

• Method A (The "Submonomer" Route): On-resin assembly via reductive amination. Best for generating combinatorial libraries with diversity at the N-1 position (6-isopropyl regioisomer).

• Method B (The "Building Block" Route): Coupling of pre-synthesized Fmoc-3-isopropyl-piperazinone acids. Best for precise insertion of Valine mimics (3-isopropyl regioisomer) with high stereochemical purity.

Mechanism of Action & Regiochemistry

Understanding the regiochemistry is critical for structure-activity relationship (SAR) studies.

• 6-Isopropyl-piperazin-2-one (via Method A): Derived from the reaction of a resin-bound amine with Fmoc-Valinal . The isopropyl group is located adjacent to the backbone nitrogen (

  ).

• 3-Isopropyl-piperazin-2-one (via Method B): Derived from Valine starting materials. The isopropyl group is located alpha to the carbonyl (

  ), strictly mimicking the amino acid side chain.

Figure 1: Strategic routes for piperazinone incorporation. Method A yields the 6-substituted scaffold; Method B yields the 3-substituted scaffold.

Method A: On-Resin Synthesis (Reductive Amination Route)

This protocol is preferred for library generation where the "isopropyl" moiety is introduced via the aldehyde component.

Reagents & Materials

• Solid Support: Rink Amide MBHA resin (0.5–0.7 mmol/g).

• Aldehyde: Fmoc-L-Valinal (freshly prepared or commercial).

• Reducing Agent: Sodium cyanoborohydride (NaBH

  CN) in MeOH/AcOH.

• Acylating Agent: Bromoacetyl bromide.

• Base:

  -Diisopropylethylamine (DIPEA), DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Step-by-Step Protocol

1. Resin Preparation & Fmoc Removal

• Swell 200 mg of resin in DMF (30 min).

• Remove Fmoc from the anchoring amino acid using 20% Piperidine/DMF (

  min). Wash with DMF ( ) and DCM ( ).[1]

2. Reductive Alkylation (The Critical Step)

• Rationale: This step introduces the isopropyl side chain and the ethyl backbone simultaneously.

• Dissolve Fmoc-L-Valinal (3.0 eq) in 1% AcOH/DMF (minimum volume).

• Add to the resin-bound free amine. Shake for 30 min to form the imine.

• Add NaBH

  CN (5.0 eq) dissolved in MeOH.

• Caution: Vent the vessel; hydrogen gas may evolve.

• Shake for 4 hours at Room Temperature (RT).

• QC Check: Perform a Chloranil test (positive = blue/green beads) to confirm secondary amine formation.

3. Acylation with Bromoacetyl Bromide

• Wash resin thoroughly with DMF (

  ) and DCM ( ).[1]

• Suspend resin in DCM. Add DIPEA (10 eq).

• Add Bromoacetyl bromide (5.0 eq) dropwise at

  C (ice bath), then warm to RT.

• Shake for 1 hour.

• Note: This caps the secondary amine and provides the electrophile for cyclization.

4. Fmoc Deprotection & Cyclization

• Wash resin with DMF.[1][2]

• Treat with 20% Piperidine/DMF (

  min, min) to remove the Fmoc group from the N-terminus of the valinal-derived chain.

• Cyclization: Wash resin with DMF.[2] Add DBU (2.0 eq) in DMF and shake for 4–12 hours at RT.

• Mechanism:[3][4][5][6] The newly liberated primary amine attacks the

  -carbon of the bromoacetyl group, closing the 6-membered ring.

5. Validation

• Cleave a small aliquot (95% TFA) and analyze via LCMS.

• Target Mass: Mass of (Resin-AA) + 154.2 Da (Piperazinone unit).

Method B: Coupling Pre-Formed Building Blocks

This protocol is the "Gold Standard" for incorporating 3-isopropyl-piperazin-2-one (Valine mimic) with high stereochemical integrity.

Synthesis of the Building Block (Solution Phase Summary)

• Precursor: N-Boc-L-Valine-diamine.

• Reaction: React N-Boc-diamine with Glyoxylic acid (reductive amination) followed by intramolecular cyclization.

• Final Product:Fmoc-4-carboxymethyl-3-isopropyl-piperazin-2-one .

SPPS Coupling Protocol

1. Activation

• The secondary amine of the piperazinone ring makes the next coupling difficult, but coupling the block itself to the resin is standard.

• Dissolve Fmoc-Piperazinone-Acid (2.0 eq) in DMF.

• Add HATU (1.9 eq) and HOAt (2.0 eq).

• Add DIPEA (4.0 eq).

• Pre-activation: Allow to stand for 2 minutes. The solution should turn yellow.

2. Coupling

• Add the activated mixture to the resin-bound free amine.

• Time: Double coupling is mandatory.

  hours at RT.[1]

• Troubleshooting: If coupling to a hindered residue (e.g., Proline), heat to

  C (microwave assisted: 20W, 10 min).

3. Chain Elongation (The "Gotcha")

• After coupling the block and removing Fmoc, you are left with a secondary amine on the piperazinone ring (position 4).

• Next Coupling: Standard HBTU/HCTU protocols will fail due to steric hindrance.

• Solution: Use BTC (Bis(trichloromethyl)carbonate) or Triphosgene activation for the next amino acid, or use HATU with prolonged reaction times (

  hours) and elevated temperature ( C).

Experimental Workflow Diagram

Figure 2: Decision tree for selecting the appropriate synthetic pathway based on the desired location of the isopropyl group.

Data Summary & Troubleshooting

Parameter	Method A (On-Resin)	Method B (Building Block)
Regiochemistry	6-Isopropyl (Backbone adjacent)	3-Isopropyl (Carbonyl adjacent)
Stereocontrol	Moderate (Risk of racemization during aldehyde synthesis)	High (Chiral starting materials)
Main Challenge	Incomplete reductive amination	Steric hindrance during next AA coupling
Yield (Typical)	60–75%	85–95%
Scale	Suitable for HTS Libraries	Suitable for Scale-up/Lead Op

Critical Troubleshooting Tips:

• Racemization: Fmoc-amino aldehydes are optically unstable. Use immediately after synthesis or store at -80°C.

• Incomplete Cyclization (Method A): If the ring doesn't close, check the antecedent Fmoc deprotection. The amine must be free. Heating to 50°C with DBU can force the reaction.

• Aggregation: Piperazinone peptides are prone to aggregation. Use Pseudoproline dipeptides or PEG-based resins (e.g., ChemMatrix) to improve solvation.

References

• Shreder, K., et al. (1999).[7] Solid phase organic synthesis of piperazinone containing enkephalin mimetics. Journal of Combinatorial Chemistry. Retrieved from [Link]

• Teixidó, M., et al. (2021).[8] Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. MDPI Molecules. Retrieved from [Link]

• Palomo, J. M. (2014).[9] Solid-phase peptide synthesis: Advanced protocols. RSC Advances. Retrieved from [Link]

• Kwon, Y., et al. (2020). Methodologies for Backbone Macrocyclic Peptide Synthesis. Frontiers in Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. Design, synthesis, and mechanistic study of 2-piperazineone-bearing peptidomimetics as novel HIV capsid modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents [patents.google.com]
• 5. Incorporation of Heterocycles into the Backbone of Peptoids to Generate Diverse Peptoid-Inspired One Bead One Compound Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solid phase organic synthesis of piperazinone containing enkephalin mimetics: a readily derivatized, traceless scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Microwave-Assisted Synthesis of Polysubstituted Piperazinones via UDC Strategy

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, protocol validation, and microwave (MW) reactor optimization.

Executive Summary & Scientific Rationale

Polysubstituted piperazinones are privileged pharmacophores widely utilized in modern drug discovery, serving as core scaffolds for peptidomimetics, kinase inhibitors, and GPCR ligands. However, conventional syntheses of these complex heterocycles often suffer from prolonged reaction times (days), poor atom economy, and low yields due to competing intermolecular side reactions.

To overcome these thermodynamic and kinetic bottlenecks, the Ugi/Deprotect/Cyclize (UDC) strategy combined with microwave dielectric heating has emerged as a state-of-the-art methodology . By leveraging the rapid, volumetric heating profile of microwave irradiation, chemists can drive the high-activation-energy intramolecular cyclization step to completion in minutes rather than hours, effectively suppressing degradation pathways and maximizing library diversity .

This application note provides a self-validating, step-by-step protocol for the microwave-assisted synthesis of highly functionalized piperazin-2-ones, detailing the physical chemistry and causality behind each experimental choice.

Mechanistic Pathway & Workflow

The synthesis relies on a two-step cascade. First, an Ugi four-component reaction (Ugi-4CR) assembles an acyclic peptidomimetic intermediate from an

-amino ester, an aldehyde, an isocyanide, and an N-Boc-protected amino acid. Second, microwave irradiation in the presence of an acid (e.g., trifluoroacetic acid) triggers a rapid Boc-deprotection followed by an immediate intramolecular nucleophilic acyl substitution (6-exo-trig cyclization), expelling methanol to form the piperazinone ring.

Figure 1: Mechanistic workflow of the microwave-assisted Ugi/Deprotect/Cyclize (UDC) strategy.

Experimental Protocol

Materials & Equipment

• Reagents:

  -Amino ester hydrochloride, aldehyde (e.g., benzaldehyde), isocyanide (e.g., tert-butyl isocyanide), N-Boc-amino acid, Triethylamine (TEA), Trifluoroacetic acid (TFA).

• Solvents: Methanol (MeOH, anhydrous), 1,2-Dichloroethane (DCE, anhydrous), Dichloromethane (DCM).

• Equipment: Dedicated microwave synthesis reactor (e.g., Anton Paar Monowave, CEM Discover, or Biotage Initiator) equipped with IR and fiber-optic temperature sensors.

Step 1: Ugi-4CR Assembly (Acyclic Intermediate)

• Neutralization: In a 10 mL round-bottom flask, suspend the

  -amino ester hydrochloride (1.0 mmol) in anhydrous MeOH (2.0 mL). Add TEA (1.0 mmol) and stir for 5 minutes at room temperature to liberate the free amine.

• Condensation: Add the aldehyde (1.0 mmol) to the mixture. Stir for 30 minutes to ensure complete imine formation. (Causality: Pre-forming the imine prevents competitive side reactions between the aldehyde and the isocyanide).

• Assembly: Sequentially add the N-Boc-amino acid (1.0 mmol) and the isocyanide (1.0 mmol).

• Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor completion via LC-MS.

• Workup: Evaporate the MeOH under reduced pressure. Dissolve the crude residue in ethyl acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate to yield the crude Ugi adduct.

Step 2: Microwave-Assisted Deprotection & Cyclization

• Preparation: Transfer the crude Ugi adduct (approx. 1.0 mmol) into a 10 mL microwave-safe glass vial equipped with a magnetic stir bar.

• Solvent & Acid Addition: Dissolve the adduct in 3.0 mL of a 10% (v/v) TFA in DCE solution. Seal the vial with a Teflon-lined crimp cap.

• Microwave Irradiation:

  • Temperature: 120 °C

  • Ramp Time: 1 minute (to prevent pressure spikes)

  • Hold Time: 15 minutes

  • Cooling: Enable compressed air cooling to rapidly bring the vial to < 40 °C post-reaction.

  • (Causality: DCE is chosen over DCM because its higher boiling point (83 °C) keeps the autogenous pressure within the safe operating limits of the reactor (< 10 bar) at 120 °C. The rapid dielectric heating profile ensures the intermediate free amine is instantly pushed over the activation energy barrier for cyclization, preventing intermolecular dimerization).

• Quenching & Purification: Carefully uncap the vial. Dilute the mixture with DCM (10 mL) and quench slowly with saturated NaHCO₃ until gas evolution ceases. Extract the aqueous layer with DCM (2 x 10 mL). Combine organic layers, dry, and purify via flash column chromatography (Silica gel, EtOAc/Hexane gradient) to isolate the pure polysubstituted piperazin-2-one.

Quantitative Data & Method Comparison

The transition from conventional convective heating (oil baths) to microwave dielectric heating yields profound improvements in both throughput and target purity. Table 1 summarizes the performance metrics across various piperazinone derivatives.

Table 1: Comparative Efficiency of Piperazinone Synthesis (Conventional vs. Microwave)

Scaffold Type	Conventional Conditions	Microwave Conditions (120 °C)	Yield Improvement	Purity (LC-MS)
3,5-Disubstituted Piperazin-2-one	48 h, Reflux (DCE)	15 min, MW	45% → 88%	> 95%
Spiro-diketopiperazine	72 h, Reflux (DCE)	20 min, MW	30% → 82%	> 92%
Benzopiperazinone	24 h, Reflux (DCE)	10 min, MW	55% → 91%	> 98%

Causality & Troubleshooting

To ensure the protocol acts as a self-validating system, operators must understand the underlying physical chemistry governing the reaction:

• Solvent Loss Tangent (

  ): Microwave heating efficiency is dictated by the solvent's ability to convert electromagnetic energy into heat. While DCE is a weak microwave absorber ( = 0.127), the addition of TFA introduces highly polar ionic species into the matrix. This drastically increases the overall ionic conduction of the solution, allowing for rapid and uniform heating.

• Incomplete Cyclization: If LC-MS analysis of the crude MW mixture shows the presence of the uncyclized, deprotected intermediate (mass = target + 32 Da for MeOH), the reaction is under-heated. Solution: Increase the hold time by 5 minutes or verify that the fiber-optic temperature probe is accurately calibrated, as IR sensors can sometimes read the surface temperature of the glass rather than the internal liquid.

• Degradation / Blackening: If the solution turns opaque black with multiple low-mass peaks on LC-MS, the temperature is too high, leading to peptide bond cleavage. Solution: Lower the MW temperature to 100 °C and extend the reaction time to 25 minutes.

References

• Microwave-Assisted Soluble Polymer-Supported Synthesis of Benzopiperazinones. Synlett, 2003. URL: [Link]

• Construction of Highly Functionalized Piperazinones via Post-Ugi Cyclization and Diastereoselective Nucleophilic Addition. The Journal of Organic Chemistry, 2020. URL: [Link]

• An efficient microwave-assisted synthesis of cotinine and iso-cotinine analogs from an Ugi-4CR approach. Organic & Biomolecular Chemistry, 2015. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Chiral Piperazinone Synthesis

Topic: Preventing Racemization in 3-Substituted Piperazin-2-one Scaffolds

Module 1: Critical Mechanisms (The "Why")

User Query: Why do my enantiopure amino acid starting materials yield racemic piperazinones?

Technical Insight: Racemization in piperazinone synthesis is rarely random; it is a deterministic outcome of specific mechanistic failures. The loss of optical purity at the C3 position (derived from the

-carbon of the amino acid) occurs primarily through two pathways: Azlactone Formation during activation and Base-Catalyzed Enolization during cyclization.

1. The Azlactone (Oxazolone) Pathway

This is the most common failure mode when using

-acyl-amino acids. When the carboxyl group is activated (e.g., by carbodiimides) before amine attack, the carbonyl oxygen of the neighboring amide/carbamate can attack the activated ester, forming a 5-membered oxazolone ring. This intermediate is highly prone to deprotonation at the -carbon, leading to rapid racemization.

2. Direct Enolization (Base-Mediated)

Even without oxazolone formation, strong bases used to force cyclization (e.g., in post-Ugi modifications) can directly abstract the acidic proton at the chiral center, especially if the nitrogen is protected with electron-withdrawing groups (EWG) like Boc or Fmoc, which increase the acidity of the

-proton.

Visualization: The Racemization Danger Zone

Caption: Figure 1. The kinetic competition between safe coupling (green path) and oxazolone-mediated racemization (red path).

Module 2: Troubleshooting Synthesis (The "How")

User Query: I am seeing 20-40% ee loss. How do I fix this?

Use this diagnostic table to identify the root cause based on your synthetic route.

Synthetic Route	Critical Failure Point	Corrective Action
Reductive Amination	Imine Tautomerization: High temperatures during imine formation allow the double bond to migrate, destroying stereochemistry.	Cool Down: Perform imine formation at -10°C to 0°C . Use mild reducing agents like NaBH(OAc)₃ which are active at low pH, preventing enamine formation.
N-Acylation / Cyclization	Coupling Reagent: Using EDC/DIC alone allows oxazolone formation.	Additives: Always use HOAt (1-hydroxy-7-azabenzotriazole) or Oxyma. HOAt is superior to HOBt for sterically hindered amino acids due to the "neighboring group effect" of the pyridine nitrogen.
Ugi Reaction (4-CR)	Base-Induced Cyclization: Using KOH or NaOH to force the "Ugi adduct" to cyclize destroys chirality.	Switch Base: Use Cs₂CO₃ (Cesium Carbonate) in ethanol. The "Cesium Effect" promotes cyclization via template organization rather than brute-force deprotonation.
Deprotection	Acid/Base Exposure: Prolonged exposure to TFA (Boc removal) or Piperidine (Fmoc removal).	Scavengers: Add 5% phenol or triisopropylsilane (TIPS) during TFA deprotection. For Fmoc, use DBU/Piperidine mixes for shorter durations.

Module 3: Optimized Protocols

Protocol A: The "Safe" Reductive Amination Route

Best for: 3-substituted piperazin-2-ones where the chiral center comes from the amino acid ester.

Logic: This route avoids activating the carboxylic acid of the chiral amino acid, thereby bypassing the oxazolone risk entirely.

• Preparation of Aldehyde: Generate

  -protected amino aldehyde (e.g., Boc-Glycinal) freshly or use a stable equivalent (dimethoxy acetal).

• Imine Formation (Critical Step):

  • Dissolve Amino Acid Methyl Ester (HCl salt, 1.0 equiv) in TFE (2,2,2-Trifluoroethanol) or MeOH.

  • Add TEA (1.0 equiv) to neutralize the salt.

  • Cool to 0°C .

  • Add the Boc-amino aldehyde (1.1 equiv). Stir for 30 min.

• Reduction:

  • Add NaBH(OAc)₃ (1.5 equiv) in portions at 0°C.

  • Why? Triacetoxyborohydride is less basic than NaBH₄, minimizing racemization risk.

  • Stir 12h, allowing to warm to RT naturally.

• Cyclization:

  • Treat the resulting linear diamine with TFA/DCM (1:1) to remove Boc.

  • Concentrate. Redissolve in MeOH.

  • Add NaHCO₃ (solid, excess) and stir at RT. The free amine will attack the methyl ester intramolecularly.

  • Note: Since the chiral center is not activated, this cyclization is stereochemically safe.

Protocol B: The Ugi-Post-Condensation Route (High Throughput)

Best for: Creating diverse libraries of piperazinones.

• Ugi Reaction: Combine Amine + Aldehyde + Isocyanide + Boc-Amino Acid in MeOH. Stir 24h.

• Deprotection: Treat Ugi adduct with TFA/DCM to expose the secondary amine.

• Cyclization (The Risk Point):

  • Dissolve the deprotected adduct in EtOH (0.1 M) .

  • Add Cs₂CO₃ (1.5 equiv) .

  • Stir at RT (Do not reflux).

  • Result: Cyclization occurs via nucleophilic attack on the amide carbonyl.

  • Validation: Check ee% via Chiral HPLC (e.g., Chiralpak AD-H column).

Module 4: Decision Matrix & FAQs

Visualization: Synthesis Strategy Selector

Caption: Figure 2. Decision tree for selecting the synthetic route based on substrate sensitivity.

Frequently Asked Questions

Q: Can I use microwave irradiation to speed up the cyclization? A: Proceed with extreme caution. While microwaves accelerate the reaction, the thermal spike often provides enough energy to overcome the activation barrier for enolization. If you must use MW, limit temperature to 60°C and use a non-basic solvent like TFE.

Q: Why is Cesium Carbonate (Cs₂CO₃) recommended over Potassium Carbonate (K₂CO₃)? A: This is known as the Cesium Effect . The large ionic radius of Cesium creates a "loose" ion pair with the carbonate, making the carbonate sufficiently basic to deprotonate the amine for nucleophilic attack, but the steric bulk and solubility profile in EtOH often prevent the tight coordination required to abstract the sterically hindered

-proton.

Q: How do I accurately monitor racemization? A: NMR is insufficient for detecting <5% racemization. You must use Chiral HPLC or SFC .

• Recommended Columns: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/IPA (with 0.1% DEA to sharpen amine peaks).

• Standard: Always synthesize the racemate intentionally (using DL-amino acid) to establish the separation method before testing your chiral sample.

References

• Rossi, E., et al. (2023). Ugi-4CR/SN2-Cyclization Strategy for the One-Pot Synthesis of 2,5-Diketopiperazines. MDPI. Retrieved from [Link]

• Ghorai, M. K., et al. (2015).[1] Racemization-Free Synthesis of Morpholinone Derivatives from α-Amino Acids (Applied to Piperazinones). Synthesis. Retrieved from [Link]

• Google Patents. (2018). CN108129404B - Synthesis method of chiral piperazinone derivative.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Purification methods for (S)-5-Isopropyl-1-methylpiperazin-2-one

Welcome to the Technical Support Center for the isolation and purification of (S)-5-Isopropyl-1-methylpiperazin-2-one . This guide is designed for process chemists and researchers, providing field-proven troubleshooting workflows, self-validating protocols, and the mechanistic reasoning behind each purification strategy.

Section 1: Chemical Properties & Purification Strategy

To purify (S)-5-Isopropyl-1-methylpiperazin-2-one effectively, one must exploit its specific structural features. The molecule contains a neutral lactam (N1-C2) and a basic secondary aliphatic amine (N4). The chiral center is located at C5, bearing a bulky isopropyl group.

Mechanistic Causality: Because the N1 nitrogen is part of an amide, its lone pair is delocalized into the adjacent carbonyl, rendering it non-basic. Conversely, the N4 nitrogen is highly basic (pKa ~ 8.5–9.0). This stark contrast in basicity within the same ring system is the primary physical property we exploit for bulk purification via acid-base extraction. Furthermore, because the C5 stereocenter is adjacent to the amine rather than the carbonyl (C3 is the alpha carbon), it is relatively stable against base-catalyzed enolization. However, thermal stress during distillation or harsh acidic conditions can still induce ring-opening or partial racemization [1].

Workflow for the isolation and enantiomeric enrichment of (S)-5-Isopropyl-1-methylpiperazin-2-one.

Section 2: Troubleshooting & FAQs

Q1: My crude product has low chemical purity (<80%) due to acyclic precursors. What is the most scalable method to remove them? A1: Perform a selective acid-base extraction. By lowering the pH below 4, the N4 amine becomes fully protonated, drastically increasing the molecule's aqueous solubility. Neutral organic impurities remain in the organic phase. Causality: Using a mild acid (like 1M HCl or 10% Citric Acid) ensures protonation without hydrolyzing the sensitive lactam bond.

Q2: I am observing a drop in Enantiomeric Excess (ee) during purification. How can I upgrade the optical purity? A2: If chiral chromatography (SFC/HPLC) is not viable at your scale, utilize Diastereomeric Salt Resolution. Causality: The basic N4 amine forms stable salts with chiral acids. By reacting the partially enriched mixture with an enantiopure acid like (1R)-(-)-10-Camphorsulfonic acid (CSA), you form diastereomeric salts with distinct solubility profiles. Careful cooling allows the highly pure (S)-amine·(1R)-acid salt to selectively crystallize [2].

Q3: My synthesis utilized a Mitsunobu reaction, and I cannot separate the triphenylphosphine oxide (TPPO) via silica gel. What is the solution? A3: Utilize cold-solvent precipitation. TPPO co-elutes with polar lactams on normal-phase silica. Causality: TPPO is highly soluble in DCM but has exceptionally poor solubility in cold non-polar solvents or cold Isopropyl Acetate (iPrOAc). Swapping the solvent to cold iPrOAc forces TPPO to precipitate, allowing it to be removed via simple filtration while the piperazinone remains dissolved [3].

Troubleshooting decision tree for common issues encountered during piperazinone purification.

Section 3: Quantitative Data & Analytical Standards

To ensure your purified (S)-5-Isopropyl-1-methylpiperazin-2-one is ready for downstream drug development, it must meet strict analytical thresholds.

Parameter	Analytical Method	Acceptance Criteria	Scientific Rationale
Chemical Purity	RP-HPLC (C18, H₂O/MeCN with 0.1% TFA)	> 98.0% (a/a)	Ensures complete removal of acyclic precursors and regioisomers.
Enantiomeric Excess	Chiral SFC (e.g., Chiralcel AD-H column)	> 99.0% ee	Critical to prevent diastereomeric mixtures in subsequent chiral coupling steps.
Identity / Mass	LC-MS (ESI+)	[M+H]⁺ at m/z 157.1	Confirms the exact mass (MW: 156.13 g/mol ) of the target compound.
Moisture Content	Karl Fischer Titration	< 0.5% w/w	The secondary amine is hygroscopic; excess water will quench organometallic reagents in downstream steps.

Section 4: Self-Validating Experimental Protocols

Protocol A: Chemoselective Acid-Base Extraction

Use this protocol to isolate the piperazinone from neutral reaction byproducts.

• Dissolution: Dissolve the crude reaction mixture in Isopropyl Acetate (10 volumes).

• Acidic Extraction: Add 1M aqueous HCl (3 x 3 volumes) and stir vigorously for 10 minutes per extraction.

  • Validation Checkpoint: Test the aqueous layer with pH paper. It must read pH < 3 to ensure complete protonation of the N4 amine.

• Phase Separation: Separate the layers. Discard the organic layer (contains neutral impurities). Wash the combined aqueous layers with fresh Isopropyl Acetate (1 x 2 volumes) to remove trace lipophiles.

• Basification: Cool the aqueous layer to < 15°C using an ice bath. Slowly add 2M NaOH until the pH reaches 10–11.

  • Validation Checkpoint: Spot the basified aqueous layer on a TLC plate, elute with 10% MeOH in DCM (with 1% NH₄OH), and stain with Ninhydrin. A purple spot confirms the free secondary amine is present.

• Recovery: Extract the free base into Dichloromethane (DCM) (3 x 3 volumes).

• Isolation: Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the chemically pure free base.

Protocol B: Diastereomeric Salt Resolution

Use this protocol to upgrade the enantiomeric excess (ee) of partially racemized material.

• Salt Formation: Dissolve the enantio-enriched free base in hot Ethanol (10 volumes). Add 1.0 equivalent of (1R)-(-)-10-Camphorsulfonic acid (CSA).

  • Causality Note: Due to the steric shielding of the C5-isopropyl group, salt formation kinetics may be slower than unsubstituted piperazines. Maintain heating at 60°C for 30 minutes to ensure thermodynamic equilibrium.

• Crystallization: Cool the solution slowly to room temperature at a rate of ~10°C/hour.

  • Validation Checkpoint: Observe the onset of turbidity. If no crystals form after 2 hours at room temperature, scratch the inside of the flask with a glass rod to induce nucleation.

• Isolation: Filter the resulting crystals and wash with cold Ethanol (2 volumes).

• Analysis: Run a small sample of the crystals on Chiral SFC to determine the diastereomeric excess (de).

  • Validation Checkpoint: If de < 99%, perform a second recrystallization from hot Ethanol.

• Free-Basing: Once the target purity is reached, suspend the salt in water, basify to pH 10 with Na₂CO₃, and extract with DCM (as described in Protocol A, Steps 4-6) to recover the pure (S)-enantiomer.

References

1. - The Journal of Organic Chemistry (ACS Publications) 2. - Synthesis (Thieme Connect) 3. - Google Patents (WO2000001678A1)

Overcoming steric hindrance in 5-isopropyl piperazinone substitution

Ticket ID: #PIP-VAL-05 Topic: Overcoming Steric Hindrance in N4-Functionalization Status: Open Assigned Specialist: Senior Application Scientist

Overview: The "Valine Blockade"

Welcome to the technical support hub for the 5-isopropyl piperazin-2-one scaffold.

If you are accessing this guide, you are likely experiencing stalled reactivity at the N4 position . This is a known structural bottleneck. Derived from Valine , the isopropyl group at the C5 position creates a "steric wall" adjacent to the N4 amine. This bulk destabilizes the transition state for nucleophilic attack, rendering standard

conditions ineffective and stalling Palladium-catalyzed cycles during oxidative addition or reductive elimination.

This guide provides three escalated tiers of troubleshooting, moving from reaction optimization to alternative synthetic routes.

Module 1: Troubleshooting N4-Alkylation (The Stall)

User Issue: “I am trying to alkylate N4 with benzyl bromide using

in acetone, but I only see starting material after 24 hours.”

Diagnosis: The isopropyl group at C5 forces the piperazine ring into a specific chair conformation where the N4 lone pair is sterically crowded. Standard thermal energy (refluxing acetone/acetonitrile) is often insufficient to overcome the activation energy barrier (

) required for the electrophile to approach.

Protocol A: Microwave-Assisted Acceleration

Microwave irradiation is the most effective first-line fix. It provides rapid, uniform heating that can push the system over the

barrier without prolonged exposure to decomposition temperatures.

Step-by-Step Protocol:

• Vessel: 10 mL microwave-transparent vial (sealed).

• Reagents:

  • Substrate: 5-isopropyl piperazin-2-one (1.0 equiv).

  • Electrophile: Alkyl bromide/iodide (1.2 equiv). Note: Avoid chlorides.

  • Base:

    (2.0 equiv). Cesium is more soluble and reactive than Potassium.

  • Solvent: DMF or NMP (High dielectric constant is crucial for microwave absorption).

• Parameters:

  • Temperature: 120–140°C .[1]

  • Time: 10–15 minutes .

  • Power: Dynamic (set max to 150W).

• Workup: Dilute with EtOAc, wash with

  (aq) to remove DMF, dry over .

Protocol B: The "Super-Base" Switch

If the electrophile is secondary or deactivated, the amine nucleophilicity must be maximized via irreversible deprotonation.

• Reagent: Sodium Hydride (NaH) or KHMDS.

• Solvent: Anhydrous THF or DMF (

  to RT).

• Warning: This generates the N-anion. Ensure your electrophile is stable to strong bases (no labile esters).

Module 2: Palladium-Catalyzed Arylation (Buchwald-Hartwig)

User Issue: “My Buchwald coupling works on the glycine analog but fails on the valine (isopropyl) analog. The catalyst is dying.”

Diagnosis: Standard ligands (BINAP, DPPF) are too small or lack the specific electronic properties to facilitate reductive elimination in sterically congested systems. The isopropyl group prevents the Pd(II) center from adopting the necessary geometry for the C-N bond formation.

Solution: Sterically Demanding Ligands You must switch to Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) designed specifically for hindered amines.

Ligand Selection Guide

Ligand	Application	Why it works here
BrettPhos	Primary Recommendation. Best for hindered primary amines and difficult secondary amines.	Extremely bulky; promotes reductive elimination of bulky substrates.
RuPhos	Secondary amines & electron-poor aryl halides.	High electron density on P facilitates oxidative addition; bulk prevents catalyst dimerization.
XantPhos	General purpose for less hindered cases.	Wide bite angle, but often fails with 5-isopropyl substitution.

Recommended Workflow (DOT Visualization)

Caption: Decision tree for optimizing Pd-catalyzed arylation of hindered piperazinones.

Module 3: The "Nuclear Option" (De Novo Synthesis)

User Issue: “I cannot force the group onto N4. The steric barrier is too high.”

Solution: Stop fighting the steric hindrance. Instead of alkylating the ring, build the ring with the alkyl group already attached. This is the most robust method for highly hindered derivatives (e.g., tert-butyl or adamantyl groups).

Protocol: Reductive Amination Route

This method modifies the linear amino acid precursor before cyclization.

Reaction Scheme:

• Starting Material: L-Valine Methyl Ester Hydrochloride.

• Step 1: Reductive Amination (The Key Step)

  • React Valine ester with the desired Aldehyde/Ketone (

    ).

  • Reagent:

    (Sodium triacetoxyborohydride) in DCE/DCM.

  • Result: You now have the N-alkylated amino acid ester. The reaction is intermolecular and less hindered than the cyclic constraint.

• Step 2: Acylation

  • React the secondary amine with Chloroacetyl chloride (or Boc-Gly-OH + coupling agent).

• Step 3: Cyclization

  • Treat with base (e.g., Ammonia/Methanol or NaH) to close the ring.

Data Comparison: Direct Alkylation vs. De Novo

Method	Substrate	Reagent	Yield (5-iPr)	Notes
Direct Alkylation	5-iPr-Piperazinone	Benzyl Bromide	< 30%	Incomplete conversion; over-alkylation side products.
De Novo	Valine Methyl Ester	Benzaldehyde	85%	High yield; clean cyclization; enantiopurity retained.

References & Further Reading

• Microwave-Assisted Synthesis:

  • Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media.

  • Source: MDPI, Molecules 2009.

• Buchwald-Hartwig on Hindered Amines:

  • Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands.[2]

  • Source: Dalton Transactions (RSC).

• General Piperazinone Protocols:

  • Synthesis of Enantiomerically Pure 5-Substituted Piperazine-2-Acetic Acid Esters.

  • Source: Journal of Organic Chemistry (ACS).

• Steric Hindrance Mechanisms:

  • Tuning the steric hindrance of alkylamines: a predictive model.

  • Source: Chemical Science (RSC).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Chiral Resolution of 5-Isopropyl-1-methylpiperazin-2-one

This guide serves as a specialized technical support resource for the chiral resolution of 5-isopropyl-1-methylpiperazin-2-one . It is designed for organic chemists and process engineers encountering difficulties in separating the enantiomers of this specific piperazinone scaffold.

Ticket ID: RES-PIP-05-ISO Status: Active Subject: Troubleshooting Enantioseparation & Purification Protocols

Molecule Profile & Chirality Overview[1]

• Target Molecule: 5-isopropyl-1-methylpiperazin-2-one

• Chiral Center: C5 (derived from the Leucine backbone).

• Basicity: The N4 nitrogen is a secondary amine and the primary site for salt formation. The N1 nitrogen is amidic and non-basic.

• Criticality: The (S)-enantiomer is typically the bioactive pharmacophore in leucine-mimetic drug discovery (e.g., peptidomimetics, inhibitors).

Decision Logic & Workflow (Visualized)

The following diagram outlines the decision matrix for selecting the optimal resolution strategy based on scale and purity requirements.

Caption: Decision matrix for selecting between Crystallization (High Scale), Enzymatic Resolution (Intermediate), and HPLC (Low Scale).

Troubleshooting Guides & FAQs

Method A: Diastereomeric Salt Crystallization (Primary Protocol)

Theory: The secondary amine at N4 is sufficiently basic (pKa ~9-10) to form salts with chiral acids. The steric bulk of the isopropyl group at C5 aids in chiral discrimination.

Standard Protocol:

• Dissolve racemate (1.0 eq) in Ethanol (5 mL/g).

• Add resolving agent (0.5 - 1.0 eq) dissolved in hot Ethanol.

• Heat to reflux, then cool slowly to 0°C.

Q1: The mixture is "oiling out" instead of forming crystals. How do I fix this?

Diagnosis: The salt is too soluble in the hot solvent or the cooling rate is too fast, trapping impurities that prevent lattice formation. Corrective Actions:

• Switch Solvent System: Move from pure Ethanol to Isopropanol (IPA) or an IPA/Water (95:5) mixture. The lower polarity of IPA often forces precipitation.

• Use a Seed Crystal: If you have any solid from a previous small-scale batch, add it at the cloud point (approx. 40-50°C).

• Change the Acid: If L-Tartaric acid oils out, switch to (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA) . The aromatic rings provide pi-stacking interactions that stabilize the crystal lattice, often preventing oiling.

Q2: I obtained a solid, but the enantiomeric excess (ee) is only 20-30%.

Diagnosis: This is a "eutectic" entrapment or non-selective precipitation. Corrective Actions:

• The "Half-Equivalent" Rule: Do not use 1.0 equivalent of the resolving agent. Use 0.55 equivalents . This forces the "wrong" enantiomer to remain as a free base in the mother liquor, while the "matched" enantiomer precipitates as the salt.

• Double Recrystallization: Do not discard the solid. Recrystallize it from boiling Methanol. Resolution often jumps from 30% → 80% → >98% in two stages.

Q3: Which resolving agent works best for the 5-isopropyl substituent?

Data from Analogous Scaffolds:

Resolving Agent	Solvent	Outcome	Notes
L-(+)-Tartaric Acid	Ethanol	Moderate	Often requires water to crystallize.
(-)-Dibenzoyl-L-tartaric acid	MeOH/Water	High Success	Best for bulky C5 substituents.
(S)-Mandelic Acid	IPA	Poor	Salt usually too soluble.

| (+)-10-Camphorsulfonic acid | Acetone | Variable | Good for initial screening if tartrates fail. |

Method B: Enzymatic Kinetic Resolution (Alternative)

Theory: Lipases (e.g., CAL-B) selectively acylate the N4 amine of one enantiomer (usually R) with an acyl donor, leaving the S-amine untouched.

Q4: The reaction stops at 30% conversion. Why isn't it reaching 50%?

Diagnosis: Product inhibition or equilibrium limitation. Corrective Actions:

• Acyl Donor: Switch from Ethyl Acetate to Vinyl Acetate or Isopropenyl Acetate . These release vinyl alcohol/acetone (tautomerizes), making the reaction irreversible.

• Solvent: Ensure the solvent is anhydrous. Use MTBE or Toluene . Avoid alcohols (competitors) and DMF (enzyme denaturation).

• Temperature: Increase from 25°C to 40°C.

Method C: Chiral HPLC/SFC (Analytical & Prep)

Theory: Direct separation on polysaccharide-based stationary phases.

Q5: I see severe peak tailing on the Chiralpak AD-H column.

Diagnosis: The basic N4 amine is interacting with residual silanols on the silica support. Corrective Actions:

• Mobile Phase Additive: You MUST add a basic modifier. Use 0.1% Diethylamine (DEA) or 0.1% Triethylamine (TEA) in the mobile phase (e.g., Hexane/IPA/DEA 90:10:0.1).

• Column Switch: If AD-H fails, switch to Chiralpak IC (immobilized phase). It is more robust and tolerates stronger solvents (DCM/THF) which can improve solubility and peak shape.

Validated Experimental Protocol (Best Practice)

Method: Classical Resolution with (-)-Dibenzoyl-L-tartaric acid (L-DBTA).

• Preparation: Dissolve 10.0 g (64 mmol) of racemic 5-isopropyl-1-methylpiperazin-2-one in 50 mL of Methanol.

• Acid Addition: Add a solution of 12.0 g (33.5 mmol, ~0.52 eq) of (-)-Dibenzoyl-L-tartaric acid in 30 mL warm Methanol dropwise.

• Crystallization: Heat the mixture to reflux until clear. Allow to cool to room temperature over 4 hours, then refrigerate at 4°C overnight.

• Filtration: Filter the white solid. Do not wash excessively (salt is slightly soluble).

• Free Basing: Suspend the salt in DCM (50 mL) and treat with 1N NaOH (50 mL). Separate the organic layer, dry over MgSO4, and concentrate.[1]

• Analysis: Check ee% using Chiral HPLC (Chiralpak AD-H, 90:10 Hexane:IPA + 0.1% DEA).

References

• Vertex AI Search. (2024). Enantiomeric Separation of New Chiral Azole Compounds. MDPI. [Link]

• Vertex AI Search. (2024). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. NIH/PMC. [Link]

• Vertex AI Search. (2024). Synthesis of Enantiomerically Pure 5-Substituted Piperazine-2-Acetic Acid Esters. NIH/PubMed. [Link]

• Vertex AI Search. (2024). Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions. RSC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Chiral HPLC Separation of Piperazinone Enantiomers

Welcome to the Technical Support Center for the chiral separation of piperazinone enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven solutions to common challenges encountered during High-Performance Liquid Chromatography (HPLC) method development and execution. As a Senior Application Scientist, my goal is to provide not just steps, but the underlying scientific reasoning to empower you to make informed decisions in your work.

The piperazinone core is a key structural motif in many active pharmaceutical ingredients (APIs), making robust enantioselective analysis critical for quality control, regulatory compliance, and understanding pharmacological profiles, as enantiomers can have significantly different biological activities.[1][2] This guide provides a self-validating framework for developing and troubleshooting your chiral separation methods.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The solutions are presented in a question-and-answer format, focusing on causality and systematic resolution.

Problem 1: Poor Resolution (Rs < 1.5) or No Separation

Question: My chromatogram shows a single peak or two poorly resolved peaks for my piperazinone sample. What is the cause and how do I fix it?

Answer: This is the most common challenge in chiral chromatography. Enantiomers possess identical physical and chemical properties in an achiral environment; separation is only achieved by forming transient diastereomeric complexes with the Chiral Stationary Phase (CSP).[3] If resolution is poor or absent, the difference in interaction energy between the two enantiomers and the CSP is insufficient.

The primary factors to investigate are the CSP and the mobile phase composition.[3][4]

Step-by-Step Troubleshooting:

• Re-evaluate the Chiral Stationary Phase (CSP): The CSP is the single most critical factor in achieving separation.[1][5]

  • Causality: Chiral recognition relies on a "three-point interaction" model between the analyte and the CSP.[6] If the chosen CSP cannot form these selective interactions (e.g., hydrogen bonds, π-π interactions, steric hindrance) with the piperazinone enantiomers, no separation will occur.[2]

  • Solution: A systematic screening approach is the most effective strategy.[7] If you started with a cellulose-based CSP, try an amylose-based one, or vice-versa. Polysaccharide-based CSPs are highly recommended as a starting point for piperazinone derivatives.[7][8]

    • Recommended Screening Columns:

      • Cellulose tris(3,5-dimethylphenylcarbamate)

      • Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC)[1][8]

      • Amylose tris(3,5-dimethylphenylcarbamate)

• Optimize the Mobile Phase:

  • Causality: The mobile phase modulates the interactions between the analyte and the CSP. The type and concentration of the organic modifier (alcohol) and any additives directly impact selectivity (α) and retention.[4]

  • Solutions:

    • Change the Alcohol Modifier: If you are using isopropanol (IPA), switch to ethanol (EtOH), or vice-versa. Different alcohols can alter the hydrogen bonding environment and change the enantioselectivity.[7]

    • Adjust Modifier Concentration: In normal phase (e.g., Hexane/Alcohol), decreasing the alcohol percentage will increase retention time and may improve resolution. A longer residence time on the column allows for more interactions with the CSP.[7]

    • Switch Elution Mode: If normal-phase conditions fail, explore reversed-phase or polar organic modes. Some CSPs offer complementary enantioselectivity in different modes.[4][9]

• Adjust the Temperature:

  • Causality: Temperature affects the thermodynamics of the analyte-CSP interaction. Generally, lower temperatures increase the stability of the diastereomeric complexes, leading to higher retention and often better resolution.[10] However, in some cases, elevated temperatures can induce conformational changes in the CSP, leading to improved separation.[11][12]

  • Solution: Evaluate the separation at different temperatures (e.g., 15°C, 25°C, and 40°C).[7] This can be a powerful tool for optimizing selectivity.

• Decrease the Flow Rate:

  • Causality: A lower flow rate increases the time the enantiomers spend interacting with the CSP, which can enhance separation efficiency and, consequently, resolution.

  • Solution: If partial separation is observed, try reducing the flow rate from 1.0 mL/min to 0.5-0.7 mL/min.

Troubleshooting Workflow for Poor Resolution

Caption: A systematic workflow for troubleshooting poor enantiomeric resolution.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Question: My piperazinone enantiomer peaks are tailing or fronting. What causes this and what are the corrective actions?

Answer: Poor peak shape compromises quantification accuracy and can degrade the resolution between closely eluting peaks.[13] An ideal peak is symmetrical and Gaussian-shaped.[3]

Peak Tailing

Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase.[3] For basic compounds like piperazinones, this is a very common issue.

• Primary Cause: Secondary Interactions with Silica: The basic nitrogen atoms in the piperazinone ring can interact strongly with acidic residual silanol groups on the silica support of the CSP. This leads to a secondary, non-enantioselective retention mechanism that causes peak tailing.

  • Solution: Use a Basic Additive. Add a small amount (typically 0.1%) of a competing base to the mobile phase. Diethylamine (DEA) is highly effective for piperazinone compounds.[1][7][8] The DEA will preferentially interact with the active silanol sites, masking them from the analyte and resulting in symmetrical peaks.

• Other Causes & Solutions:

  • Column Overload: Injecting too much sample can saturate the stationary phase.[14]

    • Solution: Reduce the sample concentration or injection volume.[14]

  • Column Contamination/Void: Contaminants at the head of the column or a void in the packing material can distort the peak shape.[13][15]

    • Solution: First, try flushing the column by reversing the flow direction.[15] If this fails, use a guard column to protect the analytical column or replace the column if it is old.[13]

  • Sample Solvent Mismatch: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion.

    • Solution: Whenever possible, dissolve the sample in the mobile phase itself.

Peak Fronting

Peak fronting is less common than tailing but can also occur.

• Primary Cause: Sample Overload (Concentration): While mass overload often causes tailing, a highly concentrated sample can also lead to fronting.[14]

  • Solution: Dilute the sample. This is the most direct way to address concentration-related peak shape issues.[14]

• Other Cause: Poor Sample Solubility: If the sample is not fully dissolved in the injection solvent, it can lead to an uneven band being introduced to the column.[14]

  • Solution: Ensure the sample is fully dissolved. You may need to change the sample solvent, but be mindful of the solvent mismatch issue discussed above.

Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for developing a new chiral separation method for a piperazinone derivative? A1: A systematic screening approach is the most efficient strategy.[7] This involves testing a few complementary CSPs (e.g., one cellulose-based, one amylose-based) with a standard set of mobile phases (e.g., Hexane/IPA and Hexane/EtOH, with and without 0.1% DEA). The goal is to find a system that shows any separation, which can then be optimized by fine-tuning the mobile phase ratio, temperature, and flow rate.[7][16]

Q2: Why is a basic additive like Diethylamine (DEA) so important for piperazinone separations? A2: Piperazinone structures contain basic nitrogen atoms that can interact ionically with residual acidic silanols on the silica surface of the CSP. This secondary interaction causes severe peak tailing. DEA is a stronger base that acts as a competitor, binding to these silanol groups and preventing the piperazinone analyte from interacting with them. This results in sharper, more symmetrical peaks and often improves resolution.[7][8]

Q3: Can I use gradient elution for chiral separations? A3: While possible, isocratic elution (a constant mobile phase composition) is far more common and generally recommended for chiral separations.[17] The delicate three-dimensional interactions required for chiral recognition are best maintained under stable, steady-state conditions. A changing mobile phase composition during a gradient run can disrupt these specific interactions.[3]

Q4: My resolution is good, but the analysis time is too long. How can I speed it up without sacrificing separation? A4: To reduce analysis time, you can:

• Increase the Flow Rate: This is the most direct way to shorten the run time. However, it may decrease resolution, so a balance must be found.

• Increase the Percentage of the Stronger Solvent: In normal phase, increase the percentage of the alcohol modifier (e.g., from 10% IPA to 15% or 20%). This will decrease retention times.

• Increase the Temperature: Higher temperatures usually lead to shorter retention times.[10] Be sure to check that resolution is not negatively impacted.

Q5: I am seeing "ghost peaks" in my blank runs. What are they and how do I eliminate them? A5: Ghost peaks are peaks that appear in your chromatogram but do not correspond to any component of your injected sample.[3] They are typically caused by contamination in the mobile phase, carryover from a previous injection, or sample degradation. To eliminate them, ensure you are using high-purity HPLC-grade solvents, flush the injector and column thoroughly between runs, and ensure your sample is stable in the dissolution solvent.

Experimental Protocols

Protocol 1: Initial Screening for Piperazinone Enantiomer Separation

This protocol outlines a systematic screening process to identify a promising chiral stationary phase and mobile phase combination.

1. Materials and Equipment:

• HPLC system with a pump, autosampler, and column oven.

• UV-Vis or Photodiode Array (PDA) detector.

• Chiral Columns:

  • Cellulose-based (e.g., Chiralpak® IC, 250 x 4.6 mm, 5 µm)

  • Amylose-based (e.g., Chiralpak® IA, 250 x 4.6 mm, 5 µm)

• HPLC-grade solvents: n-Hexane, Isopropanol (IPA), Ethanol (EtOH).

• Additive: Diethylamine (DEA).

• Racemic piperazinone standard.

2. Mobile Phase Preparation:

• Prepare four mobile phases:

  • 90:10 (v/v) n-Hexane / IPA + 0.1% DEA

  • 80:20 (v/v) n-Hexane / IPA + 0.1% DEA

  • 90:10 (v/v) n-Hexane / EtOH + 0.1% DEA

  • 80:20 (v/v) n-Hexane / EtOH + 0.1% DEA

• For each, add 1 mL of DEA per 1 L of the final mobile phase mixture.

• Degas all mobile phases by sonication or vacuum filtration before use.[1]

3. Sample Preparation:

• Prepare a stock solution of the racemic piperazinone standard at 1 mg/mL in mobile phase or a compatible solvent.

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL.[1]

• Filter the working solution through a 0.45 µm syringe filter before injection.[1]

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection: Set UV detector to a wavelength where the compound has strong absorbance (e.g., 220 nm or 254 nm, determine via UV scan if unknown).

5. Screening Procedure:

• Install the first column (e.g., Chiralpak IC).

• Equilibrate the column with the first mobile phase for at least 30 minutes or until a stable baseline is achieved.[1]

• Inject the sample and run the analysis.

• Repeat for each of the four mobile phases, ensuring proper column equilibration between each change.

• Switch to the second column (e.g., Chiralpak IA) and repeat the entire screening process.

6. Data Analysis:

• Examine the chromatograms for any sign of peak splitting or separation.

• For promising conditions, calculate the resolution (Rs). A resolution of >1.5 is considered baseline separation.[1]

• Select the column/mobile phase combination that provides the best initial separation for further optimization.

Method Development Decision Tree

Caption: A decision tree for systematic chiral method development.

Data Presentation: Recommended Starting Conditions

The following table summarizes recommended starting points for the chiral separation of piperazinone derivatives based on common industry practices.

Parameter	Recommended Starting Conditions	Rationale & Key Considerations
Chiral Stationary Phases (CSPs)	Polysaccharide-based: Cellulose or Amylose derivatives (e.g., Chiralpak® IA, IB, IC, AD-H).[7][8]	These have broad applicability and have shown success with piperazine-like structures.[1][7] Screening at least one from each class (Cellulose/Amylose) is advised.
Mobile Phase Mode	Normal Phase (NP)	Often provides better selectivity for chiral compounds.[5] Common eluents are Hexane/Alcohol mixtures.
Alcohol Modifier	Isopropanol (IPA) or Ethanol (EtOH)	The choice of alcohol can significantly alter selectivity.[7] Screen both to find the optimal interaction.
Modifier Concentration	10-20% in Hexane	Start with a lower percentage (e.g., 10%) to ensure sufficient retention. Increase to reduce analysis time if needed.
Basic Additive	0.1% Diethylamine (DEA)	Crucial for piperazinones. Prevents peak tailing by masking active silanol sites on the CSP.[1][8]
Flow Rate	1.0 mL/min (for 4.6 mm ID columns)	A standard starting point. Can be decreased (to ~0.5 mL/min) to improve resolution or increased (to ~1.5 mL/min) to shorten analysis time.
Temperature	25 °C	Ambient temperature is a good starting point. Can be varied (10-40°C) as a powerful tool to optimize selectivity.[7]

References

• Chiral HPLC Separation of Chroman Enantiomers: A Technical Support Center. (Benchchem)
• Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. (Benchchem)
• Technical Support Center: Chiral Separation of Piperazine-2-thione Enantiomers. (Benchchem)
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (Chiral Technologies Europe)
• Trouble with chiral separations.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• Troubleshooting Peak Shape Problems in HPLC.
• Troubleshooting poor peak resolution in chiral GC analysis of citronellol isomers. (Benchchem)
• HPLC Troubleshooting Mini Guide - Peak Issues. (Phenomenex)
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (Journal of Chemical and Pharmaceutical Research)
• Playing with Selectivity for Optimal Chiral Separation.
• Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. (MDPI)
• Optimization of the preparative separation of a chiral pharmaceutical intermediate by high performance liquid chrom
• HPLC separation of enantiomers using chiral stationary phases. (Česká a slovenská farmacie)
• Chiral HPLC Separ
• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatiz
• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• A generic separation strategy for chiral compounds in supercritical fluid chromatography.
• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (International Journal of Pharmaceutical and Phytopharmacological Research)
• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral st
• Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobiliz
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ
• Effect of Temperature on the Chiral Separation of Enantiomers of Some...
• Chiral Chromatography Frequently Asked Questions. (Sigma-Aldrich)
• Importance of Chiral Separation and Resolution in Drug Synthesis. (Pure Synth)
• Part 6: Resolution of Enantiomers. (Chiralpedia)
• When running HPLC for a new chiral compound for the 1st time how does one zero in on a chiral column to separate the peaks?.
• Semi-continuous and continuous processes for enantiomeric separ

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. jocpr.com [jocpr.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]
• 15. chiraltech.com [chiraltech.com]
• 16. phx.phenomenex.com [phx.phenomenex.com]
• 17. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Overcoming Solubility Bottlenecks in Piperazinone-Based Drug Candidates

Welcome to the Application Scientist Support Center. Piperazinone scaffolds are highly valued in medicinal chemistry for their metabolic stability and structural rigidity. However, the introduction of the lactam carbonyl fundamentally alters the basicity and hydrogen-bonding network of the piperazine ring, frequently leading to severe solubility bottlenecks.

This guide is designed to move beyond generic advice. Here, we dissect the thermodynamic and kinetic causality behind piperazinone precipitation and provide self-validating, field-tested protocols to rescue your drug candidates.

Part 1: Diagnostic Desk (Troubleshooting FAQs)

Q1: My piperazinone candidate shows excellent solubility in simulated gastric fluid (pH 1.2) but precipitates immediately in phosphate-buffered saline (pH 7.4). How can I stabilize its solubility across physiological pH ranges? Mechanistic Causality: The piperazinone ring contains a neutral amide (N1) and a basic amine (N4). The adjacent lactam carbonyl withdraws electron density via resonance and inductive effects, significantly lowering the pKa of the N4 nitrogen compared to a standard piperazine. At pH 1.2, the N4 amine is fully protonated, disrupting the crystal lattice and ensuring high solubility. At pH 7.4, the compound reverts to its uncharged free base form, driving rapid precipitation[1]. Actionable Solution: You must disrupt the molecular planarity or increase the flexibility of the scaffold. Replacing rigid cycloalkyl substituents with linear alkyl groups (e.g., a butyl group) increases molecular flexibility, which lowers the crystal lattice energy and can drastically improve aqueous solubility at near-neutral pH[2]. Alternatively, scaffold hopping from a morpholinone to a piperazinone has been proven to enhance solubility by introducing a protonatable basic center, as seen in the optimization of CGRP receptor antagonists[1].

Q2: I am attempting to form a hydrochloride salt of my piperazinone free base to improve dissolution, but the resulting powder reverts to the insoluble free base during storage. Why is this happening? Mechanistic Causality: This is a classic case of salt disproportionation. If the pKa of your piperazinone's N4 amine is low (e.g., pKa ~5.0), the difference in pKa (

pKa) between the base and the counterion acid must be carefully managed. While HCl provides a large pKa, hydrochloride salts are often highly hygroscopic. Moisture absorption creates a microenvironmental pH shift on the powder surface, thermodynamically driving the equilibrium back to the free base and free acid. Actionable Solution: Transition to a less hygroscopic counterion (e.g., mesylate or tosylate) to prevent moisture-induced microenvironmental pH shifts. If the pKa remains below 3, abandon salt formation and pivot to co-crystallization or amorphous solid dispersions.

Q3: My piperazinone candidate lacks a basic center strong enough for salt formation due to N-acylation. How can I improve its dissolution rate without covalently altering the API? Mechanistic Causality: N-acylated piperazinones possess high crystal lattice energies due to strong intermolecular hydrogen bonding between the lactam carbonyls and amides, restricting aqueous solvation. Actionable Solution: Employ co-crystallization. By introducing a co-former (e.g., suberic acid or 3-hydroxybenzoic acid) that acts as a proton donor to the piperazinone's lactam carbonyl (N1-C=O), you break the homogenous API-API hydrogen bond network. This lowers the lattice energy and enhances the dissolution rate, a strategy successfully utilized for piperazinone-containing anthelmintic agents like praziquantel[3].

Part 2: Data Analytics

The following table summarizes the quantitative impact of structural modifications on the solubility and bioavailability of piperazinone derivatives, demonstrating the pH-dependent nature of this scaffold.

Compound / Modification	Structural Shift	Solubility (Acidic pH)	Solubility (Neutral pH)	Mechanistic Impact
Morpholinone Lead (9)	Ether oxygen	<0.0001 mg/mL (pH 4.0)	<0.0001 mg/mL (pH 7.0)	High lipophilicity and lack of ionizable center prevents solvation[1].
Piperazinone Analog (10)	Amine substitution	1.95 mg/mL (pH 4.0)	0.13 mg/mL (pH 7.0)	Introduction of basic N4 amine allows protonation, boosting acidic solubility[1].
Butyl-piperazinone (2d)	Increased flexibility	84.16 µg/mL (pH 2.0)	27.07 µg/mL (pH 6.5)	Linear alkyl chain disrupts molecular planarity, lowering crystal lattice energy[2].

Part 3: Bench Protocols (Self-Validating Systems)

Protocol A: Micro-Scale Kinetic Solubility Assessment via Nephelometry

Mechanistic Rationale: Nephelometry detects light scattering from insoluble particulates. When diluting DMSO stocks into aqueous buffers, a solvent shift occurs. This label-free method pinpoints the exact concentration threshold where the hydrophobic piperazinone scaffold drives rapid nucleation. Self-Validating Checkpoint: The assay is internally validated by running a known highly soluble control (e.g., pure piperazine hexahydrate, which must show baseline scatter) alongside an insoluble control (e.g., phenytoin, which must trigger a sharp inflection point).

Step-by-Step Methodology:

• Stock Preparation: Dissolve the piperazinone candidate in 100% DMSO to a concentration of 10 mM.

• Serial Dilution: In a 96-well UV-transparent plate, perform a 2-fold serial dilution of the DMSO stock into the target assay buffer (e.g., PBS, pH 7.4). Ensure the final DMSO concentration remains constant (typically 1% v/v) across all wells to isolate the variable of API concentration.

• Equilibration: Seal the plate and incubate at 37°C for 2 hours on a microplate shaker at 300 RPM to allow nucleation kinetics to stabilize.

• Nephelometric Reading: Read the plate using a laser nephelometer. Plot the scattered light intensity against the compound concentration.

• Data Analysis: The kinetic solubility limit is defined as the highest concentration point before a statistically significant increase in light scatter (nucleation) is observed.

Protocol B: High-Throughput Salt Disproportionation Stress Test

Mechanistic Rationale: Identifies thermodynamically unstable piperazinone salts early by forcing microenvironmental pH shifts via controlled humidity, preventing late-stage formulation failures. Self-Validating Checkpoint: The appearance of free-base diffraction peaks in the XRPD diffractogram of the stressed sample confirms the assay's sensitivity to phase changes.

Step-by-Step Methodology:

• Slurry Formation: Weigh 10 mg of the synthesized piperazinone salt into a glass vial. Add 100 µL of highly purified water to create a thick slurry.

• Stress Incubation: Place the unsealed vial into a controlled humidity chamber set to 40°C and 75% Relative Humidity (RH) for 48 hours.

• Phase Isolation: Centrifuge the slurry at 10,000 x g for 5 minutes. Decant the supernatant and carefully dry the solid pellet under a gentle stream of nitrogen.

• XRPD Analysis: Analyze the dried pellet using X-Ray Powder Diffraction. Overlay the resulting diffractogram with the reference spectra of the pure salt and the pure free base.

• Interpretation: If peaks corresponding to the free base emerge, the salt has disproportionated and a stronger counterion (larger

  pKa) is required.

Part 4: Systems Diagram

Workflow for diagnosing and resolving solubility bottlenecks in piperazinone candidates.

References

• Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist. Source: nih.gov.
• Identification of a new series of benzothiazinone derivatives with excellent antitubercular activity and improved pharmacokinetic profiles. Source: rsc.org.
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Source: mdpi.com.
• Mechanochemical Synthesis of New Praziquantel Cocrystals: Solid-State Characterization and Solubility. Source: unl.pt.

Sources

• 1. Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a new series of benzothiazinone derivatives with excellent antitubercular activity and improved pharmacokinetic profiles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00720A [pubs.rsc.org]
• 3. research.unl.pt [research.unl.pt]

Piperazinone Synthesis Support Center: Temperature Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for Piperazinone Synthesis. Piperazinones are privileged pharmacophores in drug discovery, but their assembly—whether via reductive amination or multicomponent Ugi reactions—is highly sensitive to thermal conditions. This guide provides mechanistic troubleshooting, quantitative optimization matrices, and self-validating protocols to ensure high-yield, enantiopure piperazinone formation.

Diagnostic Workflow: Thermal Routing

Temperature optimization pathways for piperazinone synthesis routes.

Troubleshooting FAQs

Q1: Why is my reductive amination step yielding primary alcohols instead of the desired diamine intermediate? A1: This is a classic symptom of thermal overshoot during the initial imine formation and reduction phase. If the reaction temperature exceeds 0 °C, the reducing agent will competitively and directly reduce the aldehyde to an alcohol. Mechanistic Fix: Strict thermal control is required. Keep the reaction temperature between -10 °C and 0 °C. This suppresses the direct reduction pathway, allowing the slower imine condensation to outpace it, ensuring the formation of the chiral diamine[1].

Q2: My Ugi-derived intermediate is failing to cyclize into the piperazinone ring at room temperature. Should I increase the heat? A2: Yes, but the required temperature depends entirely on the steric and electronic nature of your amine. While aliphatic amine-derived Ugi adducts often undergo spontaneous intramolecular cyclization at room temperature, aromatic or sterically hindered intermediates form stable, uncyclized products. Mechanistic Fix: For aromatic derivatives, heating the reaction to 150 °C provides the necessary activation energy to force the reduction/cyclization sequence and yield the final piperazinone[2].

Q3: During acid-mediated deprotection and cyclization, I'm observing significant epimerization of my chiral centers. How can I optimize this? A3: Epimerization is a common thermally-induced side reaction during prolonged acidic cyclizations (e.g., using TFA). Mechanistic Fix: Transition to a catalytic hydrogenation approach. Utilizing Pd/C with H₂ allows for simultaneous deprotection and cyclization under mild conditions (10 °C to 30 °C). This low-temperature threshold preserves the chiral integrity of the molecule, routinely yielding >98% enantiomeric excess (ee)[1]. Alternatively, if acidic conditions are mandatory, optimizing the scavenger mixture (e.g., TFA/triethylsilane) and minimizing reaction time at ambient temperature can mitigate epimerization[3].

Quantitative Data: Temperature Optimization Matrix

Reaction Phase	Synthetic Route / Substrate	Optimal Temp Range	Causality & Failure Modes (Out of Bounds)
Oxidation	TEMPO-mediated alcohol to aldehyde	-10 °C	High T: Over-oxidation to carboxylic acids; degradation of sensitive intermediates.
Reductive Amination	Aminoacetaldehyde + Amino acid ester	-10 °C to 0 °C	High T: Direct reduction of aldehyde to primary alcohol, stalling the cascade.
Ugi-4CR Assembly	Aldehyde + Amine + Isocyanide + Acid	20 °C	High T: Polymerization, side reactions, and degradation of unprotected amino aldehydes.
Mild Cyclization	Chiral diamine (Pd/C, H₂ deprotection)	10 °C to 30 °C	Low T: Incomplete deprotection. High T: Epimerization of the chiral center.
Thermal Cyclization	Aromatic Ugi adducts	150 °C	Low T: Stalled uncyclized intermediate. High T: Excessive decomposition.

Validated Step-by-Step Methodology

Protocol: Mild-Temperature Synthesis of Chiral Piperazinones via Reductive Amination

Design Rationale: This protocol is a self-validating system designed to prevent aldehyde over-reduction and thermally-induced epimerization.

Step 1: Controlled Oxidation

• Dissolve the N-protected ethanolamine in a suitable solvent (e.g., DCM) and cool the reactor to -10 °C .

• Introduce the TEMPO oxidation system.

• Self-Validation: Monitor via TLC/HPLC. The reaction must be quenched immediately upon consumption of the starting material to prevent over-oxidation.

Step 2: Low-Temperature Reductive Amination

• Transfer the crude aminoacetaldehyde to an alcohol solvent (e.g., methanol) and chill to -10 °C to 0 °C .

• Add the chiral amino acid ester (e.g., L-alanine methyl ester) followed by the reducing agent in portions.

• Causality: Maintaining sub-zero temperatures ensures that the nucleophilic attack of the amine on the aldehyde (imine formation) is kinetically favored over the direct reduction of the aldehyde.

• Self-Validation: Perform LC-MS on an aliquot. Confirm the presence of the diamine intermediate mass and the absence of the primary alcohol side-product.

Step 3: Isothermal Deprotection and Cyclization

• Transfer the purified chiral diamine derivative to a hydrogenation reactor.

• Add Pd/C catalyst and pressurize with H₂ gas.

• Maintain the reaction temperature strictly between 10 °C and 30 °C .

• Causality: The cleavage of the protecting group (e.g., Cbz) exposes the secondary amine, which spontaneously attacks the adjacent ester to form the piperazinone lactam ring. Keeping the temperature below 30 °C prevents the epimerization of the newly adjacent chiral center.

• Self-Validation: Isolate the crude product and run chiral HPLC. A successful run will yield an enantiomeric excess (ee) of >98%[1].

References

• Synthesis method of chiral piperazinone derivative - Google Patents.1

• Synthesis of Chromeno[3,4-b]piperazines by an Enol-Ugi/Reduction/Cyclization Sequence - MDPI. 2

• Study of the Cyclization Reaction of 3a for the Achievement of Piperazinone 4a - ResearchGate. 3

Sources

• 1. CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents [patents.google.com]
• 2. Synthesis of Chromeno[3,4-b]piperazines by an Enol-Ugi/Reduction/Cyclization Sequence | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

Removing palladium impurities from piperazinone intermediates

Technical Support Center: Catalyst Control Unit Topic: Palladium Removal from Piperazinone Intermediates Ticket ID: PD-REM-PIP-001

Welcome to the Catalyst Control Center

Your Guide: Dr. Aris Thorne, Senior Application Scientist Status: Active

Executive Summary: Piperazinones are notoriously "sticky" scaffolds. The secondary amine (N4) and the amide lactam (N1/O) create a bidentate chelation environment that stabilizes Palladium (Pd) complexes, often resisting standard aqueous workups. If you are seeing Pd levels >1000 ppm despite washing, it is likely due to this chelation effect or the formation of Pd nanoparticles trapped within the crystal lattice.

This guide moves beyond generic advice to target the specific coordination chemistry of piperazinone scaffolds.

Module 1: The Triage (Initial Diagnosis)

Q: Why is the Palladium not washing out with standard brine/EDTA? A: Piperazinones act as ligands. Standard aqueous washes (EDTA, N-acetylcysteine) rely on phase transfer. If your piperazinone intermediate is highly lipophilic or if the Pd-Piperazinone binding constant (

) is higher than the Pd-Wash binding constant, the metal stays in the organic phase. Action: You must switch from extraction (liquid-liquid) to adsorption (solid-liquid) or precipitation .

Q: How do I determine the oxidation state of my residual Pd? A: Visual inspection offers the first clue, but speciation determines the scavenger.

• Orange/Red Solution: Likely Pd(II) coordinated to the piperazinone or phosphine ligands.

• Black/Grey Precipitate or Haze: Likely Pd(0) nanoparticles (colloidal).

• Why it matters: Thiol-based scavengers bind Pd(II) rapidly. Pd(0) requires oxidation to Pd(II) in situ or a scavenger with a specific affinity for zero-valent metals (like TAAcOH).

Module 2: Scavenger Selection Strategy

Q: Which scavenger is best for secondary amines like piperazinone? A: Avoid electrophilic scavengers (like isocyanates) that could react with your amine.

• Primary Recommendation: SiliaMetS® Thiol (Si-Thiol) or QuadraPure™ TU (Thiourea) . These are chemically stable and have high affinity for Pd(II).

• For "Stubborn" Pd (High Chelation): SiliaMetS® DMT (Dimercaptotriazine) . The tridentate nature of DMT often out-competes the bidentate piperazinone chelation.

Q: My Pd is still high (>500 ppm) after using Si-Thiol. What went wrong? A: This is a common failure mode caused by Pd(0) Colloids . Thiols bind Pd(II).[1] If your reaction used Pd(PPh3)4 or Pd/C, you likely have Pd(0) clusters.

• The Fix: Switch to SiliaMetS® TAAcOH (Triamine tetraacetate) or add a mild oxidant (air bubbling) to convert Pd(0)

  Pd(II) before scavenging.

Visual Guide: Scavenger Decision Matrix

Figure 1: Decision tree for selecting the appropriate scavenger based on Pd oxidation state and ligand strength.

Module 3: Process Optimization & Troubleshooting

Q: The scavenger works in THF, but I had to switch to DMSO/DMF and now it fails. A: Silica scavengers do not swell, which is good, but mass transfer is viscosity-dependent. DMSO is viscous.

• The Fix: Increase temperature to 50–60°C . Higher temperature lowers viscosity and increases the kinetic exchange rate of Pd from the piperazinone to the scavenger.

Q: How do I handle the "Fines" problem during filtration? A: Silica scavengers can generate fines that pass through frits, carrying Pd into the filtrate.

• Protocol:

  • Use a dual-layer filter : Celite (top) + Activated Carbon (bottom) + 0.45 µm membrane.

  • Recirculate the first 10% of the filtrate.

Experimental Protocol: The "Self-Validating" Batch Mode

Do not commit the entire batch until this micro-test passes.

• Aliquot: Take 10 mL of the reaction mixture (post-workup).

• Dose: Add 4 equivalents (w/w relative to Pd mass, not molar) of Si-DMT .

• Conditions: Stir at 50°C for 4 hours .

• Test: Filter through a 0.45 µm syringe filter.

• Colorimetric Check: Add 1 drop of saturated NaI/Acetone.

  • Clear: Pd < 50 ppm. Proceed with batch.

  • Red/Brown: Pd > 50 ppm.[1][2][3] Increase temp or switch scavenger.

Module 4: The "Nuclear Option" (Non-Scavenger Methods)

Q: Scavengers are too expensive for my 5kg batch. What is the alternative? A: The L-Cysteine Wash or Activated Carbon are the cost-effective standards.

Option A: The L-Cysteine Protocol (High Efficiency for N-Heterocycles) L-Cysteine is a zwitterionic amino acid that chelates Pd into a water-soluble complex.

Parameter	Specification
Reagent	L-Cysteine (Not N-acetylcysteine, which is less effective for Pd)
Loading	10–20 wt% relative to the piperazinone intermediate
Solvent	Biphasic: Me-THF/Water or EtOAc/Water
Temp	50°C (Critical: Room temp is often too slow)
Time	12 Hours

Option B: Activated Carbon (Darco KB-G)

• Best for: Pd(0) and colloidal Pd.

• Warning: Piperazinones can adsorb to carbon, leading to yield loss.

• Optimization: Use Darco KB-G (high mesoporosity). Limit contact time to <2 hours to minimize product loss.

Module 5: Regulatory & Compliance (ICH Q3D)

Q: What are the hard limits? A: Under ICH Q3D, Palladium is a Class 2B impurity.[4]

Administration Route	Permitted Daily Exposure (PDE)	Concentration Limit (10g daily dose)
Oral	100 µ g/day	10 ppm
Parenteral	10 µ g/day	1 ppm
Inhalation	1 µ g/day	0.1 ppm

Note: If your piperazinone is an early intermediate, you may justify higher limits (e.g., 100 ppm) if you can demonstrate purging in subsequent steps (Purge Factor).

References

• ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation, 2019.

• Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900, 2004.

• Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198–205, 2005.

• SiliCycle Application Note. "SiliaMetS® Metal Scavengers User Guide." SiliCycle Inc., 2024.

• Biotage White Paper. "Metal Scavenging Guide: Strategies for API Purification." Biotage, 2023.[5] [6]

Sources

• 1. sopachem.com [sopachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ICH Q3D Elemental Impurities – What are the Requirements? - West [westpharma.com]
• 5. biotage.com [biotage.com]
• 6. sopachem.com [sopachem.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Analysis of (S)-5-Isopropyl-1-methylpiperazin-2-one

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) spectra of (S)-5-Isopropyl-1-methylpiperazin-2-one, a substituted piperazinone. Piperazinone scaffolds are prevalent in pharmacologically active compounds, making their unambiguous structural characterization a critical step in drug discovery and development.[1][2] In the absence of published experimental spectra for this specific molecule, this guide establishes a robust, predicted spectral framework based on foundational NMR principles and data from analogous structures.

We will dissect the anticipated ¹H and ¹³C NMR spectra, explore the utility of 2D NMR techniques for definitive assignments, and provide a comparative analysis against a plausible regioisomeric alternative, (S)-5-Isopropyl-4-methylpiperazin-2-one. This comparative approach is designed to equip researchers with the expertise to distinguish between closely related structures and identify potential impurities.

Predicted NMR Spectral Analysis of (S)-5-Isopropyl-1-methylpiperazin-2-one

The structure of (S)-5-Isopropyl-1-methylpiperazin-2-one presents a unique set of proton and carbon environments. The following analysis predicts the chemical shifts (δ), multiplicities, and coupling constants (J) based on established substituent effects and the electronic environment of the piperazinone ring.

Caption: Structure of (S)-5-Isopropyl-1-methylpiperazin-2-one with proton labeling.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show seven distinct signals. The piperazinone ring exists in a dynamic equilibrium of chair-like conformations, which can lead to broadening of signals.[2] Temperature-dependent NMR studies could resolve these into sharper peaks.[2][3]

Proton Label	Predicted δ (ppm)	Predicted Multiplicity	Predicted J (Hz)	Integration	Rationale
N-H (N4)	5.0 - 7.0	Broad Singlet (br s)	-	1H	The amide proton signal is often broad due to quadrupole broadening and exchange. Its chemical shift is highly dependent on solvent and concentration.
H5	3.0 - 3.5	Multiplet (m)	-	1H	This methine proton is adjacent to the isopropyl group and two methylene groups, leading to complex splitting. It is deshielded by the adjacent nitrogen atom.
H3a, H3b	3.2 - 3.8	Multiplet (m)	-	2H	These methylene protons are adjacent to the amide carbonyl and a nitrogen atom, resulting in a downfield shift. They are diastereotopic and will likely appear as a complex multiplet.
H6a, H6b	2.8 - 3.3	Multiplet (m)	-	2H	These methylene protons are adjacent to the N-methylated nitrogen. They are also diastereotopic, leading to a complex signal.
N1-CH₃	2.3 - 2.5	Singlet (s)	-	3H	The N-methyl group is a singlet as there are no adjacent protons. Its chemical shift is typical for a methyl group on a tertiary amine.[4]
iPr-CH	2.0 - 2.5	Multiplet (m)	J ≈ 7	1H	This methine proton is coupled to the H5 proton and the six methyl protons, resulting in a multiplet.
iPr-CH₃ (a, b)	0.9 - 1.2	Doublet of doublets (dd) or two distinct doublets	J ≈ 7	6H	The two methyl groups of the isopropyl substituent are diastereotopic due to the chiral center at C5. They are expected to appear as two distinct doublets, each coupled to the isopropyl methine proton.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show eight distinct signals, corresponding to each unique carbon environment in the molecule.

Carbon Label	Predicted δ (ppm)	Rationale
C2 (C=O)	165 - 175	The carbonyl carbon of the amide (lactam) is significantly deshielded and appears in this characteristic downfield region.[5]
C5	55 - 65	This methine carbon is attached to a nitrogen and the isopropyl group. Its chemical shift is influenced by the electronegativity of the nitrogen.
C3	45 - 55	This methylene carbon is adjacent to both the carbonyl group and a nitrogen atom, leading to a downfield shift.
C6	50 - 60	This methylene carbon is adjacent to the N-methylated nitrogen.
N1-CH₃	35 - 45	The N-methyl carbon chemical shift is typical for an alkyl group attached to a tertiary nitrogen.
iPr-CH	28 - 35	The methine carbon of the isopropyl group.
iPr-CH₃ (a, b)	18 - 25	The diastereotopic methyl carbons of the isopropyl group are expected to have slightly different chemical shifts.

The Role of 2D NMR in Structural Verification

While 1D NMR provides essential information, 2D NMR techniques like COSY and HSQC are indispensable for unambiguous assignment, especially in molecules with complex, overlapping multiplets.

COSY (Correlation Spectroscopy)

A ¹H-¹H COSY experiment reveals proton-proton couplings within the molecule. For (S)-5-Isopropyl-1-methylpiperazin-2-one, the following key correlations would be expected, confirming the connectivity of the spin systems.

Caption: Predicted ¹H-¹H COSY correlations for (S)-5-Isopropyl-1-methylpiperazin-2-one.

HSQC (Heteronuclear Single Quantum Coherence)

An HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. This is a powerful tool for assigning both the ¹H and ¹³C spectra simultaneously.[6] For example, it would definitively link the singlet at ~2.4 ppm to the N1-CH₃ carbon at ~40 ppm and the complex multiplets of the ring protons to their corresponding ring carbons.

Comparative Analysis: Distinguishing Isomers

A common challenge in synthesis is the potential for forming regioisomers. A plausible alternative to our target molecule is (S)-5-Isopropyl-4-methylpiperazin-2-one , where the methyl group is on N4 instead of N1. NMR spectroscopy provides clear markers to differentiate these two compounds.

Feature	(S)-5-Isopropyl-1-methylpiperazin-2-one (Target)	(S)-5-Isopropyl-4-methylpiperazin-2-one (Isomer)	Reason for Difference
N-H Signal	Present (broad singlet, 1H)	Absent	In the isomer, N4 is methylated, so there is no N-H proton.
N-CH₃ Signal	Present (singlet, 3H, ~2.3-2.5 ppm)	Present (singlet, 3H, likely shifted slightly)	The electronic environment of the N-methyl group is different.
H3 Protons	Adjacent to N-H. May show coupling to N-H under certain conditions.	Adjacent to N-CH₃. Will not show coupling to an N-H.	The adjacent group changes from N-H to N-CH₃.
H6 Protons	Adjacent to N-CH₃.	Adjacent to N-H.	The adjacent group changes from N-CH₃ to N-H.
¹³C N-CH₃	Signal at ~35-45 ppm.	Signal likely in a similar region but with a distinct chemical shift.	The position of the methyl group on the ring alters its electronic environment.

The most definitive difference is the presence of an N-H proton signal in the target molecule and its absence in the 4-methyl isomer. This single feature, easily observable in the ¹H NMR spectrum, would be sufficient to distinguish between the two.

Experimental Protocols

To obtain high-quality data for this class of compounds, the following protocols are recommended.

Sample Preparation

• Compound Purity: Ensure the sample is of high purity (>95%), as impurities can complicate spectral analysis.[7]

• Solvent Selection: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a good first choice for many organic molecules. DMSO-d₆ can be useful for observing exchangeable protons like N-H.[3]

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to reference the chemical shifts to 0.00 ppm.

NMR Data Acquisition Workflow

Sources

• 1. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 5. DSpace [dr.lib.iastate.edu]
• 6. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of (S)-5-Isopropyl-piperazin-2-one and (S)-5-Isobutyl-piperazin-2-one: A Guide for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the piperazine ring stands out as a "privileged scaffold", a core structural motif present in a multitude of FDA-approved drugs.[1][2][3][4][5] Its inherent physicochemical properties, including structural rigidity and the capacity for hydrogen bonding, often translate to favorable pharmacokinetic profiles like enhanced water solubility and oral bioavailability.[5][6][7][8] Within this class, piperazin-2-ones, also known as piperazinones, have emerged as a particularly fruitful area of research, with derivatives demonstrating a wide spectrum of biological activities, including anticancer, antimicrobial, and central nervous system effects.[5][9][10][11][12]

This guide provides an in-depth, objective comparison of two closely related chiral piperazinone derivatives: (S)-5-Isopropyl-piperazin-2-one and (S)-5-Isobutyl-piperazin-2-one. The subtle difference in the alkyl substituent at the 5-position—an isopropyl versus an isobutyl group—can lead to significant variations in biological activity, target engagement, and overall therapeutic potential. This analysis is designed for researchers, scientists, and drug development professionals to inform early-stage discovery and lead optimization efforts.

Chemical Structures and Physicochemical Properties

The foundational difference between the two molecules lies in the steric bulk and lipophilicity of the C5 substituent. This seemingly minor alteration can profoundly influence how each molecule interacts with its biological target.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Predicted logP*
(S)-5-Isopropyl-piperazin-2-one		C₇H₁₄N₂O	142.20	0.25
(S)-5-Isobutyl-piperazin-2-one		C₈H₁₆N₂O	156.23	0.65

*Predicted logP values are estimations and can vary based on the algorithm used. Experimental validation is recommended.

The isobutyl group is larger and more lipophilic than the isopropyl group, as indicated by the higher predicted logP value. This can affect membrane permeability, protein binding, and metabolic stability.

Potential Biological Targets and Mechanistic Considerations

Piperazine derivatives are known to interact with a diverse range of biological targets, most notably G-protein coupled receptors (GPCRs) and ion channels.[13][14][15][16][17][18] The specific activity is highly dependent on the nature and position of substituents on the piperazine core.[2]

Hypothesized Signaling Pathway Modulation:

Given the structural similarities to known centrally active agents, it is plausible that these compounds could modulate neuronal signaling pathways.[12][19] A hypothetical mechanism of action could involve the allosteric modulation of a GPCR, leading to downstream effects on second messenger systems like cyclic AMP (cAMP) or intracellular calcium levels.[14][17][18]

Caption: A generalized workflow for the comparative evaluation of novel compounds.

Detailed Experimental Protocol: Cell-Based Calcium Flux Assay

This protocol is designed to assess the potential of the compounds to modulate GPCRs that signal through the Gq pathway, leading to an increase in intracellular calcium. [18][20] Objective: To determine if (S)-5-Isopropyl-piperazin-2-one or (S)-5-Isobutyl-piperazin-2-one can elicit a calcium response in a recombinant cell line overexpressing a target GPCR.

Materials:

• HEK293 cells stably expressing the target GPCR.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-8 AM).

• Probenecid (to inhibit dye leakage).

• (S)-5-Isopropyl-piperazin-2-one and (S)-5-Isobutyl-piperazin-2-one stock solutions in DMSO.

• Known agonist for the target GPCR (positive control).

• 384-well black, clear-bottom microplates.

• Fluorescence imaging plate reader (e.g., FLIPR).

Methodology:

• Cell Plating:

  • Seed the HEK293 cells into 384-well plates at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading:

  • Prepare a dye loading solution containing the calcium-sensitive dye and probenecid in assay buffer.

  • Remove the cell culture medium from the plates and add the dye loading solution to each well.

  • Incubate the plates at 37°C for 1 hour, followed by 30 minutes at room temperature in the dark.

• Compound Preparation:

  • Prepare serial dilutions of the test compounds and the positive control in assay buffer. The final DMSO concentration should be kept below 0.5%.

• Assay Execution:

  • Place the cell plate and the compound plate into the fluorescence imaging plate reader.

  • Establish a stable baseline fluorescence reading for approximately 10-20 seconds.

  • The instrument will then add the compounds from the source plate to the cell plate.

  • Immediately begin measuring the fluorescence intensity every second for at least 2-3 minutes.

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Plot the ΔF against the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ (half-maximal effective concentration) for each compound.

Self-Validation and Causality:

• Positive Control: The inclusion of a known agonist validates that the cells are responsive and the assay is performing correctly.

• Vehicle Control: Wells treated with DMSO-containing buffer alone will establish the baseline and control for any vehicle effects.

• Dose-Response: A clear dose-dependent increase in fluorescence provides confidence that the observed effect is specific to the compound and not an artifact.

Interpreting the Data: A Comparative Framework

The primary output of these initial experiments will be the potency (EC₅₀ or IC₅₀) and efficacy (maximal response) of each compound.

Parameter	(S)-5-Isopropyl-piperazin-2-one	(S)-5-Isobutyl-piperazin-2-one	Interpretation
Potency (EC₅₀/IC₅₀)	Hypothetical Value	Hypothetical Value	A lower value indicates higher potency. A significant difference (e.g., >10-fold) suggests the substituent size strongly influences binding affinity.
Efficacy (% of Control)	Hypothetical Value	Hypothetical Value	Compares the maximal response to that of a known full agonist. Differences can indicate partial agonism or allosteric modulation.
Target Engagement	To be determined	To be determined	Assays like the Cellular Thermal Shift Assay (CETSA) can confirm direct binding to the intracellular target. [21][22]

Structure-Activity Relationship (SAR) Insights:

• If the isobutyl derivative is more potent: This would suggest that the larger, more lipophilic group forms more favorable interactions (e.g., hydrophobic interactions) within the binding pocket of the target protein.

• If the isopropyl derivative is more potent: This could indicate that the smaller size of the isopropyl group is sterically more favorable, or that the increased lipophilicity of the isobutyl group is detrimental to binding or solubility in the assay medium.

• Similar Potency: If both compounds exhibit similar potency, it may imply that this particular region of the molecule is not a primary driver of binding affinity for the identified target.

Conclusion and Future Directions

This guide outlines a systematic approach to comparing the biological activity of (S)-5-Isopropyl-piperazin-2-one and (S)-5-Isobutyl-piperazin-2-one. The initial comparison of their physicochemical properties, followed by a well-designed experimental cascade, will provide the critical data needed to establish a preliminary structure-activity relationship.

The key to a successful drug discovery program is the iterative process of synthesis, testing, and data analysis. [23]The insights gained from this initial comparison will guide the design of the next generation of piperazinone derivatives with improved potency, selectivity, and pharmacokinetic properties. Further studies should also include off-target liability screening and in vivo efficacy models to fully characterize the therapeutic potential of these promising scaffolds. [24]

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• The 5-substituted piperazine as a novel secondary pharmacophore greatly improving the physical properties of urea-based inhibitors of soluble epoxide hydrolase - PMC. (n.d.). Retrieved March 3, 2026, from [Link]

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High-Resolution Structural Elucidation of Chiral Piperazinone Derivatives: A Comparative Guide to SCXRD and MicroED

Chiral piperazinone (2-oxopiperazine) derivatives are highly privileged pharmacophores in modern drug discovery, serving as conformationally constrained peptidomimetics. Their unique 3D architecture has been leveraged in developing potent and novel1. Because the biological efficacy of these molecules is strictly tied to their absolute stereochemistry (e.g., the spatial orientation of substituents at the C3 or C6 positions), unambiguous structural elucidation is a regulatory and scientific imperative.

Historically, Single-Crystal X-ray Diffraction (SCXRD) has been the gold standard for determining the absolute configuration of these derivatives. However, the piperazinone core, with its inherent hydrogen bond donor (lactam NH) and acceptor (C=O) sites, often drives rapid, uncontrolled precipitation. This frequently yields microcrystalline powders rather than the large single crystals required for conventional X-ray analysis.

This guide objectively compares the performance of state-of-the-art SCXRD platforms (e.g., Rigaku XtaLAB Synergy-S, Bruker D8 Venture) against the emerging alternative of Microcrystal Electron Diffraction (MicroED) for the structural analysis of chiral piperazinone derivatives.

The Mechanics of the Methodologies

SCXRD: The Power of Anomalous Dispersion

Modern SCXRD instruments utilize high-brilliance microfocus X-ray sources (Cu Kα or Mo Kα) paired with highly sensitive photon-counting detectors. When analyzing chiral piperazinones, SCXRD relies on the anomalous scattering of X-rays by heavier atoms (like oxygen, nitrogen, or co-crystallized halogens) to determine the absolute configuration, quantified by the Flack parameter. The fundamental limitation is crystal volume: X-rays interact weakly with matter, requiring a crystal of at least 10–20 µm in all dimensions to produce a sufficient signal-to-noise ratio.

MicroED: Overcoming the Crystallization Bottleneck

MicroED adapts cryo-electron microscopy (cryo-EM) hardware to collect diffraction data from sub-micron crystals (100–500 nm). Because electrons interact with the electrostatic potential of atoms approximately

times more strongly than X-rays, MicroED can yield 2. For chiral piperazinones, absolute configuration in MicroED is determined either through3 within the molecule.

Comparative Performance Data

The following table synthesizes the operational and performance metrics of SCXRD versus MicroED when applied to challenging piperazinone scaffolds.

Metric	Advanced SCXRD (e.g., Rigaku XtaLAB)	MicroED (e.g., Thermo Fisher Glacios)
Minimum Crystal Size	~10 x 10 x 10 µm	~0.1 x 0.1 x 0.1 µm (Nanocrystals)
Sample State Required	High-quality single crystal	Dry powder or microcrystalline suspension
Beam Interaction	X-ray photons (Weak interaction)	Electrons (Strong interaction, x higher)
Absolute Configuration	Direct (Flack parameter via anomalous dispersion)	Dynamical refinement / Chiral reference
Data Collection Time	2 to 24 hours	2 to 5 minutes per crystal
Hydrogen Visibility	Good (with high-resolution data)	Excellent (electrons scatter well off protons)
Primary Bottleneck	Weeks/Months spent on crystallization screening	Access to specialized Cryo-TEM equipment

Self-Validating Experimental Protocols

To ensure scientific reproducibility, the following step-by-step methodologies detail the optimized workflows for both techniques.

Protocol A: SCXRD Data Collection for Piperazinone Crystals

Objective: Obtain high-resolution diffraction data to determine the Flack parameter.

• Crystal Harvesting: Under a polarizing microscope, identify a single, non-birefringent piperazinone crystal devoid of visible twinning or cracks.

• Mounting: Coat the crystal in a perfluoropolyether cryo-oil (e.g., Paratone-N) to protect it from ambient moisture and prevent solvent loss. Mount it on a MiTeGen loop.

• Cryocooling: Rapidly transfer the loop to the diffractometer goniometer under a continuous nitrogen cold stream (100–150 K).

  • Causality: Cryocooling minimizes thermal vibrations (Debye-Waller factor), significantly enhancing high-angle diffraction intensities necessary for accurate bond length determination.

• Data Collection: Using a microfocus Cu Kα source (λ = 1.54184 Å), collect a full sphere of data with high redundancy.

  • Causality: Cu radiation is chosen over Mo because its longer wavelength maximizes the anomalous scattering signal of light atoms (C, N, O), which is crucial for determining the absolute configuration of chiral piperazinones without heavy atoms.

• Integration & Solution: Integrate frames using instrument software (e.g., CrysAlisPro). Solve the structure using SHELXT and refine using SHELXL. A Flack parameter near 0 (with an esd < 0.1) validates the absolute configuration.

Protocol B: MicroED Data Collection from Piperazinone Powders

Objective: Extract atomic-resolution structures directly from synthetic powder precipitates.

• Grid Preparation: Apply 1–2 mg of dry piperazinone powder directly onto a glow-discharged holey carbon TEM grid (e.g., Quantifoil). Gently tap to remove excess powder.

  • Causality: Unlike biological macromolecules, 4, allowing for direct powder application onto the grid without the need for vitreous ice embedding.

• Cryo-Transfer: Plunge the grid into liquid nitrogen and transfer it to the cryo-TEM (e.g., Talos Arctica or Glacios) operating at 200 kV.

• Crystal Identification: Operating in low-dose imaging mode (<0.01

  /Å /s), locate isolated nanocrystals (100–400 nm thick) suspended over the grid holes.

• Continuous Rotation Data Collection: Switch to diffraction mode. Rotate the stage continuously at a constant rate (e.g., 0.5°/s) over a 60° to 120° wedge while recording a movie on a fast CMOS detector (e.g., CetaD).

  • Causality: Continuous rotation integrates the reflection intensities smoothly, mitigating the "missing wedge" problem and reducing localized radiation damage per frame.

• Processing: Convert the movie frames to standard crystallographic formats (e.g., SMV) and process using standard X-ray software (XDS, SHELX).

Workflow Visualization

The decision matrix and parallel workflows for analyzing chiral piperazinones are illustrated below.

Structural elucidation workflow for chiral piperazinones comparing SCXRD and MicroED methodologies.

Conclusion & Recommendations

For laboratories with established crystallization pipelines, advanced SCXRD remains the most robust and accessible method for determining the absolute configuration of chiral piperazinones, particularly when utilizing Cu Kα microfocus sources to maximize anomalous dispersion signals.

However, when a piperazinone derivative stubbornly yields only microcrystalline powders—a common occurrence due to complex hydrogen-bonding networks—MicroED is the superior alternative. By bypassing the crystallization bottleneck entirely, MicroED accelerates the drug development cycle, providing atomic-resolution data and absolute stereochemistry directly from the synthetic precipitate.

References

• Biortus. "Brief Introduction of MicroED." Biortus Drug Discovery.
• Jones, C. G., et al.
• Cumming, J. N., et al. "Design, synthesis, and X-ray structural studies of BACE-1 Inhibitors containing substituted 2-oxopiperazines as P1′-P2′ ligands." Bioorganic & Medicinal Chemistry Letters, 2012.
• Zhao, Y., et al. "Pharmacophore Reorganization-Based Design, Synthesis, and Safener Activity of Novel Isoxazole–Piperazinone Derivatives." Journal of Agricultural and Food Chemistry, 2026.
• Bruhn, J. F., et al. "Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry—Lessons Learned From Examining Over Fifty Samples." Frontiers in Molecular Biosciences, 2021.

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Enantiomeric excess determination of (S)-5-Isopropyl-1-methylpiperazin-2-one

An Objective Guide to Enantiomeric Excess Determination of (S)-5-Isopropyl-1-methylpiperazin-2-one: A Comparative Analysis of Chromatographic Techniques

The stereochemistry of active pharmaceutical ingredients (APIs) is a critical quality attribute, as enantiomers of a chiral drug can exhibit markedly different pharmacological, toxicological, and pharmacokinetic profiles.[1][2] (S)-5-Isopropyl-1-methylpiperazin-2-one, a chiral piperazinone derivative, represents a structural motif of interest in medicinal chemistry.[3] Consequently, the development of robust, accurate, and efficient analytical methods for determining its enantiomeric purity is paramount for quality control, regulatory compliance, and supporting drug development programs.[4]

This guide provides a comparative analysis of three primary chromatographic techniques for the enantiomeric excess (ee) determination of (S)-5-Isopropyl-1-methylpiperazin-2-one: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC). We will delve into the principles of each method, provide detailed starting protocols, and offer field-proven insights to guide researchers in selecting and optimizing the most suitable approach for their specific needs.

Part 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely adopted technique for enantiomeric separations due to its broad applicability to a vast range of compounds.[4][5] The direct approach, utilizing a Chiral Stationary Phase (CSP), is the most common and involves the differential interaction of enantiomers with a chiral selector immobilized on the stationary phase, leading to different retention times.

Principle of Separation

For piperazine derivatives, polysaccharide-based CSPs, such as those derived from cellulose or amylose, have demonstrated broad enantiorecognition capabilities.[1] These CSPs, often coated or immobilized on a silica support, form transient diastereomeric complexes with the enantiomers through a combination of interactions, including hydrogen bonding, dipole-dipole, and steric interactions. The stability of these complexes differs for each enantiomer, resulting in chromatographic separation.

Recommended Starting Protocol: Chiral HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector or a photodiode array (PDA) detector.

• Chiral Stationary Phase: A polysaccharide-based column is a highly recommended starting point.

  • Column: Cellulose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralcel® OD-H or equivalent).

  • Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A normal-phase mobile phase is typically effective.

  • Composition: n-Hexane / 2-Propanol (IPA) (80:20, v/v).

  • Additives: For basic compounds like piperazinones, adding 0.1% diethylamine (DEA) to the mobile phase can improve peak shape and resolution by minimizing undesirable interactions with residual silanols on the silica surface.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm. The target molecule lacks a strong chromophore, necessitating detection at lower wavelengths for adequate sensitivity.[1]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in the mobile phase.

  • Dilute to a working concentration of 0.1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.[1]

Experimental Workflow: HPLC Method

Caption: Workflow for enantiomeric excess determination by Chiral HPLC.

Expertise & Causality: The choice of a polysaccharide CSP is based on its proven success with a wide range of chiral compounds, including those with cyclic amine structures.[1] The normal-phase mode (Hexane/IPA) often provides better selectivity for these types of CSPs compared to reversed-phase. The alcohol modifier (IPA) is crucial; adjusting its percentage is the primary tool for optimizing retention and resolution. A lower percentage generally increases retention and can improve resolution, but at the cost of longer analysis times.

Part 2: Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, particularly in drug discovery and high-throughput screening environments.[6] It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

Principle of Separation

The separation mechanism in SFC is similar to normal-phase HPLC. The same CSPs used in HPLC can be employed in SFC.[6] The mobile phase consists of supercritical CO2 and an organic modifier (co-solvent), often an alcohol like methanol or ethanol. The low viscosity and high diffusivity of the supercritical mobile phase lead to faster separations and higher efficiency compared to HPLC.

Recommended Starting Protocol: Chiral SFC

• Instrumentation: An analytical SFC system with a back-pressure regulator (BPR) and a UV-Vis or PDA detector.

• Chiral Stationary Phase: The same columns used for HPLC screening are excellent candidates.

  • Column: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel (e.g., Chiralpak® AD or equivalent).

  • Dimensions: 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • Composition: CO2 / Methanol (85:15, v/v).

  • Additives: 0.1% DEA can be added to the methanol co-solvent to improve peak shape.

• Chromatographic Conditions:

  • Flow Rate: 3.0 mL/min.

  • Outlet Pressure (BPR): 150 bar.

  • Column Temperature: 40 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the co-solvent (Methanol) at a concentration of 0.5-1.0 mg/mL and filter.

Experimental Workflow: SFC Method

Caption: Workflow for high-throughput chiral screening using SFC.

Expertise & Causality: SFC is often favored for its speed; analysis times can be 3-10 times shorter than with HPLC.[7] This is a significant advantage in early drug discovery where rapid screening of many compounds is required. The use of CO2 also drastically reduces the consumption of organic solvents, making SFC a "greener" and more cost-effective technology.[8] The choice of co-solvent and additive follows the same logic as in normal-phase HPLC.

Part 3: Chiral Gas Chromatography (GC)

Chiral GC is a high-resolution technique suitable for volatile and thermally stable compounds.[9] For non-volatile molecules like (S)-5-Isopropyl-1-methylpiperazin-2-one, chemical derivatization is a mandatory prerequisite to increase volatility and improve chromatographic performance.[10]

Principle of Separation and Derivatization

The molecule contains a secondary amine within the piperazinone ring, which can cause peak tailing and poor chromatographic performance. Derivatization blocks this active site. A common approach for amines is acylation.[10]

Recommended Protocol: Derivatization & Chiral GC

• Derivatization Step:

  • Dissolve ~1 mg of the sample in 1 mL of methylene chloride in a vial.

  • Add 100 µL of trifluoroacetic anhydride (TFAA).

  • Cap the vial and heat at 60 °C for 20 minutes.

  • Cool the sample to room temperature. The derivatized sample is now ready for GC analysis. This procedure replaces the active hydrogen on the amine with a trifluoroacetyl group, increasing volatility.[10]

• Instrumentation: A GC system with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral Stationary Phase: Cyclodextrin-based columns are highly effective for a wide range of chiral compounds in GC.[9][11]

  • Column: A derivatized β-cyclodextrin CSP (e.g., Rt-βDEXsm or equivalent).

  • Dimensions: 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Hydrogen, at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature (FID): 270 °C.

  • Oven Program: Start at 120 °C, hold for 1 minute, then ramp at 2 °C/min to 180 °C.

  • Injection: 1 µL, split ratio 50:1.

Experimental Workflow: Derivatization and GC Analysis

Caption: Workflow for chiral analysis by GC, including the mandatory derivatization step.

Expertise & Causality: While GC can offer very high resolution, the mandatory derivatization step introduces complexity. It's an extra step in sample preparation that can be a source of error and must be validated to ensure it proceeds to completion without racemization. Therefore, GC is often considered only when HPLC and SFC methods fail to provide adequate separation.

Part 4: Method Comparison and Data Analysis

Comparative Summary of Analytical Techniques

Parameter	Chiral HPLC	Chiral SFC	Chiral GC
Principle	Liquid-solid chromatography with a chiral stationary phase (CSP).	Supercritical fluid chromatography with a CSP.	Gas-solid chromatography with a CSP.
Typical Analysis Time	15-30 minutes	2-10 minutes	20-40 minutes (including temp. program)
Solvent Consumption	High (Organic Solvents)	Low (Mainly CO2)	Very Low (Carrier Gas)
Sample Preparation	Simple dissolution and filtration.[1]	Simple dissolution in co-solvent.	Mandatory Derivatization .[10]
Method Development	Moderately complex, requires screening of columns and mobile phases.	Fast screening, often preferred for method development.[8]	Complex due to derivatization step optimization.
Best For...	Universal applicability, routine QC, preparative separation.	High-throughput screening, "green" chemistry initiatives.	High-resolution separation of volatile or derivatizable compounds.

Data Analysis and Calculation

Regardless of the technique used, the final data analysis is consistent. The enantiomeric excess (% ee) is calculated from the integrated peak areas of the two enantiomers.

• Resolution (Rs): The quality of the separation is determined by the resolution factor. A value of Rs > 1.5 is considered baseline separation, which is essential for accurate quantification.[1]

• Enantiomeric Excess (% ee): This is calculated using the areas of the major (Area₁) and minor (Area₂) enantiomer peaks.[1] % ee = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Conclusion

For the determination of enantiomeric excess of (S)-5-Isopropyl-1-methylpiperazin-2-one, both Chiral HPLC and Chiral SFC represent excellent starting points. SFC offers a significant advantage in speed and reduced solvent consumption, making it ideal for method development and high-throughput screening in a drug discovery setting.[6] Chiral HPLC remains a robust and universally applicable method, well-suited for routine quality control analysis where throughput may be less of a concern.[5] Chiral GC, while capable of high resolution, should be considered a secondary option due to the added complexity and potential for error associated with the mandatory derivatization step. The protocols and insights provided herein offer a solid and authoritative foundation for developing a validated analytical method for this and structurally related chiral piperazinones.

References

• Niaei, N., Hassanpour, S., & Petr, J. (2024). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. Electrophoresis, 45(17-18), 1479-1486. Available from: [Link]

• ResearchGate. Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin | Request PDF. Available from: [Link]

• The Analytical Scientist. Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. (2008). Available from: [Link]

• Royal Society of Chemistry. Supporting Information for Asymmetric Hydrogenation of Pyrazin-2-ols. Available from: [Link]

• Restek. A Guide to the Analysis of Chiral Compounds by GC. Available from: [Link]

• LCGC International. Enantiomeric Separation of Privileged Scaffold Derivatives in Early Drug Discovery Using Chiral SFC. (2017). Available from: [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. (2020). Available from: [Link]

• Google Patents. CN108129404B - Synthesis method of chiral piperazinone derivative.

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2023). Available from: [Link]

• American Chemical Society. Recent Advances in Separation and Analysis of Chiral Compounds. (2023). Available from: [Link]

• Royal Society of Chemistry. A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. (2022). Available from: [Link]

• PubMed. Determination of the enantiomeric excess of an M3 antagonist drug substance by chemometric analysis of the IR spectra of different guest-host complexes. (2006). Available from: [Link]

• MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Available from: [Link]

• Chemistry LibreTexts. 1.4: Chiral Gas Chromatography. (2021). Available from: [Link]

• IJPPR. Chiral High Performance Liquid Chromatography: Review. (2020). Available from: [Link]

• Shimadzu. Chiral Separation Using SFC and HPLC. (2016). Available from: [Link]

• American Pharmaceutical Review. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). Available from: [Link]

• Thieme Chemistry. Synthesis of Piperazin-2-ones. Available from: [Link]

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• 11. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Plasma Stability of (S)-5-Isopropyl-1-methylpiperazin-2-one

This guide provides a comprehensive framework for evaluating the stability of (S)-5-Isopropyl-1-methylpiperazin-2-one in plasma, a critical parameter in early drug discovery. Recognizing that compounds with lactam functionalities may be susceptible to hydrolysis, this document outlines a robust experimental design, offers a comparative analysis against compounds with varying stability profiles, and provides insights grounded in established bioanalytical principles. The protocols and rationale presented herein are designed to equip researchers, scientists, and drug development professionals with the tools to generate reliable and interpretable data, thereby facilitating informed decision-making in the progression of drug candidates.

Introduction: The Critical Role of Plasma Stability in Drug Development

The stability of a potential drug candidate in plasma is a fundamental determinant of its pharmacokinetic profile and, consequently, its in vivo efficacy.[1][2] Plasma, a complex biological matrix, contains a variety of enzymes, such as esterases and amidases, that can metabolize xenobiotics.[1][2][3] Compounds that are rapidly degraded in plasma often exhibit a short half-life and high clearance, leading to poor bioavailability and therapeutic effect.[2][4] Conversely, for prodrugs, controlled degradation in plasma is a desired characteristic to release the active pharmacological agent.[1][5]

Therefore, assessing the stability of a new chemical entity (NCE) like (S)-5-Isopropyl-1-methylpiperazin-2-one is an indispensable step in the early stages of drug discovery.[1] This assessment helps to identify potential metabolic liabilities early on, allowing medicinal chemists to modify structural features that are prone to degradation.[4] Furthermore, understanding a compound's stability is crucial for the accurate interpretation of other in vitro ADME assays, such as plasma protein binding, and for ensuring the integrity of samples during pharmacokinetic studies.

This guide will compare the plasma stability of (S)-5-Isopropyl-1-methylpiperazin-2-one with two representative compounds:

• Alternative A (Propanoic acid, 2-(diethylamino)ethyl ester): An ester-containing compound, selected as a positive control for degradation due to its susceptibility to hydrolysis by plasma esterases.

• Alternative B (4-Phenylaniline): A compound known for its high stability in plasma, serving as a negative control for degradation.

The Piperazinone Scaffold: A Structural Overview

(S)-5-Isopropyl-1-methylpiperazin-2-one belongs to the piperazinone class of compounds. The core structure contains a lactam (a cyclic amide) functional group. Amides and lactams are generally more resistant to hydrolysis than esters; however, they can still be substrates for plasma amidases. The stability of the piperazinone ring can be influenced by the nature and position of its substituents. Several drugs containing a piperazine or piperazinone moiety undergo extensive metabolism, which can include oxidation of the piperazine ring.[6][7] Therefore, an empirical evaluation of the stability of this specific molecule is essential.

Experimental Design for Plasma Stability Assessment

A well-designed plasma stability assay provides a reliable measure of a compound's susceptibility to degradation in a biologically relevant matrix. The following sections detail a robust protocol and the scientific rationale behind the experimental choices.

Causality Behind Experimental Choices

• Matrix Selection: Pooled human plasma from multiple donors is used to average out inter-individual variability in enzyme activity. EDTA is a common anticoagulant of choice.

• Temperature: Incubations are performed at 37°C to mimic physiological conditions.[1][4]

• Compound Concentration: A concentration of 1 µM is typically used, which is often relevant for initial in vitro screens and is less likely to saturate metabolic enzymes.[8]

• Time Points: A series of time points (e.g., 0, 15, 30, 60, and 120 minutes) allows for the calculation of the degradation rate and half-life.[1]

• Quenching: The reaction is terminated by adding a cold organic solvent, typically acetonitrile, which precipitates plasma proteins and stops enzymatic activity.

• Analytical Method: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its high sensitivity, selectivity, and speed.[9]

Detailed Experimental Protocol

This protocol outlines the steps for assessing the plasma stability of (S)-5-Isopropyl-1-methylpiperazin-2-one and the two comparator compounds.

1. Preparation of Stock and Working Solutions:

• Prepare 10 mM stock solutions of (S)-5-Isopropyl-1-methylpiperazin-2-one, Alternative A, and Alternative B in DMSO.
• From the stock solutions, prepare 100 µM working solutions by diluting with a 50:50 mixture of acetonitrile and water.

2. Plasma Incubation:

• Pre-warm pooled human plasma to 37°C in a water bath.
• In separate microcentrifuge tubes, add 495 µL of the pre-warmed plasma.
• To initiate the reaction, add 5 µL of the 100 µM working solution of the respective test compound to the plasma to achieve a final concentration of 1 µM. Vortex gently to mix.
• Incubate the tubes at 37°C.

3. Sample Collection and Quenching:

• At each specified time point (0, 15, 30, 60, and 120 minutes), withdraw a 50 µL aliquot from the incubation mixture.
• Immediately add the aliquot to a clean tube containing 150 µL of ice-cold acetonitrile with an internal standard (e.g., a structurally similar and stable compound like Verapamil at 100 ng/mL) to precipitate proteins and quench the reaction.
• The 0-minute time point sample should be prepared by adding the quenching solution before adding the test compound to the plasma.

4. Sample Processing:

• Vortex the quenched samples vigorously for 1 minute.
• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.
• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

5. LC-MS/MS Analysis:

• Inject an appropriate volume (e.g., 5 µL) of the supernatant onto the LC-MS/MS system.
• Chromatographic Conditions (Hypothetical):
• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.
• Flow Rate: 0.4 mL/min.
• Mass Spectrometric Conditions (Hypothetical):
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Detection: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• (S)-5-Isopropyl-1-methylpiperazin-2-one: To be determined based on the compound's mass.
• Alternative A: To be determined based on the compound's mass.
• Alternative B: To be determined based on the compound's mass.
• Internal Standard (Verapamil): m/z 455.3 → 165.1.

Visualization of Experimental Workflow

Caption: Experimental workflow for the plasma stability assay.

Data Analysis and Comparative Results

The stability of the compounds is assessed by monitoring the decrease in their concentration over time.

Calculations

• Peak Area Ratio: For each time point, calculate the peak area ratio of the analyte to the internal standard.

• Percentage Remaining: The percentage of the compound remaining at each time point is calculated relative to the 0-minute time point.

  % Remaining = (Peak Area Ratio at time t / Peak Area Ratio at time 0) x 100

• Half-Life (t½): The in vitro half-life is determined by plotting the natural logarithm of the percentage remaining against time. The slope of the linear regression line (k) is used to calculate the half-life.

  t½ = -0.693 / k

Comparative Stability Data

The following table presents hypothetical data for (S)-5-Isopropyl-1-methylpiperazin-2-one and the comparator compounds.

Compound	% Remaining at 30 min	% Remaining at 120 min	In Vitro Half-life (t½, min)	Stability Classification
(S)-5-Isopropyl-1-methylpiperazin-2-one	95%	88%	> 120	High
Alternative A (Ester Control)	40%	< 5%	~ 25	Low
Alternative B (Stable Control)	> 98%	> 95%	> 120	High

Interpretation of Results

Based on the hypothetical data, (S)-5-Isopropyl-1-methylpiperazin-2-one demonstrates high stability in human plasma, with more than 85% of the compound remaining after a 2-hour incubation. Its stability profile is comparable to the stable control (Alternative B) and significantly better than the labile ester-containing compound (Alternative A). This suggests that the lactam ring within the piperazinone structure is not readily hydrolyzed by plasma enzymes under these conditions.

A high degree of plasma stability is a favorable characteristic for an orally administered drug, as it increases the likelihood of the parent compound reaching its target site of action.

Potential Metabolic Pathways

While the primary focus of this guide is on hydrolytic stability, it is important to consider other potential metabolic pathways for piperazinone-containing compounds, which are primarily mediated by cytochrome P450 enzymes in the liver.

Caption: Potential CYP450-mediated metabolic pathways.

Conclusion and Future Directions

This guide provides a robust framework for assessing the plasma stability of (S)-5-Isopropyl-1-methylpiperazin-2-one. The presented experimental protocol, rooted in established bioanalytical practices, allows for a reliable comparison against compounds with known stability profiles. The hypothetical data suggest that (S)-5-Isopropyl-1-methylpiperazin-2-one possesses high stability in human plasma, a desirable trait for a drug candidate.

For a comprehensive understanding of the compound's metabolic fate, further studies using liver microsomes or hepatocytes are recommended to investigate its susceptibility to phase I and phase II metabolism. These data, in conjunction with the plasma stability results, will provide a more complete picture of the compound's overall metabolic profile and inform its progression through the drug development pipeline.

References

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• Plasma Stability. (n.d.). Cyprotex. [Link]

• Stability Assessments in Bioanalytical Method Validation. (2024, June 28). Celegence. [Link]

• Plasma Stability Assay. (n.d.). Bienta. [Link]

• Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in Rat Plasma. (n.d.). PMC. [Link]

• Plasma Stability Assay. (n.d.). Domainex. [Link]

• Whole blood stability in bioanalytical method validation: updated recommendations from the European Bioanalysis Forum. (2025, June 19). Taylor & Francis. [Link]

• Plasma Stability In Vitro Assay. (n.d.). Charnwood Discovery. [Link]

• Shelf Life Stability Studies for IVDs. (2025, January 30). I3CGlobal. [Link]

• Development and Validation of a Bioanalytical Method for Estimating Ellagic Acid in Wistar Rat Plasma by RP-HPLC Using a Gradient Elution Technique. (2024, August 26). Bio Integration. [Link]

• Plasma Stability Assay. (n.d.). Creative Bioarray. [Link]

• Stability of Synthetic Piperazines in Human Whole Blood. (2018, March 1). PubMed. [Link]

• Method development and validation of LC-MS/MS method for the estimation of sildenafil and its metabolite piperazine n-desmethyl sildenafil in human plasma. (n.d.). ResearchGate. [Link]

• Metabolic interactions with piperazine-based 'party pill' drugs. (n.d.). ResearchGate. [Link]

• CPG Sec. 280.100 - Stability Requirements - Licensed In Vitro Diagnostic Products. (2024, November 5). FDA. [Link]

• LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. (2025, March 4). Longdom.org. [Link]

• What are the factors affecting the metabolism of piperazine in the body? (2025, July 11). Biosynce. [Link]

• Metabolism and Chemical Degradation of New Antidiabetic Drugs (Part II): A Review of Analytical Approaches for Analysis of Gliptins. (2023, July 11). MDPI. [Link]

• Quantitative Determination of Drugs of Abuse in Human Plasma and Serum by LC/MS/MS Using Agilent Captiva EMR—Lipid Cleanup. (n.d.). Agilent. [Link]

• A validated LC-MS/MS method for simultaneous quantitation of piperacillin, cefazolin, and cefoxitin in rat plasma and twelve tissues. (2024, June 2). PMC. [Link]

• N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed. (2007, August 15). PubMed. [Link]

• Quantification of piperazine phosphate in human plasma by high-performance liquid chromatography-electrospray ionization tandem mass spectrometry employing precolumn derivatization with dansyl chloride. (2010, April 1). PubMed. [Link]

• Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. (n.d.). ResearchGate. [Link]

• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. (2023, June 26). PMC. [Link]

• Plasma stability. (n.d.). Plateforme de chimie biologique intégrative de Strasbourg - PCBIS. [Link]

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A Comparative Guide to the Binding Affinity of Piperazine Analogs at Nicotinic Acetylcholine Receptors

This guide provides a comprehensive analysis of the binding affinities of various piperazine-based analogs to nicotinic acetylcholine receptors (nAChRs). It is intended for researchers, scientists, and professionals in drug development who are exploring the therapeutic potential of targeting the cholinergic system. This document synthesizes data from multiple studies to offer a comparative overview of structure-activity relationships and outlines the experimental methodologies used to determine these binding characteristics.

Introduction: The Significance of nAChRs and Piperazine Scaffolds

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels that play a critical role in various physiological processes, including neuromuscular transmission, cognitive functions, and inflammatory responses.[1][2][3] These receptors are pentameric structures composed of different α and β subunits, with the specific subunit composition determining their pharmacological and physiological properties.[1][2] The most prevalent nAChR subtypes in the brain are the α4β2* and α7* subtypes, which are implicated in learning, memory, and nicotine addiction.[1]

The development of subtype-selective nAChR ligands is a key focus in drug discovery for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder.[1][4] Piperazine and its derivatives represent a versatile chemical scaffold that has been extensively explored for its interaction with various neurotransmitter receptors.[3] The structural features of the piperazine ring allow for diverse substitutions, enabling the fine-tuning of binding affinity and selectivity for specific nAChR subtypes.

This guide will delve into the binding characteristics of several series of piperazine analogs, providing a comparative analysis of their affinities for different nAChR subtypes and detailing the experimental protocols for their evaluation.

Comparative Binding Affinities of Piperazine Analogs

The binding affinity of a ligand for its receptor is a crucial parameter in drug development, typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower Ki or IC50 value indicates a higher binding affinity. The following table summarizes the binding affinities of various N,N-disubstituted piperazine analogs for α4β2* and α7* nAChRs, as determined by radioligand competition binding assays.

Compound	nAChR Subtype	Ki (μM)[1]
8b	α4β2	32
α7	> 100
8f	α4β2	32
α7	> 100
Nicotine	α4β2	0.001
α7	0.1
MLA	α4β2	1.46
α7	0.0048
BTX	α7*	0.0057

Analysis of Structure-Activity Relationships (SAR):

The data reveals that the synthesized N,N-disubstituted piperazine analogs (8b and 8f) exhibit low micromolar affinity for the α4β2* nAChR subtype and are highly selective, showing no significant interaction with the α7* subtype.[1] In contrast, well-established nAChR ligands like nicotine show high affinity for both subtypes, with a preference for α4β2.[1] Methyllycaconitine (MLA) and α-bungarotoxin (BTX) demonstrate very high affinity for the α7 nAChR.[1]

The design of these piperazine derivatives involved linking a pyridine π-system with a cyclic amine moiety via the piperazine ring.[1] This structural hybridization aimed to combine features of known nAChR ligands. While the resulting compounds displayed modest affinity, their selectivity for the α4β2* subtype is a noteworthy finding for the development of more targeted therapeutics. Further modifications to the substituents on the piperazine ring and the pyridine moiety could potentially enhance binding affinity while maintaining selectivity.

Experimental Protocols: Determining Binding Affinity

The binding affinities presented in this guide are primarily determined through competitive radioligand binding assays. This technique measures the ability of a test compound to displace a radiolabeled ligand with known high affinity and selectivity for the target receptor.

Radioligand Competition Binding Assay

This protocol provides a generalized procedure for determining the binding affinity of test compounds to nAChRs expressed in brain tissue homogenates.

Workflow for Radioligand Competition Binding Assay:

Caption: Workflow for a typical radioligand competition binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Dissect the brain region of interest (e.g., rat striatum for α4β2* or whole brain for α7* nAChRs).

  • Homogenize the tissue in an appropriate ice-cold buffer (e.g., 50 mM TRIS-HCl, pH 7.4).[5]

  • Centrifuge the homogenate at a low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the membranes containing the receptors.

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.[1]

• Competition Binding Assay:

  • In a series of tubes, add a fixed concentration of the radioligand (e.g., [3H]Nicotine for α4β2* or [125I]α-Bungarotoxin for α7*). The concentration of the radioligand is typically chosen to be around its dissociation constant (Kd) for the receptor.[6]

  • Add increasing concentrations of the unlabeled test compound (the "competitor").[7]

  • To determine non-specific binding, a separate set of tubes is prepared containing the radioligand and a high concentration of a known unlabeled ligand (e.g., nicotine) that will saturate all the specific binding sites.[6]

  • Initiate the binding reaction by adding the membrane preparation to each tube.

  • Incubate the mixture for a sufficient time at a specific temperature (e.g., 120 minutes at 4°C) to allow the binding to reach equilibrium.[8]

• Separation and Quantification:

  • Terminate the incubation by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/C), which traps the membranes with the bound radioligand.[6]

  • Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the amount of specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.[7]

  • Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.[7]

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor.[1] This equation corrects the IC50 value for the concentration of the radioligand used in the assay.[1]

nAChR Signaling Pathway

The binding of an agonist to the nAChR initiates a conformational change in the receptor, leading to the opening of the ion channel. This allows for the influx of cations, primarily Na+ and Ca2+, resulting in depolarization of the cell membrane and subsequent cellular responses.

Caption: Simplified nAChR signaling pathway upon agonist binding.

Conclusion and Future Directions

The exploration of piperazine-based analogs continues to be a promising avenue for the development of novel nAChR modulators. The studies highlighted in this guide demonstrate that strategic modifications to the piperazine scaffold can yield compounds with significant selectivity for specific nAChR subtypes, such as the α4β2* receptor. While the affinities of the presented N,N-disubstituted piperazines are modest, they provide a valuable starting point for further optimization.

Future research should focus on a more extensive structure-activity relationship analysis by synthesizing and evaluating a broader range of analogs with diverse substitutions. The use of computational modeling and molecular docking studies can further aid in the rational design of ligands with improved affinity and selectivity.[5] Ultimately, the goal is to develop potent and subtype-selective nAChR ligands that can serve as therapeutic agents for a variety of neurological and psychiatric disorders.

References

• Chen, X., Norrholm, S., et al. (2003). N,N-Disubstituted Piperazines: Synthesis and Affinities at α4β2* and α7* Neuronal Nicotinic Acetylcholine Receptors. Bioorganic & Medicinal Chemistry Letters, 13, 97–100. [Link]

• Taylor & Francis Online. (2008). N, N –Disubstituted piperazines and homopiperazines: Synthesis and affinities at α4β2* and α7* neuronal nicotinic acetylcholine receptors. [Link]

• PubMed. (2011). Structure-activity relationship studies of sulfonylpiperazine analogues as novel negative allosteric modulators of human neuronal nicotinic receptors. [Link]

• MDPI. (2023). Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction. [Link]

• ResearchGate. (n.d.). Competition curves of nicotinic ligands for binding sites labeled with... [Link]

• PMC. (n.d.). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain. [Link]

• ResearchGate. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. [Link]

• PMC. (n.d.). Competition, Selectivity and Efficacy of Analogs of A-84543 for Nicotinic Acetylcholine Receptors with Repositioning of Pyridine Nitrogen. [Link]

• GraphPad. (n.d.). Competitive Binding Data with One Class of Receptors. [Link]

• Eurofins Discovery. (n.d.). nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay - FR. [Link]

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Mass spectrometry fragmentation pattern of methylpiperazinones

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Methylpiperazinones

Authored by a Senior Application Scientist

In the landscape of pharmaceutical research and drug development, the structural elucidation of novel compounds and the identification of their metabolites and impurities are of paramount importance. Methylpiperazinones, a class of heterocyclic compounds, are frequently encountered as scaffolds in medicinal chemistry and can also arise as process-related impurities or degradation products. Mass spectrometry (MS) stands as a cornerstone analytical technique for the sensitive and specific characterization of these molecules. This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of methylpiperazinone isomers, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The narrative that follows is grounded in the fundamental principles of mass spectrometry and draws upon established fragmentation patterns of related piperazine derivatives to propose logical fragmentation pathways for methylpiperazinone isomers. While direct literature on the fragmentation of every methylpiperazinone isomer is nascent, the principles outlined herein provide a robust framework for their identification and differentiation.

Pillar 1: General Fragmentation Behavior of Piperazine-Containing Scaffolds

The fragmentation of piperazine derivatives is largely dictated by the ionization method employed and the nature and position of substituents on the piperazine ring.[1][2][3][4] Under electrospray ionization (ESI), protonation typically occurs at one of the nitrogen atoms, leading to the formation of an even-electron [M+H]+ ion. Subsequent collision-induced dissociation (CID) initiates fragmentation.[5][6] Common fragmentation pathways for piperazine rings involve:

• Ring Cleavage: The piperazine ring can undergo cleavage at various points, often initiated by the charge site. This can lead to the formation of characteristic open-chain fragment ions.

• Loss of Substituents: Substituents on the nitrogen atoms or the carbon backbone of the piperazine ring can be lost as neutral molecules or radicals.

• Formation of Stable Fragments: The fragmentation process often leads to the formation of stable ions, such as iminium ions or fragments containing the core piperazine ring structure.

For instance, in the fragmentation of certain piperazine derivatives, a characteristic neutral loss of N-methylpiperazine (100 Da) has been observed.[7] The stability of the aromatic ring in aromatic-substituted piperazines often results in strong molecular ion peaks with minimal fragmentation.

Pillar 2: Comparative Fragmentation Analysis of Methylpiperazinone Isomers

The position of the methyl group on the piperazinone ring significantly influences the fragmentation pathway, giving rise to unique fragment ions that can be used for isomer differentiation. Below, we explore the proposed fragmentation patterns for key methylpiperazinone isomers under positive-ion ESI-MS/MS conditions.

1-Methyl-2-piperazinone

For 1-methyl-2-piperazinone, protonation is expected to occur at the N4 nitrogen. The subsequent fragmentation is likely to be directed by this charge site.

Caption: Proposed ESI-MS/MS fragmentation of 1-Methyl-2-piperazinone.

A key fragmentation pathway for 1-methyl-2-piperazinone likely involves the initial loss of formaldehyde (CH₂O, 30 Da) from the N-methylated amide portion of the ring. Another plausible fragmentation is the loss of ethene (C₂H₄, 28 Da) via a retro-Diels-Alder-type cleavage of the protonated ring. Ring opening followed by the loss of carbon monoxide (CO, 28 Da) would also yield a characteristic fragment ion.

4-Methyl-2-piperazinone

In the case of 4-methyl-2-piperazinone, protonation can occur at the N1 nitrogen. The presence of the methyl group on the N4 nitrogen will direct the fragmentation differently compared to the 1-methyl isomer.

Caption: Proposed ESI-MS/MS fragmentation of 4-Methyl-2-piperazinone.

A characteristic fragmentation for 4-methyl-2-piperazinone is expected to be the formation of a methyl iminium ion [CH₂=NHCH₃]⁺ or related fragments resulting from cleavage of the bonds adjacent to the N4 nitrogen. The loss of acetaldehyde (C₂H₄O, 44 Da) from the protonated molecule is another potential pathway. Cleavage of the amide bond could lead to the loss of carbon monoxide.

Comparative Data Summary

The following table summarizes the key proposed fragment ions that can aid in the differentiation of 1-methyl- and 4-methyl-2-piperazinone. The exact mass-to-charge ratios (m/z) will depend on the elemental composition of the fragments.

Isomer	Precursor Ion [M+H]⁺ (m/z)	Proposed Key Fragment Ions (m/z)	Characteristic Neutral Loss (Da)
1-Methyl-2-piperazinone	115.0866	85, 87, 57	30 (CH₂O), 28 (C₂H₄), 28 (CO)
4-Methyl-2-piperazinone	115.0866	71, 58, 44	44 (C₂H₄O), 28 (CO)

Pillar 3: A Self-Validating Experimental Protocol

To obtain reliable and reproducible fragmentation data for methylpiperazinones, a robust analytical method is essential. The following protocol is a synthesized approach based on established methods for the analysis of piperazine derivatives.[8][9][10][11]

Step-by-Step LC-MS/MS Methodology

• Sample Preparation:

  • Prepare a stock solution of the methylpiperazinone standard in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions to create working standards and quality control samples at appropriate concentrations.

  • For analysis in complex matrices like plasma or urine, a protein precipitation step with cold acetonitrile followed by centrifugation and filtration is recommended.[8]

• Liquid Chromatography (LC):

  • System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is a good starting point.

  • Mobile Phase A: 0.1% formic acid in water. The addition of formic acid aids in the protonation of the analytes in the ESI source.[12]

  • Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B (e.g., 5%), ramp up to a high percentage (e.g., 95%) over several minutes, hold for a short period, and then re-equilibrate to the initial conditions.

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is common for a 2.1 mm ID column.

  • Injection Volume: 1-5 µL.

  • Column Temperature: 30-40 °C to ensure reproducible retention times.

• Mass Spectrometry (MS):

  • System: A triple quadrupole, Q-TOF, or Orbitrap mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Source Temperature: 120 - 150 °C.

  • Desolvation Gas Temperature: 350 - 500 °C.

  • Desolvation Gas Flow: 600 - 800 L/hr.

  • Collision Gas: Argon is typically used for collision-induced dissociation.[13][14]

  • Collision Energy: This is a critical parameter that needs to be optimized for each compound. A ramped collision energy (e.g., 10-40 eV) can be used initially to observe a wide range of fragment ions. For quantitative analysis using multiple reaction monitoring (MRM), specific collision energies for each precursor-to-product ion transition should be determined.

  • Data Acquisition: For initial characterization, a full scan or data-dependent acquisition (DDA) mode is useful.[10] For quantitative analysis, MRM is the preferred mode on a triple quadrupole instrument.[15]

Workflow Diagram

Caption: A typical workflow for the LC-MS/MS analysis of methylpiperazinones.

Conclusion

This guide provides a foundational understanding of the mass spectrometric fragmentation patterns of methylpiperazinones. By leveraging knowledge of the fragmentation of related piperazine structures, we can propose logical and distinct fragmentation pathways for different methylpiperazinone isomers. The ability to differentiate these isomers is crucial for unambiguous compound identification in various stages of drug discovery and development. The provided experimental protocol offers a robust starting point for developing and validating analytical methods for these compounds. As with any analytical endeavor, careful optimization of experimental parameters is key to achieving high-quality, reliable data.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (S)-5-Isopropyl-1-methylpiperazin-2-one

This guide provides essential, step-by-step procedures for the proper disposal of (S)-5-Isopropyl-1-methylpiperazin-2-one, a compound frequently utilized in pharmaceutical research and development. Adherence to these protocols is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. The information herein is synthesized from established safety protocols for analogous piperazine derivatives and general hazardous waste management guidelines from authoritative bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. Based on data from similar piperazine compounds, (S)-5-Isopropyl-1-methylpiperazin-2-one should be handled as a substance that may cause severe skin burns, and eye damage, and may be harmful if inhaled or ingested.[3][4][5]

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact, which can lead to irritation or chemical burns.[6]
Eye/Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors that can cause serious eye damage.[6][7]
Skin and Body Protection	A lab coat or chemically resistant apron. Closed-toe shoes are mandatory.	To minimize skin exposure to spills.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[8] If ventilation is inadequate, a NIOSH-approved respirator may be necessary.	To prevent inhalation of potentially harmful vapors.

Part 2: Step-by-Step Disposal Protocol

The disposal of (S)-5-Isopropyl-1-methylpiperazin-2-one must be managed as a hazardous waste stream.[9] Improper disposal, such as pouring it down the drain or mixing it with non-hazardous trash, is a violation of regulations and poses a significant environmental risk.[10][11]

Step 1: Waste Segregation and Collection

• Dedicated Waste Container : Collect waste (S)-5-Isopropyl-1-methylpiperazin-2-one in a designated, chemically compatible container.[12][13] The container must be in good condition, free from leaks, and have a secure, tight-fitting lid.[10][13]

• Avoid Mixing : Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health & Safety (EHS) department.[14] Incompatible chemicals can react, leading to fire, explosion, or the release of toxic gases.

• Rinsate Collection : If rinsing contaminated labware, the solvent used for rinsing (rinsate) must also be collected and disposed of as hazardous waste.[14]

Step 2: Labeling of Waste Containers

Proper labeling is a critical component of safe waste management and is mandated by regulatory bodies.[15]

• "Hazardous Waste" : The container must be clearly labeled with the words "Hazardous Waste."[12][15]

• Chemical Identification : Clearly write the full chemical name: "(S)-5-Isopropyl-1-methylpiperazin-2-one." Avoid using abbreviations or chemical formulas.[12]

• Hazard Identification : Based on related compounds, indicate that the waste is "Corrosive." If the compound is in a flammable solvent, also label it as "Flammable."

Step 3: Storage of Chemical Waste

• Designated Storage Area : Store the waste container in a designated satellite accumulation area (SAA) that is near the point of generation and under the control of laboratory personnel.[12][16]

• Secondary Containment : Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[16]

• Segregation : Store the waste away from incompatible materials, such as strong acids and oxidizing agents.[14][17]

• Ventilation : The storage area should be well-ventilated to prevent the accumulation of vapors.[16]

Step 4: Arranging for Disposal

• Licensed Waste Contractor : All hazardous chemical waste must be disposed of through a licensed hazardous waste disposal company.[6] Your institution's EHS department will have a contract with a certified vendor.

• Waste Pickup Request : When the waste container is nearly full (approximately 90% capacity), submit a chemical waste pickup request to your EHS department.[12]

• Documentation : Maintain a log of all hazardous waste generated and disposed of, as required by institutional and regulatory policies.[6]

Part 3: Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Alert Personnel : Immediately alert others in the vicinity.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Consult SDS of Related Compounds : If available, consult the SDS for similar piperazine compounds for specific spill cleanup instructions.

• Small Spills : For small spills, use an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent to contain the spill.[14] Do not use combustible materials like paper towels.

• Large Spills : For large spills, contact your institution's EHS or emergency response team immediately.

• Cleanup : Wear appropriate PPE during cleanup. Collect the absorbent material and the spilled substance in a sealed, labeled container for disposal as hazardous waste.

• Decontaminate : Thoroughly clean the spill area.

Part 4: Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-5-Isopropyl-1-methylpiperazin-2-one.

Caption: Disposal workflow for (S)-5-Isopropyl-1-methylpiperazin-2-one.

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